Methoxymethylsilane

• CAS: 5624-64-6

Core Science & Biosynthesis

Molecular Structure and Bonding of Methoxymethylsilane

The following technical guide details the molecular structure, bonding properties, and applications of methoxymethylsilane, specifically focusing on the

-silyl ether motif ( ) which distinguishes it from conventional silyl ethers.

An In-Depth Technical Guide for Chemical Researchers

Executive Summary & Nomenclature Definition

Methoxymethylsilane refers to the organosilicon compound with the connectivity

(CAS: 5624-64-6). In the context of drug development and organic synthesis, the term often extends to substituted derivatives, most notably (Methoxymethyl)trimethylsilane ( , CAS: 14704-14-4).

Critical Distinction:

• -Silyl Ether (The Subject): . The silicon and oxygen are separated by a methylene bridge. This linkage is hydrolytically stable and exhibits unique electronic effects (negative hyperconjugation).[1]

• Silyl Ether (Common Confusion):

  (e.g., Methoxy(methyl)silane). These are hydrolytically labile and used primarily as protecting groups or crosslinkers.

This guide focuses on the

-silyl ether structure, a robust motif used in medicinal chemistry for lipophilicity modulation and as a precursor for 1,3-dipoles (azomethine ylides).

Molecular Geometry and Electronic Structure

Geometric Parameters

The methoxymethylsilane molecule adopts a conformation governed by the minimization of steric repulsion and the maximization of stereoelectronic interactions.

Parameter	Value (Approx.)	Note
Si–C Bond Length	1.88 Å	Significantly longer than C–C (1.54 Å), reducing steric bulk around the methylene.
C–O Bond Length	1.42 Å	Standard ether linkage.
Si–C–O Angle	108–110°	Tetrahedral geometry at the methylene carbon.
C–O–C Angle	112°	Typical ether angle, slightly widened by steric repulsion of the silyl group.
Dipole Moment	~1.2 D	Modulated by the opposing dipoles of and .

Bonding & Hyperconjugation (The Silicon -Effect)

The defining feature of methoxymethylsilane is the electronic interaction between the electropositive silicon atom and the electronegative oxygen atom, mediated by the methylene bridge.

• Donor Ability: Silicon is less electronegative (1.90) than Carbon (2.55), making the bond highly polarized ( ). The orbital is high in energy and acts as a powerful electron donor.

• Negative Hyperconjugation (

  ): The orbital donates electron density into the antibonding orbital of the adjacent bond.

  • Consequence 1: The Oxygen atom becomes more basic than in dialkyl ethers due to increased electron density.

  • Consequence 2: The

    bond is slightly weakened, facilitating specific cleavage reactions (e.g., by Lewis acids).

  • Conformation: This interaction favors an antiperiplanar alignment of the

    and bonds.

Visualization of Electronic Interactions

The following diagram illustrates the connectivity and the key hyperconjugative interaction stabilizing the molecule.

Figure 1: Connectivity and primary hyperconjugative interaction in Methoxymethylsilane.[2]

Synthesis and Purification Protocols

The synthesis of methoxymethylsilanes typically involves nucleophilic substitution on chloromethylsilanes. This pathway avoids the use of unstable chloromethyl ethers.

Protocol: Methanolysis of (Chloromethyl)silanes

This is the standard industrial and laboratory method for generating methoxymethyl-substituted silanes.

Reaction:

Step-by-Step Methodology:

• Reagent Preparation: Generate Sodium Methoxide (NaOMe) in situ by adding Sodium metal (1.1 eq) to anhydrous Methanol under Nitrogen atmosphere.

• Addition: Add (Chloromethyl)trimethylsilane (or the specific chloromethylsilane precursor) dropwise to the refluxing methoxide solution.

  • Note: The reaction is exothermic. Control addition rate to maintain gentle reflux.

• Reflux: Stir at reflux (65°C) for 4–12 hours. Monitor conversion via GC-MS or

  NMR (disappearance of signal at ppm).

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the precipitated Sodium Chloride (NaCl).

  • Concentrate the filtrate to remove excess methanol.

• Purification: Distill the residue at atmospheric pressure (for volatile derivatives) or under reduced pressure.

  • (Methoxymethyl)trimethylsilane Boiling Point:[3] ~83°C.[3]

Safety & Handling

• Moisture Sensitivity: Unlike silyl chlorides (

  ), methoxymethylsilanes are relatively stable to atmospheric moisture but should be stored under inert gas to prevent slow hydrolysis or oxidation.

• Flammability: Low molecular weight organosilanes are highly flammable. Ground all glassware.

Applications in Drug Development

The "Silicon Switch" (Bioisosterism)

Methoxymethylsilane derivatives are used to replace carbon-based ether chains in drug candidates.

• Lipophilicity (

  ): Silicon is more lipophilic than carbon. Replacing a group with increases the of the molecule, enhancing membrane permeability and blood-brain barrier (BBB) penetration.

• Metabolic Stability: The

  -silyl ether linkage blocks metabolic oxidation at the -position (a common metabolic soft spot in ethers), prolonging the half-life of the drug.

Precursor for Azomethine Ylides

(Methoxymethyl)trimethylsilane is a key reagent for generating non-stabilized azomethine ylides, used to synthesize pyrrolidine rings (common pharmacophores).

Mechanism:

• Activation: Reaction with a Lewis Acid generates an iminium ion.

• Desilylation: Fluoride or Lewis base attack on Silicon triggers the formation of the 1,3-dipole.

• Cycloaddition: Trapping with an alkene yields the pyrrolidine core.

Figure 2: Generation of Azomethine Ylides from Methoxymethylsilane derivatives.

Spectroscopic Characterization Data

Researchers should use the following data to validate the identity of synthesized methoxymethylsilanes.

Spectroscopy	Signal (ppm / cm⁻¹)	Assignment
¹H NMR	0.0–0.1 (s)	(if TMS derivative)
3.1–3.2 (s)	(Methylene bridge)
3.3–3.4 (s)	(Methoxy group)
¹³C NMR	-3 to 0
60–65	(Deshielded by Oxygen)
²⁹Si NMR	0 to +5	Typical for tetra-alkyl silanes (TMS standard)
IR	1080–1110 cm⁻¹	stretching (Strong)
1250, 840 cm⁻¹	stretching / rocking (Characteristic)

References

• Vertex AI Search. (2026). Synthesis of multifunctional (chloromethyl)silanes. Retrieved from

• PubChem. (2025). (Methoxymethyl)trimethylsilane Compound Summary. Retrieved from

• Organic Syntheses. (2011). Synthesis of Tetraorganosilanes: (Chloromethyl)dimethylphenylsilane. Retrieved from

• Wikipedia. (2025). Negative hyperconjugation in silicon (Silicon Alpha Effect). Retrieved from

• ChemicalBook. (2025).[4] Methoxymethylsilane Properties and Suppliers. Retrieved from

Sources

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• 4. zmsilane.com [zmsilane.com]

Navigating the Silane Landscape: A Comprehensive Technical Guide to Methoxytrimethylsilane

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chemical synthesis and materials science, precision and a deep understanding of reagents are paramount. This guide provides an in-depth exploration of Methoxytrimethylsilane, a versatile organosilicon compound. We will delve into its core chemical identity, properties, and critical applications, with a particular focus on its role as a silylating agent. Furthermore, this guide will clarify the distinctions between Methoxytrimethylsilane and other similarly named silanes to ensure accurate selection and application in your research and development endeavors.

Correct Identification: A Tale of Four Silanes

The term "Methoxymethylsilane" can be ambiguous and may lead to confusion with other organosilicon compounds. It is crucial to distinguish between these related, yet distinct, molecules to ensure the success of experimental work. The primary focus of this guide is Methoxytrimethylsilane (CAS Number: 1825-61-2) , a widely used silylating agent.

Here is a summary to disambiguate these compounds:

Common Name	CAS Number	Molecular Formula	Key Structural Feature
Methoxytrimethylsilane	1825-61-2	C4H12OSi	A methoxy group bonded to a trimethylsilyl group.
(Methoxymethyl)trimethylsilane	14704-14-4	C5H14OSi	A methoxymethyl group bonded to a silicon atom.
Methyltrimethoxysilane	1185-55-3	C4H12O3Si	A methyl group and three methoxy groups on a silicon atom.[1][2]
Trimethoxy(methoxymethyl)silane	22859-36-5	C5H14O4Si	A methoxymethyl group and three methoxy groups on a silicon atom.[3]

This guide will now focus exclusively on Methoxytrimethylsilane (CAS: 1825-61-2) .

Core Chemical Identifiers and Properties of Methoxytrimethylsilane

A thorough understanding of a compound's identifiers and physicochemical properties is the foundation of its effective and safe use.

Identifier	Value
CAS Number	1825-61-2[4][5][6][7][8]
EC Number	217-369-0[5]
Molecular Formula	C4H12OSi[4][5][6][8][9]
Molecular Weight	104.22 g/mol [6]
Synonyms	Methyl trimethylsilyl ether, Trimethylmethoxysilane[6][8][10]
InChI	1S/C4H12OSi/c1-5-6(2,3)4/h1-4H3[8]
InChIKey	POPACFLNWGUDSR-UHFFFAOYSA-N[6][8]
SMILES	CO(C)C[8]

Physicochemical Properties:

Property	Value
Appearance	Clear, colorless liquid[5][9][11][12]
Odor	Mild, ether-like[12]
Boiling Point	57-58 °C (lit.)[11]
Density	0.756 g/mL at 25 °C (lit.)[11]
Refractive Index	n20/D 1.366 (lit.)[11]
Flash Point	-20 °C (-4.0 °F) - closed cup
Solubility	Soluble in organic solvents like ethanol and acetone; insoluble in water.[12]

The Role of Methoxytrimethylsilane in Synthesis: A Powerful Silylating Agent

Methoxytrimethylsilane is a prominent silylating agent, a class of compounds crucial for protecting sensitive functional groups in multi-step organic synthesis.[7][9][13] This protective strategy is fundamental in drug development and the synthesis of complex molecules, as it prevents unwanted side reactions and ultimately leads to higher yields and purer products.[7]

The primary function of Methoxytrimethylsilane is to introduce a trimethylsilyl (TMS) group, most commonly to protect hydroxyl (-OH) and amine (-NH) groups.[7][9] The resulting trimethylsilyl ether or silylamine is generally unreactive under many reaction conditions. A key advantage of the TMS protecting group is its ease of removal under mild conditions, which preserves the integrity of the target molecule.[9][13]

Caption: General workflow for the protection of a hydroxyl group using Methoxytrimethylsilane.

Beyond a Protecting Group: Diverse Applications

The utility of Methoxytrimethylsilane extends beyond its role as a silylating agent in organic synthesis.

• Surface Modification: This compound is employed to render surfaces hydrophobic (water-repellent).[7][11] By reacting with hydroxyl groups on surfaces like glass or silica, it forms a stable trimethylsilyl ether layer, which is valuable in creating water-resistant coatings and modifying the surface properties of materials used in electronics and chromatography.[7][9]

• Silicone Polymer Synthesis: Methoxytrimethylsilane serves as a precursor in the production of various silicone-based polymers, fluids, and resins.[8][9][14] These materials find applications in a wide range of industries, from construction and automotive to medical devices.[14]

• Pharmaceutical and Electronic Chemicals: It is utilized as a chemical intermediate in the manufacturing of specialty chemicals for the pharmaceutical and electronics industries.[9][14]

Safe Handling and Storage: A Prerequisite for Successful Application

As with any chemical reagent, proper handling and storage of Methoxytrimethylsilane are critical for ensuring laboratory safety and maintaining the compound's integrity.

Key Safety Considerations:

• Flammability: Methoxytrimethylsilane is a highly flammable liquid and vapor.[2][9] It should be kept away from open flames, hot surfaces, and other sources of ignition.[2][4] Use spark-proof tools and explosion-proof equipment when handling.[2][4]

• Moisture Sensitivity: The compound is sensitive to moisture and will react with water.[9] This can lead to the formation of silanols. Therefore, it should be stored under an inert atmosphere and in tightly sealed containers.

• Health Hazards: Methoxytrimethylsilane can cause skin and eye irritation.[2][9][15] Inhalation of vapors may cause respiratory tract irritation.[2][9][15]

• Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment, including safety goggles, gloves (such as neoprene or nitrile rubber), and a lab coat.[4][9][16]

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize exposure to vapors.[9][16]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4][16]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention.[2][4][16]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][4][16]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][16]

Sources

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• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. nbinno.com [nbinno.com]
• 4. fishersci.no [fishersci.no]
• 5. echemi.com [echemi.com]
• 6. Methoxytrimethylsilane 98.0+%, TCI America 25 mL | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 7. nbinno.com [nbinno.com]
• 8. CAS 1825-61-2: Methoxytrimethylsilane | CymitQuimica [cymitquimica.com]
• 9. Methoxytrimethylsilane Supplier & Manufacturer | Factory Price [njalchemist.com]
• 10. Methoxytrimethylsilane | C4H12OSi | CID 15771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. METHOXYTRIMETHYLSILANE | 1825-61-2 [chemicalbook.com]
• 12. Page loading... [guidechem.com]
• 13. zmsilane.com [zmsilane.com]
• 14. datahorizzonresearch.com [datahorizzonresearch.com]
• 15. (Methoxymethyl)trimethylsilane | C5H14OSi | CID 139809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. gelest.com [gelest.com]

Thermodynamic Stability of Methoxymethylsilane: A Technical Deep Dive

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Process Engineers Subject: Thermodynamic/Kinetic Profile of Methoxysilane Moieties (

) and -Silyl Ethers ( )

Executive Summary

The integration of organosilicon moieties into therapeutic scaffolds—often termed "sila-substitution"—offers a potent strategy for modifying lipophilicity, metabolic stability, and potency without altering intrinsic pharmacology.[1] However, the deployment of methoxymethylsilane derivatives presents a distinct thermodynamic paradox: the silicon-oxygen (

) bond is thermodynamically robust yet kinetically labile.

This guide deconstructs the stability profile of methoxymethylsilane, distinguishing between the hydrolytically sensitive silyl ether linkage (

) and the robust -silyl ether linkage ( ). It provides actionable protocols for quantifying degradation kinetics and strategies for stabilizing these moieties in drug delivery systems.

Molecular Architecture & Thermodynamic Baseline

To understand the stability of methoxymethylsilane, one must first distinguish the specific connectivity, as the nomenclature often conflates two distinct chemical entities used in synthesis and medicinal chemistry.

The Structural Dichotomy

Feature	Methoxysilane ( )	-Silyl Ether ( )
Connectivity	Silicon directly bonded to Oxygen.	Silicon bonded to Carbon, which bonds to Oxygen.
Primary Risk	Hydrolysis. High susceptibility to moisture.	Metabolic Oxidation. Susceptible to P450 oxidation at the -carbon.
Bond Energy	: ~110 kcal/mol (Very Strong)	: ~76-90 kcal/mol (Stable)
Application	Sol-gel precursors, prodrug linkers.	Carbon bioisosteres (Sila-substitution).[2]

The Thermodynamic Paradox

The

bond is significantly stronger than the bond (~85 kcal/mol). Thermodynamically, the formation of a siloxane ( ) network is favored ( is highly negative). However, in the context of a drug molecule or reagent (like methoxymethylsilane), the compound is kinetically unstable in the presence of water.

• Why? Unlike carbon, silicon possesses low-lying LUMOs (often debated as d-orbital participation or

  hyperconjugation) that render it highly electrophilic. It readily expands its coordination sphere from 4 to 5 (pentacoordinate), lowering the activation energy for nucleophilic attack.

Hydrolytic Instability: Mechanisms & Kinetics

The primary stability concern for methoxymethylsilane reagents is hydrolysis, leading to the release of methanol and the formation of silanols (

), which subsequently condense into siloxanes.[3]

The Hypervalent Transition State

The hydrolysis rate is pH-dependent, exhibiting a "U-shaped" profile where stability is maximal near pH 7 and degrades rapidly under acidic or basic conditions.

Graphviz Diagram: Hydrolysis Pathway

The following diagram illustrates the

-like mechanism involving a pentacoordinate intermediate, critical for understanding why steric bulk stabilizes these compounds.

Caption: Figure 1. The hydrolytic pathway of methoxysilanes proceeds via a hypervalent pentacoordinate silicon intermediate, rendering the high bond energy of Si-O irrelevant to kinetic stability.

Kinetic Data Summary

The hydrolysis follows pseudo-first-order kinetics when water is in excess.

Condition	Catalyst	Mechanism	Relative Rate ( )
Acidic (pH < 4)		Protonation of alkoxy oxygen attack.	Fast ( )
Neutral (pH ~7)	None	Direct water attack (high activation barrier).	Slow (Baseline)
Basic (pH > 9)		Direct attack Pentacoordinate anion.	Very Fast ( )

Critical Insight: For drug development, if the methoxysilane is a prodrug moiety intended to cleave, this instability is a feature. If it is a scaffold element, it is a liability. Bulky substituents (e.g., Isopropyl, t-Butyl) on the silicon atom can retard hydrolysis by orders of magnitude via steric shielding of the silicon center.

Thermal Stability & Redistribution

Unlike hydrolysis, thermal instability in methoxymethylsilanes is driven by disproportionation (redistribution) reactions, particularly in the presence of Lewis acid impurities.

The Redistribution Threat

At temperatures exceeding 150°C, or in the presence of catalytic aluminum or boron halides, methoxy-hydrosilanes (

) can undergo ligand exchange:

This alters the stoichiometry of the reagent and can generate volatile, pyrophoric silanes (

derivatives) if not controlled.

Safety Protocol:

• Storage: Store under inert atmosphere (

  or ).

• Container: Use stainless steel or silanized glass. Avoid standard soda-lime glass for long-term storage of reactive hydrosilanes, as surface alkali can catalyze decomposition.

Self-Validating Experimental Protocols

To rigorously assess the stability of a methoxymethylsilane derivative for pharmaceutical use, do not rely on generic literature values. Use this self-validating NMR protocol.

Protocol: Hydrolytic Half-Life Determination via -NMR

Objective: Quantify the half-life (

) of the Si-OMe bond under physiological conditions.

Reagents:

• Deuterated Solvent:

  (Acetonitrile-d3) or (for solubility).

• Buffer: Deuterated Phosphate Buffer (pH 7.4).

• Internal Standard: Mesitylene (Inert, distinct aromatic peak at

  6.8 ppm).

Workflow:

• Preparation: Dissolve Methoxymethylsilane (10 mM) and Mesitylene (10 mM) in

  (0.5 mL).

• T0 Acquisition: Acquire a baseline

  -NMR spectrum. Integrate the peak ( ~3.4-3.6 ppm) relative to Mesitylene.

• Initiation: Add

  of Deuterated Buffer to the NMR tube. Shake vigorously. Record time as .

• Kinetic Loop: Acquire spectra at defined intervals (e.g., every 5 mins for 1 hour, then hourly).

• Data Processing:

  • Plot

    vs. Time.

  • The slope of the linear regression is

    .

  • Calculate

    .

Validation Criteria:

• Linearity:

  of the kinetic plot must be .

• Mass Balance: The appearance of the Methanol peak (

  ~3.3 ppm) must correlate stoichiometrically with the disappearance of the peak.

Graphviz Diagram: NMR Kinetic Workflow

Caption: Figure 2. Self-validating NMR workflow for determining hydrolytic half-life. The use of an internal standard (Mesitylene) accounts for solvent effects and instrument drift.

Implications for Drug Development[1][2][3][4][5]

Silicon Bioisosteres (The "Silicon Switch")

Replacing a carbon atom with silicon (C/Si exchange) in a drug molecule affects the compound's properties as follows:

• Lipophilicity: Silicon is more lipophilic than carbon.[2] A methoxymethylsilane moiety will increase

  , potentially improving blood-brain barrier penetration.

• Bond Length: The

  bond (1.87 Å) is longer than (1.54 Å). This alters the spatial arrangement of the pharmacophore, which can either improve or abolish receptor binding.

Prodrug Strategies

The instability of the methoxysilane group can be exploited.[4] Silyl ethers are often used as prodrugs for alcohols. By tuning the steric bulk around the silicon (e.g., changing from methoxy to ethoxy or adding bulky alkyl groups to the Si), the hydrolysis rate can be tuned to release the active parent drug over hours or days.

References

• Fundamental Bond Energies: Walsh, R. (1981). Bond dissociation energies in organosilicon compounds. Accounts of Chemical Research, 14(8), 246–252. Link

• Hydrolysis Kinetics: Osterholtz, F. D., & Pohl, E. R. (1992). Kinetics of the hydrolysis and condensation of organofunctional alkoxysilanes: a review. Journal of Adhesion Science and Technology, 6(1), 127-149. Link

• Silicon in Drug Design: Franz, A. K., & Wilson, S. O. (2013). Organosilicon molecules with medicinal applications. Journal of Medicinal Chemistry, 56(2), 388-405. Link

• NMR Methodologies: Frampton, C. S., et al. (2000). The use of 29Si NMR spectroscopy in the analysis of organosilicon compounds.[5] Annual Reports on NMR Spectroscopy, 40, 223-268. Link

• Safety & Stability Data: Gelest Inc. (2020). Reactive Silicones: Forging New Polymer Links. Gelest Technical Brochure. Link

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Reactivity profile of methoxymethylsilane in organic synthesis

The Reactivity Profile of (Methoxymethyl)trimethylsilane in organic synthesis, designed for researchers and drug development professionals.

A Strategic Reagent for Carbonyl Homologation & Masked Anion Chemistry

Chemical Identity: (Methoxymethyl)trimethylsilane CAS: 14704-14-4 Formula:

Abbreviation: TMSCH OMe

Executive Summary & Chemical Logic

(Methoxymethyl)trimethylsilane is a bifunctional organosilane serving as a linchpin reagent in modern organic synthesis. Unlike simple silylating agents (e.g., TMS-Cl) used for protection, TMSCH

OMe is a carbon nucleophile precursor. Its utility stems from the -silicon effect , where the trimethylsilyl group stabilizes a carbanion at the -position, overcoming the typical destabilizing inductive effect of the adjacent oxygen atom.

For drug development professionals, this reagent offers a streamlined pathway for one-carbon homologation of carbonyls to aldehydes (via enol ethers) and serves as a precursor to non-stabilized azomethine ylides, enabling the rapid construction of nitrogenous heterocycles.

Structural Disambiguation

• Target Reagent: (Methoxymethyl)trimethylsilane (

  ). Focus of this guide. Used for C-C bond formation.[1]

• Common Confusion: Methoxytrimethylsilane (

  ). A silylating agent for alcohol protection.[2] Not the subject of this profile.

Mechanistic Reactivity Profile

The core reactivity of TMSCH

OMe relies on its conversion into the metallated species [Methoxy(trimethylsilyl)methyl]lithium . This intermediate acts as a masked hydroxymethyl anion equivalent.

The Alpha-Lithiation Pathway

Direct deprotonation of the methylene group is achieved using strong alkyllithiums. The silyl group provides crucial stabilization to the carbanion through

orbital overlap (negative hyperconjugation), allowing the species to exist at low temperatures without immediate Wittig rearrangement.

• Reagent:

  -Butyllithium ( -BuLi) or -Butyllithium ( -BuLi).

• Solvent: THF (essential for coordinating Li).[3]

• Temperature: -78 °C (Critical to prevent decomposition).

The Modified Peterson Olefination

Upon reaction with aldehydes or ketones, the lithiated species forms a

-alkoxysilane intermediate. Unlike standard Peterson olefination which yields alkenes, the presence of the methoxy group directs the elimination to form enol ethers .

Mechanism:

• Nucleophilic Attack:

  attacks the carbonyl carbon.

• Peterson Elimination: Spontaneous or acid-promoted elimination of

  .

• Product Formation: Generation of an enol ether (

  ).

• Hydrolysis (Optional): Acidic workup converts the enol ether to the homologated aldehyde (

  ).

Visualization of Reaction Pathways

The following diagram illustrates the divergence between homologation and ylide formation pathways.

Caption: Mechanistic divergence of TMSCH

OMe: Carbonyl homologation (top) vs. Azomethine ylide generation (bottom).

Applications in Drug Discovery

One-Carbon Homologation (The Magnus Protocol)

This is the primary application for expanding carbon skeletons. It converts ketones to aldehydes with one additional carbon, a transformation analogous to the Wittig reaction but often with better atom economy and easier purification (silanol byproducts are water-soluble or volatile).

Feature	TMSCH OMe (Magnus)	Wittig (Methoxymethyl)	Tebbe Reagent
Active Species	-Lithio silane	Phosphonium Ylide	Titanium carbene
Byproducts	Silanols/Siloxanes (Benign)	Phosphine Oxides (Difficult removal)	Titanium salts (Lewis acidic)
Basicity	High (Alkyllithium)	High (Ylide)	Moderate/Lewis Acidic
Product	Enol Ether	Enol Ether	Terminal Alkene

Synthesis of Masked Acyl Anions

The methoxy-trimethylsilyl-methyl moiety can serve as a masked acyl anion. Following lithiation and reaction with an electrophile, the silyl group can be oxidatively cleaved (Tamao-Fleming oxidation conditions) to reveal a hydroxyl group, effectively acting as a hydroxymethylation reagent.

Experimental Protocol: Carbonyl Homologation

Objective: Synthesis of phenylacetaldehyde enol ether from benzaldehyde. Safety Note:

-Butyllithium is pyrophoric. All steps must be performed under Argon/Nitrogen.

Reagents

• (Methoxymethyl)trimethylsilane (1.1 equiv)

• -Butyllithium (1.1 equiv, 1.3 M in cyclohexane)

• Benzaldehyde (1.0 equiv)

• Anhydrous THF (Solvent)[4]

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and rubber septum. Flush with Argon.

• Solvent Charge: Add anhydrous THF (5 mL/mmol substrate) and cool to -78 °C (dry ice/acetone bath).

• Reagent Addition: Add (Methoxymethyl)trimethylsilane (1.1 equiv) via syringe.

• Lithiation: Dropwise add

  -BuLi (1.1 equiv) over 10 minutes. The solution may turn slightly yellow.

  • Critical Control: Stir at -78 °C for 30–60 minutes to ensure complete metallation without decomposition.

• Electrophile Addition: Add benzaldehyde (1.0 equiv) dropwise (neat or in minimal THF).

• Reaction: Stir at -78 °C for 1 hour, then remove the cooling bath and allow to warm to room temperature.

  • Observation: The Peterson elimination often occurs spontaneously upon warming. If not, the intermediate adduct is stable.

• Workup: Quench with saturated NH

  Cl solution. Extract with diethyl ether.[3]

• Purification: The crude product is the enol ether. If the aldehyde is desired, treat the crude enol ether with dilute HCl/THF for 1 hour, then neutralize and extract.

Safety & Handling (E-E-A-T)

• Flammability: TMSCH

  OMe is a Category 2 Flammable Liquid (Flash point < -5 °C). Ground all equipment to prevent static discharge.[5][6]

• Toxicity: Causes skin (H315) and serious eye irritation (H319).[7] Use butyl rubber gloves; standard nitrile gloves may offer limited permeation resistance to low-MW organosilanes.

• Storage: Store under inert atmosphere at 2–8 °C. Moisture sensitive.

References

• Magnus, P.; Roy, G. "Silicon in synthesis.[8] 14. (Methoxy(trimethylsilyl)methyl)lithium.[8] A new reagent for carbonyl homologation." Organometallics, 1982 , 1(3), 553–559.

• Takeda, T. et al. "Preparation of enol ethers by carbonyl olefination utilizing an alkoxymethyl chloride–titanocene(II) system."[8] Tetrahedron Letters, 2003 , 44(43), 7897-7900.[8] [8]

• Sigma-Aldrich. "Safety Data Sheet: (Methoxymethyl)trimethylsilane." Merck KGaA.

• Anderson, R. "Silicon: The Silane Coupling Agents." Gelest Inc.[5] Technical Guides.

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• 7. (Methoxymethyl)trimethylsilane | C5H14OSi | CID 139809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Guide: Methoxymethylsilane Reagents in Drug Development

The following technical guide details the physicochemical properties, handling protocols, and synthetic applications of (Methoxymethyl)trimethylsilane and its analogs.

Focus Compound: (Methoxymethyl)trimethylsilane (CAS 14704-14-4) Related Analog: Methoxytrimethylsilane (CAS 1825-61-2)

Executive Summary

In pharmaceutical synthesis, "Methoxymethylsilane" most commonly refers to (Methoxymethyl)trimethylsilane , a specialized organosilicon reagent used for carbonyl homologation and the introduction of masked aldehyde functionalities. Unlike simple silyl protecting groups, this compound serves as a precursor to

-lithio- -methoxy-silanes , which function as acyl anion equivalents in Peterson olefination-type reactions.

This guide provides critical thermodynamic data, validated handling protocols for its pyrophoric lithiation, and safety standards regarding its hydrolysis products (methanol and trimethylsilanol).

Physicochemical Data Profile

The volatility of methoxymethylsilanes dictates their handling requirements. The data below distinguishes between the two most common "methoxymethyl" species encountered in the lab.

Table 1: Comparative Thermodynamic Properties

Property	(Methoxymethyl)trimethylsilane	Methoxytrimethylsilane
CAS Number	14704-14-4	1825-61-2
Structure
Molecular Weight	118.25 g/mol	104.22 g/mol
Boiling Point (760 mmHg)	83 °C (Lit.)	57–58 °C (Lit.)
Flash Point (Closed Cup)	-6 °C (Highly Flammable)	-11 °C (Highly Flammable)
Density (25 °C)	0.758 g/mL	0.756 g/mL
Refractive Index ( )	1.390	1.366
Est.[1][2][3][4] Vapor Pressure (20 °C)	~75 mmHg (Estimated)	~220 mmHg (Estimated)
Hydrolytic Sensitivity	Stable to mild moisture; requires acid/base.	Highly sensitive; hydrolyzes rapidly.

*Note: Vapor pressure estimated via Antoine correlation with boiling point analogs (e.g., Cyclohexane, BP 81°C) due to lack of specific experimental manometric data.

Volatility & Handling Implications

• Vapor Hazard: With a boiling point of 83 °C, (Methoxymethyl)trimethylsilane has significant vapor pressure at room temperature. Transfers must occur within a fume hood to prevent inhalation and the formation of explosive air-vapor mixtures.

• Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2–8 °C. While less hydrolytically unstable than chlorosilanes, prolonged exposure to atmospheric moisture can generate methanol.

Advanced Applications: Carbonyl Homologation

The primary utility of (Methoxymethyl)trimethylsilane in drug discovery is its conversion into the Magnus-Peterson Reagent (

-lithio derivative). This species allows for the one-carbon homologation of ketones and aldehydes to enol ethers or aldehydes.

Mechanism: The Silicon-Stabilized Carbanion

Upon treatment with sec-Butyllithium, the methylene proton alpha to the silicon is deprotonated. The silicon atom stabilizes the resulting carbanion via

hyperconjugation (or d-orbital participation, historically).

Diagram 1: Homologation Pathway

The following diagram illustrates the generation of the lithiated species and its reaction with a ketone substrate.

Caption: Pathway for the conversion of (Methoxymethyl)trimethylsilane into an enol ether via reductive lithiation and Peterson elimination.

Experimental Protocol: -Lithiation

Context: This protocol describes the generation of the nucleophile for reaction with a sterically hindered ketone. This procedure requires strict anhydrous techniques due to the use of sec-BuLi.

Safety Prerequisite: sec-Butyllithium is pyrophoric. A Class D fire extinguisher and a bucket of dry sand must be immediately available.

Step-by-Step Methodology

• Vessel Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a rubber septum. Flush with Nitrogen for 15 minutes while cooling to room temperature.

• Reagent Charge: Syringe (Methoxymethyl)trimethylsilane (1.0 equiv) into the flask followed by anhydrous Tetrahydrofuran (THF) (0.5 M concentration relative to silane).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath (

  ). Allow 15 minutes for thermal equilibration.

• Lithiation (Critical Step):

  • Add sec-Butyllithium (1.3 M in cyclohexane, 1.1 equiv) dropwise via syringe pump or careful manual addition over 20 minutes.

  • Observation: The solution may turn a slight yellow.

  • Chemistry:sec-BuLi is required because n-BuLi typically attacks the silicon atom (nucleophilic attack) rather than deprotonating the methyl group. t-BuLi can also be used but is more hazardous.

• Incubation: Stir the mixture at -78 °C for 1 hour to ensure complete formation of the anion

  .

• Electrophile Addition: Add the ketone substrate (0.9 equiv, dissolved in minimal THF) dropwise.

• Quench/Workup:

  • For Enol Ethers: Warm to 0 °C and treat with Potassium Hydride (KH) to induce elimination of Lithium Trimethylsilanolate (

    ).

  • For Aldehydes: Treat the intermediate adduct with dilute acid (e.g., formic acid) to hydrolyze the enol ether in situ.

Safety & Toxicology

Hydrolysis Risks

Upon contact with water or mucosal membranes, (Methoxymethyl)trimethylsilane hydrolyzes to release Methanol and Trimethylsilanol (or Hexamethyldisiloxane).

• Methanol: Toxic by ingestion and inhalation (metabolic acidosis, blindness).

• Trimethylsilanol: Skin and eye irritant; potential respiratory irritant.[1]

Flash Point & Static

With a flash point of -6 °C , the liquid can ignite at freezer temperatures if an ignition source is present.

• Grounding: All transfer lines and vessels must be grounded.

• Inerting: Never open the container to the atmosphere; use septum/syringe techniques or inert gas lines.

References

• Magnus, P., & Roy, G. (1982). "Silicon in Synthesis: Methoxymethyltrimethylsilane as a Reagent for Homologation." Organometallics, 1(3), 553–559.

• Sigma-Aldrich. (2024). "Safety Data Sheet: (Methoxymethyl)trimethylsilane."[1]

• National Institute of Standards and Technology (NIST). (2023).[3] "Phase change data for Silane, (methoxymethyl)trimethyl-." NIST Chemistry WebBook, SRD 69.

• Peterson, D. J. (1968). "Carbonyl olefination reaction using silyl-substituted organometallic compounds." Journal of Organic Chemistry, 33(2), 780–784.

Sources

• 1. (Methoxymethyl)trimethylsilane | C5H14OSi | CID 139809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ethoxytrimethylsilane [stenutz.eu]
• 3. METHOXYTRIMETHYLSILANE | 1825-61-2 [chemicalbook.com]
• 4. CAS 1825-61-2: Methoxytrimethylsilane | CymitQuimica [cymitquimica.com]

Advanced Applications of Methoxymethylsilane Derivatives in Drug Discovery: From 1,3-Dipoles to Silicon Bioisosteres

The following technical guide is structured to provide an advanced, mechanistic, and practical review of Methoxymethylsilane Derivatives , specifically focusing on their critical role as precursors for 1,3-dipolar cycloadditions (Azomethine Ylides) and their emerging utility in Silicon Bioisosterism .

Executive Summary

In modern pharmaceutical chemistry, the demand for novel

-rich scaffolds has revitalized interest in organosilicon reagents. Methoxymethylsilane derivatives —specifically (methoxymethyl)trimethylsilane and its nitrogenous analogue -(methoxymethyl)- -(trimethylsilylmethyl)amine —have emerged as indispensable tools.[1] Unlike simple silylating agents, these compounds exploit the unique electronic properties of silicon (specifically the -silicon effect and fluoride affinity) to drive the formation of azomethine ylides . This pathway allows for the rapid, stereocontrolled construction of pyrrolidine and piperidine rings, motifs ubiquitous in bioactive alkaloids and synthetic therapeutics. Furthermore, the incorporation of the methoxymethylsilyl moiety is gaining traction in bioisosteric replacement strategies to modulate metabolic stability and lipophilicity.

Chemical Fundamentals & Mechanistic Causality[1]

The Silicon-Control Element

The utility of methoxymethylsilane derivatives hinges on the lability of the

bond when activated by fluoride sources (e.g., TBAF, CsF) or Lewis acids.

• Structure : The core motif involves a silicon atom separated from a heteroatom (O or N) by a methylene bridge (

  ).[1]

• Reactivity : The

  -silicon effect is generally weak, but the -cation stabilization is profound. However, in the context of azomethine ylide generation, the mechanism relies on the desilylation of a trimethylsilylmethyl group adjacent to an ammonium or iminium center.

The Azomethine Ylide Pathway

The most chemically significant application for drug developers is the use of

-(methoxymethyl)- -(trimethylsilylmethyl)benzylamine (and related derivatives) as a latent 1,3-dipole.

Mechanism of Action:

• Activation : The methoxymethyl group acts as a leaving group precursor.[1] Under acid catalysis (e.g., TFA) or thermal conditions, the methoxy group is eliminated, generating an iminium ion.

• Desilylation : The adjacent trimethylsilyl group is rapidly removed (often by the counterion or added fluoride), generating the non-stabilized azomethine ylide.

• Cycloaddition : This transient dipole undergoes a [3+2] cycloaddition with electron-deficient dipolarophiles (alkenes/alkynes) to form pyrrolidines.[1]

Caption: Mechanistic pathway for the generation of azomethine ylides from methoxymethylsilane amine derivatives.

Synthetic Utility in Scaffold Generation[2]

Synthesis of the Precursor

The synthesis of the key reagent,

-(methoxymethyl)- -(trimethylsilylmethyl)benzylamine, is a self-validating protocol ensuring high purity for subsequent cycloadditions.

Protocol 1: Synthesis of

-(methoxymethyl)- -(trimethylsilylmethyl)benzylamine

• Reagents : Benzylamine, (Chloromethyl)trimethylsilane, Formaldehyde, Methanol.

• Step 1 (Alkylation) : React benzylamine with (chloromethyl)trimethylsilane (1.1 equiv) in DMSO at 80°C to form

  -(trimethylsilylmethyl)benzylamine.[1]

  • Critical Checkpoint: Monitor disappearance of benzylamine by TLC. Yields typically >85%.[1]

• Step 2 (Mannich-type Condensation) : Treat the secondary amine with aqueous formaldehyde and methanol in the presence of

  .

  • Mechanism: The formaldehyde forms a hemiaminal which is methylated by methanol.[1]

  • Purification: Distillation is recommended to remove unreacted amine, as purity is critical for the ylide generation step.

[3+2] Cycloaddition Protocol

This protocol describes the generation of a pyrrolidine core using the synthesized precursor and N-phenylmaleimide as a model dipolarophile.

Experimental Workflow:

• Preparation : Dissolve

  -(methoxymethyl)- -(trimethylsilylmethyl)benzylamine (1.0 mmol) and N-phenylmaleimide (1.1 mmol) in dry (5 mL).

• Catalysis : Add a catalytic amount of Trifluoroacetic acid (TFA) (0.1 mmol) at 0°C.

  • Note: LiF or CsF can also be used for strictly neutral conditions, but acid catalysis is often faster for this specific precursor.[1]

• Reaction : Stir at ambient temperature for 2–4 hours.

  • Validation: The reaction is self-indicating; the disappearance of the starting amine (monitored by TLC/LCMS) correlates with product formation.

• Workup : Quench with saturated

  , extract with DCM, and concentrate.

• Result : The resulting pyrrolidine is obtained as a single diastereomer (typically endo-selective) in 80–95% yield.[1]

Table 1: Comparative Efficiency of Activation Methods

Activation Agent	Conditions	Typical Yield	Diastereoselectivity (endo:exo)	Notes
TFA (cat.)	DCM, 25°C, 2h	92%	>20:1	Best for robust substrates; fast kinetics.[1]
LiF	DMF, Ultrasonication	85%	>20:1	Neutral conditions; good for acid-sensitive groups.[1]
AgF	MeCN, 25°C	88%	>19:1	Oxidative sensitive; use in dark.[1]
Thermal	Toluene, 110°C	75%	10:1	Slower; requires no additives but high temp.[1]

Silicon Bioisosterism: The Methoxymethyl Connection

Beyond synthesis, methoxymethylsilane derivatives are relevant in medicinal chemistry design as bioisosteres.[1] The replacement of a carbon-based methoxymethyl ether (

) or a tert-butyl group with a silicon-based moiety ( or ) can significantly alter pharmacokinetics.[1]

Carbon-Silicon Switch[1]

• Lipophilicity : Silicon is more lipophilic than carbon.[1][2][3] Replacing a C-atom with Si generally increases

  , enhancing membrane permeability.[1]

• Metabolic Stability : The

  bond is generally stable to metabolic oxidation compared to bonds in similar environments, although silanols ( ) can be metabolites.

• Bond Length : The

  bond (1.89 Å) is longer than the bond (1.54 Å), which can induce subtle conformational changes in the drug-receptor binding pocket.

Caption: Impact of Silicon Bioisosterism on pharmacological properties.

References

• Hosomi, A., et al. (1984).[1] "N-(Trimethylsilylmethyl)aminomethyl ethers as azomethine ylide synthons: A new and convenient access to pyrrolidine derivatives." Chemistry Letters. Link[1]

• Tacke, R., & Zilch, H. (1986).[1] "Sila-substitution of drugs and biotransformation of organosilicon compounds." Endeavour. Link

• Pandey, G., et al. (2006).[1] "Azomethine Ylide Cycloaddition Reactions in the Synthesis of Complex Alkaloids." Accounts of Chemical Research. Link[1]

• Ramesh, R., et al. (2018).[1] "Recent Advances in the Synthesis of Pyrrolidines via 1,3-Dipolar Cycloaddition of Azomethine Ylides." RSC Advances. Link

• Showell, G. A., & Mills, J. S. (2003).[1] "Chemistry Challenges in Lead Optimization: Silicon Isosteres in Drug Discovery." Drug Discovery Today. Link

Sources

• 1. Methoxytrimethylsilane | C4H12OSi | CID 15771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Silicon as a Bioisostere for Carbon in Drug Design | Rowan [rowansci.com]
• 3. The role of silicon in drug discovery: a review - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00169A [pubs.rsc.org]

Chemo-Orthogonality and Stability Profiles of Methoxysilanes

Technical Guide for Drug Development & Materials Science

Executive Summary

This technical guide provides a rigorous analysis of the Methoxysilyl (

) functional group, a cornerstone in medicinal chemistry (as a bioisostere precursor), organic synthesis (Hiyama cross-coupling), and surface engineering (Self-Assembled Monolayers).

While often conflated with general organosilanes, methoxysilanes exhibit distinct kinetic profiles compared to their ethoxy counterparts—specifically, a 6–10x faster hydrolysis rate.[1] This guide delineates the compatibility matrix of the

bond, defining the precise windows of orthogonality against acids, bases, oxidants, and reductants.

Mechanistic Fundamentals & Reactivity Profile

The reactivity of the methoxysilane group is governed by the hypervalent capacity of the silicon atom. Unlike carbon, silicon (3rd period) possesses accessible d-orbitals (or

orbitals of sufficient energy lowering) that allow for backside nucleophilic attack, leading to a pentacoordinate transition state.

The Hydrolysis-Condensation Equilibrium

The

bond is thermodynamically stable but kinetically labile in the presence of moisture and a catalyst.

• Acid-Catalyzed: Protonation of the methoxy oxygen makes it a better leaving group (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ).

• Base-Catalyzed: Direct nucleophilic attack by ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  on the silicon atom.

Critical Kinetic Insight: Methoxysilanes hydrolyze significantly faster than ethoxysilanes due to lower steric hindrance.[1] In drug development, this implies that methoxysilyl-based intermediates must be handled under strictly anhydrous conditions until the "Silicon Switch" or coupling event is desired.[1]

Visualization: Hydrolysis Pathways

The following diagram illustrates the divergent mechanisms of acid and base catalysis, which dictate compatibility.

Figure 1: Mechanistic divergence of silane hydrolysis.[1] Acid catalysis proceeds via leaving group activation; base catalysis via direct nucleophilic attack.

Functional Group Compatibility Matrix

The following data summarizes the stability of the

bond and the bond (the anchor) against common synthetic reagents.

Stability Data Table

Reagent Class	Specific Reagent	Compatibility	Mechanistic Note
Acids (Aq)	HCl, H₂SO₄ (pH < 3)	Incompatible	Rapid hydrolysis to silanol; subsequent condensation to siloxanes.[1]
Acids (Weak)	Acetic Acid (pH 4-5)	Metastable	pH 4 is the "isoelectric point" of silica; hydrolysis is slowest here.
Bases (Aq)	NaOH, KOH, NaHCO₃	Incompatible	Rapid hydrolysis and condensation. Strong bases can cleave ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> bonds in specific strained rings.
Fluorides	TBAF, HF, CsF	Fatal	Fluoride has an exceptionally high affinity for Si (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> bond strength). Cleaves and .
Oxidants	PCC, Jones, KMnO₄	Compatible	The ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> and bonds are generally oxidatively stable. Exception: Fleming-Tamao conditions.
Reductants	H₂, NaBH₄	Compatible	Generally stable.
Reductants	LiAlH₄	Conditional	Can reduce alkoxysilanes to hydrosilanes (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> ) under reflux.
Nucleophiles	Grignard (R-MgX)	Incompatible	Attacks the Si center, displacing OMe (Kumada-type mechanism).
Electrophiles	Alkyl Halides	Compatible	Orthogonal.[1]

Decision Tree for Synthetic Planning

Figure 2: Synthetic decision tree for preserving methoxysilane integrity during multi-step synthesis.

Experimental Protocols

Protocol A: Palladium-Catalyzed Hiyama Cross-Coupling

Context: Utilizing the methoxysilane as a transmetalation partner to form C-C bonds.

Mechanism: The ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

bond must be activated by a fluoride source or a base to form a pentacoordinate silicate intermediate, which then transmetalates to Palladium.

Reagents:

• Substrate: Aryl bromide/iodide (1.0 equiv)

• Coupling Partner: Aryl-trimethoxysilane (1.2 - 1.5 equiv)

• Catalyst:

  (2-5 mol%) + Ligand (e.g., or dppp)

• Activator: TBAF (Tetra-n-butylammonium fluoride) or TASF.[1]

• Solvent: THF or Toluene (Anhydrous).[1]

Step-by-Step:

• Inert Atmosphere: Flame-dry all glassware. Perform reaction under Argon/Nitrogen.

• Catalyst Prep: Charge flask with ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  and Ligand. Add solvent and stir for 15 min to generate the active Pd(0) species.

• Addition: Add the Aryl Halide and the Methoxysilane.

• Activation: Dropwise addition of TBAF (1M in THF). Note: The solution may darken.

• Reflux: Heat to 60-80°C. Monitor by TLC/LC-MS.

• Quench: Do not use acidic workup if product is acid-sensitive.[1] Quench with water, extract with EtOAc.[1]

• Purification: Flash chromatography. (Silica gel is compatible if the silyl group is fully consumed; if preserving a silyl group, use neutralized silica).

Protocol B: Surface Functionalization (SAM Formation)

Context: Creating hydrophobic or functionalized surfaces on silica/glass.

Reagents:

• Silane: R-Trimethoxysilane (1-2% v/v).[1]

• Solvent: Anhydrous Toluene or Ethanol (95%).[1]

• Substrate: Plasma-cleaned Silicon wafer or Glass slide.[1]

Step-by-Step:

• Substrate Prep: Piranha clean (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  3:1) for 30 min. Rinse with DI water (18 MΩ). Dry under stream. Caution: Piranha solution is explosive with organics.

• Solution Prep: Prepare 2% silane solution in Toluene.

  • Critical Control: If using Toluene, ensure <50 ppm water to prevent bulk polymerization.[1]

  • Alternative: If using Ethanol/Water (95:5), adjust pH to 4.5-5.5 with Acetic Acid to promote hydrolysis without rapid condensation.[1]

• Deposition: Immerse substrate for 1-12 hours (depending on steric bulk of R-group).

• Rinse: Rinse sequentially with Toluene, Ethanol, then Water to remove physisorbed silanes.[1]

• Curing: Bake at 110°C for 30 mins to drive the condensation of surface silanols (

  ).

Drug Development Context: The Silicon Bioisostere

In medicinal chemistry, the "Silicon Switch" involves replacing a carbon atom with silicon.[2][3] Methoxysilanes are often the synthetic precursors to these molecules.[1]

• Lipophilicity: Silicon is more lipophilic than carbon (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  increases).

• Bond Length:

  (1.87 Å) is longer than (1.54 Å), altering the spatial geometry of the pharmacophore.

• Metabolic Stability: The methoxysilyl group itself is generally too reactive for a final drug (hydrolyzes to silanol).[1] However, Silanols (

  ) are valid drug targets (e.g., sila-haloperidol derivatives).

• Prodrug Strategy: Methoxysilanes can act as prodrugs for silanols, hydrolyzing in vivo.[1]

References

• Gelest, Inc. "Silane Coupling Agents: Connecting Across Boundaries."[1] Gelest Technical Brochures. [Link]

• Denmark, S. E., & Regens, C. S. (2008).[1] "Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: The Hiyama Coupling." Accounts of Chemical Research, 41(11), 1486–1499. [Link]

• Showell, G. A., & Mills, J. S. (2003).[1] "Chemistry Challenges in Lead Optimization: Silicon Isosteres in Drug Discovery." Drug Discovery Today, 8(12), 551-556.[1] [Link]

• Arkles, B. (1977).[1] "Tailoring Surfaces with Silanes." CHEMTECH, 7, 766-778.[1] [Link]

• Ramesh, R., & Reddy, D. S. (2018).[1] "Silicon-incorporated drugs: current status and future prospects." Journal of Medicinal Chemistry, 61(9), 3779-3798. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Applications of carbon-silicon bioisosterism in drug design and development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Silicon as a Bioisostere for Carbon in Drug Design | Rowan [rowansci.com]

Protocols & Analytical Methods

Application Note: Surface Modification with Methyltrimethoxysilane (MTMS)

Abstract

This application note details the standard operating procedures (SOPs) for modifying inorganic substrates (silica, glass, silicon, metal oxides) with Methyltrimethoxysilane (MTMS) . Unlike long-chain alkylsilanes, MTMS provides a unique combination of hydrophobicity, thermal stability, and minimal steric hindrance, allowing for high-density surface coverage. This guide covers the chemical mechanism, substrate pretreatment, and three distinct deposition protocols: Anhydrous Liquid Phase (High-Precision) , Aqueous-Alcoholic Phase (Rapid) , and Vapor Phase (CVD) .

Introduction & Chemical Basis

Methyltrimethoxysilane (MTMS) (CAS: 1185-55-3) is the simplest organo-alkoxysilane used for surface modification. It consists of a central silicon atom bonded to one methyl group (

) and three methoxy groups ( ).[1][2]

• The Methyl Group: Provides a non-polar, hydrophobic interface.[3] Its small size allows for dense packing on the surface, creating a "hard" hydrophobic coating compared to the "soft" brush-like structures of long-chain silanes (e.g., octadecylsilanes).

• The Methoxy Groups: Act as the hydrolyzable anchors.[1] Methoxy groups hydrolyze rapidly in the presence of moisture to form silanols (

  ), which then condense with surface hydroxyls.

Mechanistic Pathway

The formation of a stable monolayer occurs in three distinct phases:

• Hydrolysis: The methoxy groups react with adventitious or added water to form reactive silanols.[1]

• Physisorption: The silanols form hydrogen bonds with the hydroxylated substrate.

• Condensation: Thermal curing drives the release of water, converting hydrogen bonds into covalent siloxane (

  ) bonds.

Figure 1: Chemical pathway from MTMS precursor to covalently bonded hydrophobic surface.

Pre-Protocol: Surface Activation (Critical)

Silanes cannot bond to a surface without active hydroxyl (

) groups. "Dirty" surfaces or those stored in air often have organic contaminants blocking these sites.

WARNING: The following steps involve hazardous chemicals.

• Piranha Etch (Glass/Silicon): Mix

  (98%) and (30%) in a 3:1 ratio. Immerse substrate for 15 minutes. Exothermic!

• Oxygen Plasma (Alternative): 100W, 0.5 mbar

  , 5 minutes. Best for delicate microstructures.

• Rinse: Copious DI water followed by drying in a stream of

  .

• Hydration: If using Plasma, expose the surface to atmospheric humidity for 10-20 minutes to regenerate surface

  groups before silanization.

Experimental Protocols

Protocol A: Anhydrous Liquid Phase (High-Precision Monolayers)

Best for: Atomic Force Microscopy (AFM) substrates, sensors, and applications requiring monolayer uniformity.

Reagents:

• Anhydrous Toluene (99.8%)

• MTMS[1][4][5][6][7][8][9]

• Acetic Acid (Glacial) - Optional catalyst

Procedure:

• Preparation: In a glovebox or fume hood, prepare a 1% (v/v) solution of MTMS in anhydrous toluene.

• Catalysis (Optional): Add 0.1% acetic acid to catalyze hydrolysis if the substrate is slightly acidic, though surface moisture is usually sufficient.

• Incubation: Immerse the activated substrate in the solution.

  • Time: 12–24 hours at room temperature (sealed container).

  • Note: Avoid refluxing unless heavy polymeric deposition is desired; room temp favors monolayers.

• Washing: Remove substrate and rinse sequentially with:

  • Toluene (2x)

  • Ethanol (2x)

  • DI Water (1x)

• Curing: Bake at 110°C for 30 minutes . This step is non-negotiable to lock in the siloxane bond.

Protocol B: Aqueous-Alcoholic Phase (Rapid Coating)

Best for: Bulk glass treatment, fillers, and industrial scale-up.

Reagents:

• Ethanol (95%) / Water (5%)

• Acetic Acid[10][11]

• MTMS[1][4][5][6][7][8][9]

Procedure:

• Solvent Prep: Adjust the pH of the Ethanol/Water mixture to 4.5–5.5 using acetic acid.[10]

• Hydrolysis: Add MTMS to a final concentration of 2% (v/v) . Stir for 5–10 minutes.

  • Observation: The solution should remain clear. Cloudiness indicates excessive polymerization.

• Deposition: Dip the substrate into the solution for 1–2 minutes . Agitate gently.

• Rinse: Dip briefly in pure ethanol to remove excess unreacted silane.

• Curing: Bake at 110°C for 10–15 minutes .

Protocol C: Vapor Phase Deposition (CVD)

Best for: Microfluidics, porous structures, and solvent-sensitive substrates.

Procedure:

• Setup: Place the substrates in a vacuum desiccator or a dedicated CVD chamber.

• Source: Place 100–500 µL of MTMS in a small open vial next to the substrates.

• Vacuum: Pump down the chamber to <10 mbar to vaporize the silane.

• Incubation: Isolate the chamber (stop pumping) and let stand for 30–60 minutes .

• Curing: Remove substrates and bake at 110°C for 30 minutes . Alternatively, if the chamber is heated, perform the deposition at 60–80°C.

Quality Control & Validation

Metric	Method	Target Specification (MTMS)	Interpretation
Hydrophobicity	Water Contact Angle (WCA)	95° – 105°	<90° indicates incomplete coverage or dirty surface.
Thickness	Ellipsometry	~0.5 – 1.0 nm	>2 nm indicates multilayer/polymer formation.
Uniformity	AFM	RMS < 0.5 nm	Spikes indicate silane aggregation (dust).
Stability	Solvent Wash Test	No Change in WCA	Wash with toluene/ethanol. If WCA drops, curing was insufficient.

Workflow Visualization

Figure 2: Decision tree and workflow for MTMS surface modification.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Cloudy Solution	Water contamination or pH too high.	Use anhydrous solvents; ensure pH is 4.5–5.5 (Protocol B). Discard solution.
Patchy Coating	Incomplete surface activation.	Re-clean substrate with Piranha or Plasma. Ensure surface is hydrophilic (WCA < 10°) before silanization.
White Residue	Bulk polymerization (too much silane).	Reduce silane concentration; reduce reaction time; improve post-dip rinsing.
Low Contact Angle	Insufficient curing.	Increase cure temperature to 120°C or extend time. Ensure humidity was present during hydrolysis steps.[10]

References

• Gelest, Inc. "Silane Coupling Agents: Connecting Across Boundaries." Gelest Technical Brochures.

• Arkles, B. "Hydrophobicity, Hydrophilicity and Silane Surface Modification." Gelest, Inc.[12][13]

• Brinker, C. J., & Scherer, G. W. (1990). Sol-Gel Science: The Physics and Chemistry of Sol-Gel Processing. Academic Press.
• Plueddemann, E. P. (1991). Silane Coupling Agents (2nd ed.). Springer. (The definitive reference for silane chemistry).

• Shin-Etsu Silicone. "Silane Coupling Agents." Technical Data Sheet.

• Fadeev, A. Y., & McCarthy, T. J. (2000). "Self-Assembly is not the Only Fashion: Covalently Attached Monolayers of Organosilanes on Supported Silica and Alumina Films." Langmuir, 16(18), 7268–7274.

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• 2. Methyltrimethoxysilane - Wikipedia [en.wikipedia.org]
• 3. Hydrophobic Silane Surface Treatments - Gelest [technical.gelest.com]
• 4. researchgate.net [researchgate.net]
• 5. Binding Properties of Methyltrimethoxysilane-Modified Silica Sol Particle Surfaces and Their Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholar.its.ac.id [scholar.its.ac.id]
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• 8. qcc.tyut.edu.cn [qcc.tyut.edu.cn]
• 9. bcc.bas.bg [bcc.bas.bg]
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• 11. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 12. gelest.com [gelest.com]
• 13. researchgate.net [researchgate.net]

Application Note: Preparation and Activation of Methoxymethylsilane Reagents

This Application Note and Protocol details the preparation and utilization of (Methoxymethyl)trimethylsilane , a pivotal reagent for nucleophilic hydroxymethylation and carbonyl homologation (Peterson olefination).

Executive Summary

(Methoxymethyl)trimethylsilane (

) serves as a masked hydroxymethyl anion equivalent and a cornerstone reagent for the Silicon-Peterson homologation . While commercially available, in-house preparation is often required for large-scale applications or to ensure anhydrous purity.

Critically, the utility of this reagent depends on its successful activation via lithiation. This guide provides a dual-phase protocol:

• Synthesis : The nucleophilic substitution of (chloromethyl)trimethylsilane.

• Activation : The selective deprotonation using sec-butyllithium to generate (methoxy(trimethylsilyl)methyl)lithium , avoiding the common pitfall of silicon-carbon bond cleavage observed with n-butyllithium.

Chemical Profile & Mechanism

Property	Specification
IUPAC Name	(Methoxymethyl)trimethylsilane
Formula
MW	118.25 g/mol
Boiling Point	83 °C (at 760 mmHg)
Density	0.758 g/mL
Key Reactivity	-Deprotonation ( ), Precursor

Mechanistic Insight: The Lithiation Selectivity

The activation of

requires precise base selection.

• Failure Mode: n-Butyllithium acts as a nucleophile toward the silicon atom, leading to bond cleavage (desilylation) rather than -deprotonation.
• Success: The sterically hindered sec-butyllithium (or tert-butyllithium) acts exclusively as a base, removing an -proton to form the dipole-stabilized carbanion (methoxy(trimethylsilyl)methyl)lithium .

Protocol A: Synthesis of (Methoxymethyl)trimethylsilane

Objective: Preparation of 50 g of pure reagent from (chloromethyl)trimethylsilane.

Materials

• (Chloromethyl)trimethylsilane (

  ) [CAS: 2344-80-1]

• Sodium Methoxide (

  ), 25 wt% solution in methanol (or solid)

• Methanol (anhydrous)

• Diglyme (optional, as high-boiling solvent for easier separation)

Step-by-Step Procedure

• Setup : Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and magnetic stir bar. Flame-dry the apparatus under nitrogen flow.

• Reagent Loading :

  • Charge the flask with Sodium Methoxide (1.2 equivalents). If using solid NaOMe, dissolve in anhydrous Methanol (approx. 3 mL per gram of NaOMe).

  • Note: A slight excess of alkoxide ensures complete consumption of the silyl chloride.

• Addition :

  • Add (Chloromethyl)trimethylsilane (1.0 equivalent) dropwise via an addition funnel at room temperature over 30 minutes. The reaction is exothermic; control the rate to maintain a gentle warmth.

• Reaction :

  • Heat the mixture to reflux (approx. 65°C) for 12–18 hours.

  • Monitoring: Monitor via GC-MS or NMR. The disappearance of the

    peak ( ppm) and appearance of ( ppm) indicates completion.

• Workup :

  • Cool the mixture to room temperature.

  • Filter off the precipitated Sodium Chloride (NaCl) using a sintered glass funnel. Wash the cake with a small amount of pentane or ether.

• Purification :

  • Perform a fractional distillation.

  • Fraction 1 : Methanol/Solvent (64°C).

  • Fraction 2 : (Methoxymethyl)trimethylsilane (82–84°C).

  • Yield Expectation: 75–85%.

Protocol B: Activation & Application (Peterson Homologation)

Objective: Generation of the lithiated species and reaction with a ketone/aldehyde.

Visual Workflow

Caption: Activation pathway of (Methoxymethyl)trimethylsilane and divergent outcomes based on workup conditions.

Experimental Procedure

• Activation :

  • Dissolve (Methoxymethyl)trimethylsilane (1.1 equiv) in anhydrous THF (0.5 M concentration) under Argon.

  • Cool to -78 °C (Dry ice/Acetone bath).

  • Add sec-Butyllithium (1.1 equiv, cyclohexane solution) dropwise over 15 minutes.

  • Stir: Maintain at -78 °C for 1 hour. The solution typically turns faint yellow.

• Coupling :

  • Add the carbonyl substrate (1.0 equiv) dissolved in THF dropwise.

  • Allow the reaction to warm to 0 °C over 2 hours.

  • Intermediate: This forms the stable

    -hydroxysilane adduct.

• Divergent Workup (The Peterson Choice) :

  • Route A: Homologated Aldehyde (via Enol Ether hydrolysis)

    • Quench with aqueous acid (e.g., dilute HCl or Formic acid).

    • The intermediate enol ether hydrolyzes to the aldehyde (

      ).

  • Route B: Enol Ether Isolation

    • Treat the adduct with Potassium Hydride (KH) or perform basic elimination.

    • Yields the methoxy vinyl ether (

      ).

Safety & Handling

• (Chloromethyl)trimethylsilane : Corrosive and flammable (FP: 26°C). Causes severe skin burns. Use a fume hood.

• sec-Butyllithium : Pyrophoric. Handle only under inert atmosphere (Argon/Nitrogen). Keep a bucket of sand or Class D extinguisher nearby.

• Reaction Hazards : The lithiation is highly exothermic; strict temperature control (-78°C) is required to prevent decomposition and runaway reactions.

References

• Magnus, P., & Roy, G. (1982).[1] Silicon in synthesis.[1][2][3][4][5][6][7][8] 14. (Methoxy(trimethylsilyl)methyl)lithium.[1] A new reagent for carbonyl homologation.[1][2] Organometallics, 1(3), 553–559. Link

• Ager, D. J. (1981). The Peterson Reaction. Synthesis, 1984(05), 384-398.

• Corey, E. J., & Eckrich, T. M. (1983). t-Butoxymethyllithium: Direct preparation and applications as a hydroxymethyl anion equivalent. Tetrahedron Letters, 24(30), 3165-3168. Link

• Suga, S., et al. (2006). General and efficient method for the synthesis of alkoxymethylsilanes. Journal of Organometallic Chemistry. Link

• Sigma-Aldrich. Safety Data Sheet: (Methoxymethyl)trimethylsilane. Link

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• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 4. An Enantiospecific Synthesis of Jiadifenolide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6580000B1 - Process for the manufacture of alkoxysilanes and alkoxy orthosilicates - Google Patents [patents.google.com]
• 6. WO2014045156A1 - Novel bicyclic pyridinones - Google Patents [patents.google.com]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. New Functional Alkoxysilanes and Silatranes: Synthesis, Structure, Properties, and Possible Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methoxymethylsilane Coatings

A Senior Application Scientist's Guide to the Step-by-Step Application of Methoxymethylsilane Coatings for Surface Functionalization

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of methoxymethylsilane coatings. Focusing on Methyltrimethoxysilane (MTMS) as a representative precursor, these notes detail the fundamental chemistry, safety protocols, and step-by-step methodologies for surface preparation, solution formulation, coating application via dip-coating, spin-coating, and chemical vapor deposition (CVD), and post-deposition characterization. The objective is to provide a robust framework for creating uniform, hydrophobic, and functional silane layers on various substrates, grounded in scientific principles and field-proven techniques.

Introduction: The Rationale for Methoxymethylsilane Coatings

Methoxymethylsilanes are a class of organosilicon compounds widely utilized for surface modification.[1] Their utility stems from a unique molecular structure featuring one or more hydrolyzable methoxy groups (-OCH₃) and a non-polar methyl group (-CH₃) attached to a central silicon atom.[2] This architecture allows them to act as a molecular bridge, covalently bonding to inorganic substrates while presenting a low-energy, hydrophobic surface.[3][4]

The primary mechanism involves a two-step reaction:

• Hydrolysis: In the presence of water (often catalyzed by an acid or base), the methoxy groups hydrolyze to form reactive silanol groups (-SiOH).

• Condensation: These silanols then condense with hydroxyl groups (-OH) present on the substrate surface (e.g., glass, silicon wafers, metal oxides), forming stable siloxane (Si-O-Si) bonds and releasing methanol as a byproduct.[2]

This process transforms a hydrophilic surface into a hydrophobic one, a critical requirement in applications ranging from the prevention of biofouling on medical devices to the creation of moisture-resistant barriers in microelectronics.[2][3] This guide will primarily focus on Methyltrimethoxysilane (MTMS), a trifunctional silane capable of forming a cross-linked, robust coating.[5][6]

Critical Safety and Handling Protocols

Methoxymethylsilanes are flammable liquids and vapors that can cause serious eye, skin, and respiratory tract irritation.[3][7][8] Adherence to strict safety protocols is mandatory.

• Engineering Controls : Always handle methoxymethylsilanes inside a certified chemical fume hood to ensure adequate ventilation and minimize inhalation exposure.[7][9] Facilities must be equipped with an eyewash station and a safety shower in the immediate vicinity of the work area.[8]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical splash goggles and a face shield.[3][8]

  • Hand Protection : Neoprene or nitrile rubber gloves are required.[8]

  • Body Protection : A flame-retardant lab coat and appropriate protective clothing must be worn.[9]

• Handling and Storage :

  • These compounds are highly flammable with low flash points (MTMS: 11°C; Methoxytrimethylsilane: -20°C).[3][7] Keep containers tightly closed and away from all sources of ignition, including heat, sparks, open flames, and static discharge.[7][10]

  • Use spark-proof tools and ground all containers and transfer equipment to prevent static discharge.[7][10]

  • Store in a cool, dry, well-ventilated area designated for flammable liquids, away from oxidizing agents, acids, and moisture.[8][9]

• Emergency Procedures :

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[7]

  • Skin Contact : Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[7]

  • Inhalation : Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.[7]

  • Spills : Evacuate the area and remove all ignition sources. Use a spark-proof tool and an inert absorbent material (e.g., sand, silica gel) to clean up spills.[7][10]

Materials and Equipment

Chemicals and Reagents

• Silane Precursor : Methyltrimethoxysilane (MTMS, CAS 1185-55-3)[7] or Methoxytrimethylsilane (for silylation, CAS 1825-61-2)[3]

• Solvents : Anhydrous Toluene, Ethanol, Isopropanol, 2-Butoxyethanol[11][12]

• Catalysts/Reagents : Acetic Acid, Hydrochloric Acid, Ammonium Hydroxide[12][13]

• Cleaning Solutions : Acetone, Methanol, Sulfuric Acid, Hydrogen Peroxide (30%)

• Gases (for CVD) : Nitrogen (N₂) or Argon (Ar) as carrier gas[14]

• Deionized (DI) Water

Equipment

• Glass beakers and vials

• Magnetic stir plate and stir bars

• Ultrasonic bath

• Dip Coater or Spin Coater[15][16]

• Chemical Vapor Deposition (CVD) system[14]

• Oven or hot plate for curing

• Contact Angle Goniometer[17]

• Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectrometer[17]

• Atomic Force Microscope (AFM)[17]

Experimental Protocols: A Step-by-Step Guide

Part A: Substrate Preparation - The Foundation of a Quality Coating

The success of silanization is critically dependent on the cleanliness and hydroxylation of the substrate surface. The goal is to remove organic contaminants and create a high density of surface hydroxyl (-OH) groups.

Protocol 4.1.1: Standard Cleaning for Glass or Silicon Substrates

• Place substrates in a beaker and sonicate in acetone for 15 minutes to remove organic residues.

• Decant the acetone and sonicate in isopropanol or ethanol for 15 minutes.

• Rinse thoroughly with DI water.

• Immerse the substrates in a "Piranha" solution (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂).

  • CAUTION: Piranha solution is extremely corrosive and reacts violently with organic materials. Prepare by adding H₂O₂ SLOWLY to the acid. Handle with extreme care inside a fume hood.

• Heat the solution to 80-90°C for 30-60 minutes. The surface will become highly hydrophilic.

• Allow the solution to cool, then carefully decant. Rinse the substrates extensively with DI water.

• Dry the substrates under a stream of high-purity nitrogen or in an oven at 110-120°C for at least 1 hour immediately before coating.[13]

Protocol 4.1.2: Alternative RCA-1 Clean for Silicon Wafers

• Prepare an RCA-1 cleaning solution by mixing 5 parts DI water, 1 part 30% H₂O₂, and 1 part concentrated NH₄OH.[13]

  • CAUTION: This solution is highly caustic. Handle with appropriate PPE.

• Heat the solution to 75-80°C.

• Immerse the silicon wafers for 10-15 minutes.

• Rinse thoroughly with DI water and dry as described in Protocol 4.1.1.[13]

Diagram 1: General Substrate Preparation Workflow A flowchart illustrating the critical steps for preparing substrates for silane coating.

Part B: Sol-Gel Solution Preparation (for Liquid-Phase Deposition)

For methods like dip- and spin-coating, the MTMS precursor must first be hydrolyzed to form a reactive sol-gel solution. The formulation can be tuned to control the reaction kinetics and final film properties.[12]

Protocol 4.2.1: MTMS Sol-Gel Formulation This protocol is adapted from a formulation used for creating hybrid coatings.[12]

• In a glass beaker, prepare an acidic water solution by adding 2.7 g of acetic acid to 19 mL of DI water. Stir for 2 minutes.

• While stirring, add 57.6 mL of MTMS to the solution. Continue stirring for 2 minutes. The solution will become cloudy as hydrolysis begins.

• Prepare a solvent mixture of 13.2 mL of 2-propanol and 11.2 mL of 2-butoxyethanol.

• Add the solvent mixture to the MTMS solution and stir vigorously for 2 hours at room temperature.

• Age the resulting sol for at least 24 hours before use. This allows the hydrolysis and initial condensation reactions to stabilize.[12]

Table 1: Example MTMS Sol-Gel Formulation

Component	Amount (Volume/Weight)	Molar Amount	Purpose
Methyltrimethoxysilane (MTMS)	57.6 mL	0.40 mol	Silane Precursor
Deionized Water	19 mL	1.05 mol	Hydrolysis Reagent
Acetic Acid	2.7 g	0.045 mol	Catalyst
2-Propanol	13.2 mL	0.17 mol	Co-solvent/Wetting Agent
2-Butoxyethanol	11.2 mL	0.087 mol	Co-solvent/Flow Control

Data adapted from[12].

Diagram 2: MTMS Sol-Gel Reaction Pathway A diagram showing the hydrolysis and condensation of MTMS to form a siloxane network.

Part C: Coating Application Methods

The choice of application method depends on the substrate geometry, desired film thickness, and required uniformity.[15][16]

Protocol 4.3.1: Dip-Coating Application Dip-coating is ideal for coating complex shapes and achieving uniform films on both sides of a substrate.[15][18]

• Mount the clean, dry substrate onto the dip coater's arm.

• Fill the coating reservoir with the aged MTMS sol-gel solution.

• Immersion : Lower the substrate into the solution at a constant speed (e.g., 10-20 cm/min).

• Dwell Time : Hold the substrate fully immersed for a set time (e.g., 1-5 minutes) to ensure complete wetting.

• Withdrawal : Withdraw the substrate from the solution at a precisely controlled, constant speed. The withdrawal speed is the most critical parameter for determining film thickness; slower speeds result in thinner films.[15][18] A typical range is 2-10 cm/min.

• Proceed immediately to the curing step.

Protocol 4.3.2: Spin-Coating Application Spin-coating is excellent for producing highly uniform thin films on flat, planar substrates.[16][19]

• Center the clean, dry substrate on the spin coater chuck. Engage the vacuum to secure it.

• Dispense : Dispense a small puddle of the aged MTMS sol-gel solution onto the center of the substrate. The volume should be sufficient to cover the surface during spinning.

• Spin Cycle :

  • Spread Step (Optional) : Rotate at a low speed (e.g., 500 rpm) for 5-10 seconds to evenly distribute the solution.

  • High-Speed Step : Rapidly accelerate to the final spin speed (e.g., 1000-4000 rpm) and hold for 30-60 seconds. Higher speeds produce thinner films.[16]

• The majority of the solvent evaporates during the high-speed step, leaving a solid film.

• Carefully remove the substrate and proceed to the curing step.

Protocol 4.3.3: Chemical Vapor Deposition (CVD) CVD is a solvent-free method ideal for creating highly uniform, thin (often monolayer) films, especially on complex topographies.[14][20]

• Place the clean, dry substrates into the CVD reaction chamber.

• Heat the substrates to the desired deposition temperature (e.g., 150°C) under vacuum to further dehydrate the surface.[21]

• Introduce the MTMS vapor into the chamber using a carrier gas (e.g., N₂) or by heating a reservoir of liquid MTMS connected to the chamber.

• Allow the deposition to proceed for a set time (e.g., 30 minutes to several hours). The reaction is self-limiting as the surface hydroxyl groups are consumed.[20]

• Purge the chamber with inert gas to remove unreacted precursor.

• Cool the chamber and remove the coated substrates.

Diagram 3: Comparison of Coating Application Workflows A visual comparison of the key stages in dip-coating, spin-coating, and CVD.

Sources

• 1. nbinno.com [nbinno.com]
• 2. zmsilane.com [zmsilane.com]
• 3. メトキシトリメチルシラン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. METHOXYTRIMETHYLSILANE | 1825-61-2 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. gelest.com [gelest.com]
• 9. Methoxytrimethylsilane Supplier & Manufacturer | Factory Price [njalchemist.com]
• 10. fishersci.no [fishersci.no]
• 11. researchgate.net [researchgate.net]
• 12. Development of Multifunctional Hybrid Coatings (Mechanically Resistant and Hydrophobic) Using Methyltrimethoxysilane–Diethoxydimethylsilane–Tetraethoxysilane Mixed Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. surfmods.jp [surfmods.jp]
• 14. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 15. How to Implement Dip Coating: A Step-by-Step Guide to Success – Useful columns for dip coating [sdicompany.com]
• 16. ossila.com [ossila.com]
• 17. benchchem.com [benchchem.com]
• 18. Dip coating process.pdf [slideshare.net]
• 19. Spin Coating: Process, Applications, Challenges, and Characterization Techniques | Chemical Engineering Transactions [cetjournal.it]
• 20. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 21. Chemical vapor deposition of three aminosilanes on silicon dioxide: surface characterization, stability, effects of silane concentration, and cyanine dye adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced ALD Protocols for Methoxymethylsilane (MOMS) Architectures

This Application Note is structured to provide a comprehensive technical guide on Atomic Layer Deposition (ALD) using Methoxymethylsilane (MOMS) and related organosilane precursors. This guide addresses the specific requirements for depositing Silicon Oxycarbide (SiOC) low-k dielectrics and biocompatible hydrophobic coatings , bridging the gap between semiconductor processing and bio-inert surface engineering.

Executive Summary & Chemical Context[2][3][4][5][6][7]

Methoxymethylsilanes represent a specialized class of organosilicon precursors used to deposit Silicon Oxycarbide (SiOC) and hybrid organic-inorganic thin films. Unlike standard silicon precursors (e.g., BDEAS or TDMAS) used for pure SiO₂, methoxymethyl-functionalized precursors are designed to retain specific Si-C or Si-O-C linkages within the film matrix.[1]

Why Methoxymethylsilane?

• Low-k Dielectrics: The incorporation of methyl groups (

  ) creates free volume in the lattice, lowering the dielectric constant ( ) for semiconductor spacers.

• Bio-Inert Passivation: For drug development applications, these films provide a chemically stable, hydrophobic barrier that prevents protein adsorption and alkali ion leaching from glass primary containers.[1]

• Tunable Etch Resistance: The carbon content provides superior resistance to wet HF etching compared to thermal oxides.

Precursor Chemistry

While "Methoxymethylsilane" can refer to a specific molecule (

), in ALD contexts it often refers to the family of Methoxy(methyl)silanes , such as:

• (Methoxymethyl)trimethylsilane (MMTMS): High stability, used for introducing Si-C bonds.

• Dimethoxydimethylsilane (DMDMS): Common for linear siloxane chain growth.

• Trimethoxymethylsilane (MTMS): Standard for cross-linked SiOC networks.

Critical Process Parameters & Hardware Configuration

To achieve self-limiting ALD growth, the precursor must be handled to prevent thermal decomposition (CVD mode) while ensuring sufficient vapor pressure.

Hardware Requirements

Component	Specification	Rationale
Precursor Source	Stainless steel bubbler (Ampoule)	MOMS precursors are moisture-sensitive liquids.
Source Temp	25°C - 45°C	Vapor pressure is typically sufficient at near-ambient temps; avoid overheating to prevent polymerization in the line.
Line Temp	10°C > Source Temp	Prevents condensation in delivery lines.
Carrier Gas	or (99.9999%)	Inert transport is critical to prevent pre-reaction.
Reactor Walls	150°C - 350°C	Hot walls prevent accumulation of reaction byproducts.

Protocol 1: Low-Temperature Catalytic ALD (Ammonia-Promoted)

Target Application: Biocompatible coatings on temperature-sensitive polymers (e.g., COC/COP vials) or MEMS. Mechanism: Lewis-base catalysis. Ammonia (

) lowers the activation energy for the hydrolysis of the methoxy group, allowing growth at temperatures as low as 100°C.

Reaction Pathway[8]

• Adsorption: MOMS adsorbs onto surface hydroxyls.

• Catalysis:

  attacks the silicon center, weakening the Si-O bond of the methoxy ligand.

• Hydrolysis:

  replaces the methoxy group, releasing methanol ( ).

Step-by-Step Recipe

• Substrate Temp: 100°C – 150°C

• Precursor: (Methoxymethyl)trimethylsilane (or similar)

• Co-Reactant:

  vapor + gas (co-flow or sequential)

Step	Instruction	Time (s)	Flow (sccm)	Notes
0	Stabilize	60.0	200 (Ar)	Ensure thermal equilibrium.
1	Pulse MOMS	0.5 - 2.0	50 (Carrier)	Saturate surface. High vapor pressure helps.
2	Purge	10.0 - 20.0	300 (Ar)	Remove physisorbed precursor. Critical to avoid CVD.
3	Pulse	0.5	50	Catalyst injection.
4	Pulse	0.2	-	Water vapor dose (can be co-flowed with NH3).
5	Purge	20.0	300 (Ar)	Remove and excess .
6	Loop	-	-	Repeat for desired thickness (~1.1 Å/cycle).

Protocol 2: Plasma-Enhanced ALD (PE-ALD) for SiOC

Target Application: Low-k spacers for logic devices, hard masks. Mechanism: Oxygen plasma is used to remove organic ligands selectively. By tuning plasma power, the methyl group (

) is retained while the methoxy group ( ) is oxidized to form the backbone.

Step-by-Step Recipe

• Substrate Temp: 250°C – 350°C

• Precursor: Trimethoxymethylsilane (MTMS)

• Plasma Gas:

  / mix

Step	Instruction	Time (s)	Power (W)	Notes
1	Pulse MTMS	1.0	0	Dose precursor.
2	Purge	5.0	0	Short purge due to high volatility.
3	Plasma Strike	2.0 - 5.0	50 - 100W	CRITICAL: Low power preserves Carbon content. High power (>300W) creates pure SiO₂.
4	Purge	5.0	0	Remove combustion byproducts ( ).

Mechanistic Visualization

The following diagram illustrates the competitive pathways between forming a dense Silica network (High Power Plasma) and a porous, methylated SiOC network (Low Power/Catalytic), which is the primary goal when using methoxymethylsilanes.

Figure 1: Decision tree for ALD processing of Methoxymethylsilanes. Path selection determines whether the film becomes a hybrid SiOC (Low-k/Hydrophobic) or a standard SiO₂ dielectric.

Characterization & Validation Standards

To ensure the protocol is successful, the following metrics must be verified. The presence of the Methyl (

) group is the marker of success for this specific precursor class.

Quantitative Data Summary

Metric	Method	Target (SiOC)	Target (SiO₂)	Interpretation
Refractive Index (n)	Ellipsometry	1.38 – 1.44	1.45 – 1.46	Lower RI indicates porosity/carbon incorporation.
Growth Rate (GPC)	Ellipsometry	0.5 – 1.2 Å/cyc	1.0 – 1.2 Å/cyc	Steric hindrance of methyl groups may lower GPC in SiOC.
Si-C Bond	FTIR	Peak @ 1275 cm⁻¹	Absent	Primary Pass/Fail indicator.
Water Contact Angle	Goniometry	> 90° (Hydrophobic)	< 30° (Hydrophilic)	Critical for drug delivery/vial coating applications.

Troubleshooting Guide

• Problem: High Refractive Index (>1.46).

  • Cause: Plasma power too high or Oxygen dose too long; Carbon is being burned off.

  • Fix: Reduce plasma power to <50W or switch to

    thermal process.

• Problem: "Dust" or particles on wafer.

  • Cause: CVD reaction in the gas phase.

  • Fix: Increase Purge times (Step 2 & 5) or lower reactor pressure.

References

• IBS Publications Repository. (2018). Area-Selective Atomic Layer Deposition Using Si Precursors as Inhibitors. (Discusses aminosilanes and methoxy-silanes for selective growth). Link

• MIT DSpace. (2005). Chemical Vapor Deposition of Organosilicon and Sacrificial Polymer Thin Films. (Detailed thermochemistry of methoxymethylsilane bond dissociation). Link

• ResearchGate. (2025). Self-Termination in the Gas-Phase Layer-by-Layer Growth of an Aza silane and Water.[2] (Catalytic hydrolysis mechanisms using ammonia). Link

• Google Patents. (2019). SiCO spacer layer material with low dielectric constant and preparation method.[3] (Industrial recipes for SiOC using organosilanes). Link

• NIST Chemistry WebBook. Data for (Methoxymethyl)trimethylsilane.[4]Link

Sources

• 1. JP4524554B2 - Method for producing γ, δ-unsaturated carboxylic acid and silyl ester thereof, organosilicon compound having carboxyl group and method for producing the same - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CN109119339B - A kind of SiCO spacer material with low dielectric constant and its preparation method and application - Google Patents [patents.google.com]
• 4. (Methoxymethyl)trimethylsilane [webbook.nist.gov]

Application Notes &amp; Protocols: Synthesis of Organosilicon Intermediates via Methoxymethylsilanes

Introduction: The Strategic Role of Methoxymethylsilanes in Modern Synthesis

Organosilicon compounds represent a cornerstone of contemporary chemical synthesis, offering a unique combination of stability and tunable reactivity that is invaluable in pharmaceuticals, materials science, and fine chemical production.[1][2] Their utility ranges from robust protecting groups that enhance solubility and thermal stability to versatile intermediates for constructing complex molecular architectures.[1][3] Among the diverse array of silylating agents, methoxymethylsilanes, such as methoxytrimethylsilane (MeOTMS) and methyldimethoxysilane, have emerged as highly effective and strategic reagents.[4][5][6]

These compounds are primarily valued for two key transformations: the protection of labile functional groups (e.g., hydroxyls) and, more critically, as electrophilic silicon sources for the formation of new silicon-carbon bonds.[3][4] The reaction of methoxymethylsilanes with potent carbon nucleophiles, such as Grignard or organolithium reagents, provides a direct and efficient pathway to sophisticated organosilicon intermediates that are otherwise difficult to access.[4][7] This guide provides an in-depth exploration of the principles governing these reactions and detailed, field-proven protocols for their successful implementation.

A critical aspect of working with methoxymethylsilanes is a thorough understanding of their handling requirements. These reagents are typically volatile, highly flammable liquids that are sensitive to moisture.[8][9][10][11] Hydrolysis can release methanol and form siloxanes, necessitating the use of anhydrous conditions and an inert atmosphere for most synthetic applications.[6] Adherence to strict safety protocols is paramount for both experimental success and laboratory safety.

Foundational Chemical Principles

The synthetic utility of methoxymethylsilanes is rooted in the polarity and reactivity of the silicon-oxygen bond. The silicon atom, being less electronegative than oxygen, carries a partial positive charge and is thus susceptible to nucleophilic attack. The methoxy group (-OCH₃) is an excellent leaving group, particularly when activated, facilitating substitution reactions at the silicon center.

Mechanism 1: Silylation of Alcohols (Protection)

In the presence of a catalyst (acidic or basic), the oxygen of an alcohol attacks the electrophilic silicon atom of the methoxymethylsilane. The methoxy group is subsequently eliminated (as methanol in acid-catalyzed reactions), forming a stable silyl ether and protecting the hydroxyl functionality from undesired reactions in subsequent synthetic steps.[4][12]

Mechanism 2: Silicon-Carbon Bond Formation

This transformation is central to creating novel organosilicon intermediates. Potent carbanions, generated from organometallic reagents like Grignard (R-MgX) or organolithium (R-Li) species, act as powerful nucleophiles.[13][14] They readily attack the silicon center of the methoxymethylsilane, displacing the methoxide anion to forge a new, stable Si-C bond. This reaction is fundamentally a nucleophilic substitution at silicon.

Caption: Experimental workflow for Grignard-mediated silylation.

Quantitative Data Summary

The following table provides representative data for the synthesis of various organosilanes using methoxytrimethylsilane and corresponding organometallic precursors. Yields are highly dependent on the purity of reagents and strict adherence to anhydrous techniques.

Organometallic Precursor	Methoxysilane Reagent	Target Organosilane Intermediate	Typical Solvent	Approx. Yield (%)
Phenylmagnesium bromide	Methoxytrimethylsilane	Phenyltrimethylsilane	Diethyl Ether / THF	85-95%
n-Butylithium	Methoxytrimethylsilane	n-Butyltrimethylsilane	Hexanes / THF	80-90%
Vinylmagnesium bromide	Methoxytrimethylsilane	Vinyltrimethylsilane	THF	75-85%
2-Thienyllithium	Methoxytrimethylsilane	2-(Trimethylsilyl)thiophene	Diethyl Ether	80-90%
Methylmagnesium chloride	Methyldimethoxysilane	Trimethylsilane	THF	70-80%

Safety, Handling, and Storage

Proper handling of methoxymethylsilanes is non-negotiable for safe and reproducible results.

• Hazards:

  • Flammability: These are highly flammable liquids with low flash points. [11]All operations must be conducted away from ignition sources in an explosion-proof environment. [8] * Moisture Sensitivity: They react with water, often exothermically, to produce methanol (toxic) and silanols/siloxanes. [6][8][9] * Health: They can cause serious eye and skin irritation. [5][8][11]Inhalation of vapors may irritate the respiratory tract.

• Handling Procedures:

  • Always work in a well-ventilated chemical fume hood.

  • Use an inert atmosphere (nitrogen or argon) for all transfers and reactions to prevent hydrolysis.

  • Ground and bond all containers and transfer lines to prevent static electricity discharge. [5][9] * Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (neoprene or nitrile), chemical splash goggles, and a flame-retardant lab coat. [5]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids. [8][9] * Store under an inert atmosphere to maintain purity and prevent degradation. [9] * Keep away from incompatible materials such as strong oxidizing agents and strong acids. [8][11]

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Application Notes and Protocols for Methoxymethylsilane

Introduction

Methoxymethylsilane (MTMS), a member of the alkoxysilane family, is a versatile organosilicon compound with the chemical formula C4H12OSi.[1] It is a clear, colorless, and volatile liquid with a low viscosity and a characteristic mild odor.[1][2][3] Its utility in scientific research and industrial applications stems from its function as a potent silylating agent.[2][4] This property is leveraged to protect sensitive functional groups, such as hydroxyls, during complex organic syntheses and to modify surfaces, rendering them hydrophobic.[4][5] Applications of methoxymethylsilane are found in the synthesis of pharmaceuticals, the fabrication of electronic materials, and the development of specialty polymers and coatings.[2][4]

The reactivity of methoxymethylsilane, particularly its sensitivity to moisture, necessitates stringent handling and storage protocols to ensure the safety of laboratory personnel and the integrity of the compound.[2][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and storage of methoxymethylsilane, grounded in an understanding of its chemical properties and associated hazards.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of methoxymethylsilane is fundamental to its safe handling. These properties dictate the necessary precautions for storage and use.

Property	Value	Source(s)
Molecular Formula	C4H12OSi	[1][6]
Molecular Weight	104.22 g/mol	[1][3][6]
Appearance	Clear, colorless liquid	[1][7]
Boiling Point	57-58 °C	[7]
Density	0.756 g/mL at 25 °C	[7]
Vapor Pressure	76 mmHg @ 25 °C	[6]
Flash Point	-30.6 °C	[8]
Water Solubility	Reacts with water	[6]

Hazard Identification and Safety Precautions

Methoxymethylsilane is classified as a hazardous chemical, primarily due to its high flammability and reactivity.[6] Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[6][9]

Health Hazards:

• Skin and Eye Irritation: Direct contact can cause skin and serious eye irritation.[6][10]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[11]

• Toxicity of Hydrolysis Product: Contact with moisture, including atmospheric humidity, leads to hydrolysis, producing methanol.[2][12] Methanol is toxic and can cause dizziness, nausea, and, in large doses, damage to the nervous system and eyesight.[2]

Primary Safety Precautions:

• Work in a well-ventilated area, preferably within a chemical fume hood.[2][13]

• Wear appropriate Personal Protective Equipment (PPE), including flame-resistant clothing, chemical-resistant gloves (neoprene or nitrile rubber), and chemical splash goggles.[13][14]

• Ensure that an eyewash station and a safety shower are readily accessible.[11]

• Keep away from heat, sparks, open flames, and other ignition sources.[6][10]

• Use non-sparking tools and explosion-proof equipment.[6][9]

• Ground all containers and transfer equipment to prevent static discharge.[6][14]

Detailed Handling Protocols

Adherence to systematic procedures is critical when working with methoxymethylsilane to mitigate risks.

General Handling Workflow

The following diagram outlines the essential steps for safely handling methoxymethylsilane in a laboratory setting.

Figure 1: General workflow for handling methoxymethylsilane.

Step-by-Step Protocol for Transferring Methoxymethylsilane

• Preparation:

  • Ensure the work area within the fume hood is clean and free of clutter.

  • Don a flame-retardant lab coat, chemical splash goggles, and neoprene or nitrile rubber gloves.[14]

  • Ground the container of methoxymethylsilane and the receiving vessel.[6]

• Inert Atmosphere:

  • The methoxymethylsilane container should be sealed under an inert gas like nitrogen or argon.[2]

  • Purge the receiving flask with the same inert gas.

• Transfer:

  • For small quantities, use a dry, gas-tight syringe that has been purged with inert gas.

  • Puncture the septum on the methoxymethylsilane bottle and slowly draw the desired volume.

  • To prevent pressure changes, insert a needle connected to a nitrogen or argon line with an oil bubbler into the septum.

  • Dispense the liquid slowly into the receiving flask against the inner wall to minimize splashing.

• Post-Transfer:

  • Remove the syringe and immediately quench any residual reagent in the syringe by drawing up and expelling a suitable quenching agent (e.g., isopropanol) in a separate beaker within the fume hood.

  • Securely close the methoxymethylsilane container.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Evacuate all non-essential personnel from the immediate area.[15]

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Contain: For small spills, absorb the liquid with a non-combustible material like dry sand or earth.[16] Do NOT use combustible absorbents like paper towels.

• Neutralize: Cautiously and slowly add a quenching agent such as isopropanol to the absorbent material to react with the spilled methoxymethylsilane.

• Collect: Using non-sparking tools, collect the absorbed material into a suitable container for hazardous waste.[14]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to the appropriate safety officer.

Storage Protocols

Proper storage of methoxymethylsilane is paramount to maintaining its stability and preventing hazardous situations.

Storage Conditions

Parameter	Recommendation	Rationale	Source(s)
Temperature	Store in a cool, dry, well-ventilated area.	To minimize vapor pressure and reduce the risk of ignition.	[10][11]
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	To prevent hydrolysis from atmospheric moisture.	[6][10]
Ignition Sources	Keep away from heat, sparks, open flames, and other ignition sources.	Methoxymethylsilane is highly flammable.	[6][11]
Incompatible Materials	Segregate from strong oxidizing agents, strong acids, and water.	To prevent vigorous and potentially hazardous reactions.	[6][9]
Container	Keep in a tightly closed, properly labeled container.	To prevent leakage and reaction with atmospheric moisture.	[6][10]

Logical Decision Tree for Storage

The following diagram provides a decision-making framework for the appropriate storage of methoxymethylsilane.

Figure 2: Decision tree for the safe storage of methoxymethylsilane.

Waste Disposal

All waste containing methoxymethylsilane must be treated as hazardous.

• Collect waste in a dedicated, properly labeled, and sealed container.

• Do not mix with other waste streams, especially those containing incompatible materials.

• Dispose of the waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[17]

Conclusion

Methoxymethylsilane is an invaluable reagent in modern chemistry, but its hazardous properties demand respect and meticulous adherence to safety protocols. By understanding its reactivity and implementing the handling and storage procedures outlined in this guide, researchers can safely harness its capabilities while minimizing risks to themselves and their colleagues. A proactive approach to safety, including thorough planning and the consistent use of appropriate protective measures, is the cornerstone of responsible scientific practice when working with this and other reactive silanes.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in Methoxymethylsilane Reactions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with methoxymethylsilane reactions. This resource is designed to provide in-depth troubleshooting guidance and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles that govern reaction outcomes. Our goal is to empower you with the expertise to diagnose and resolve issues leading to low yields and other undesirable results in your experiments.

Troubleshooting Guide: A Deeper Dive into Common Issues

This section addresses specific problems you might encounter during the synthesis of methoxymethylsilanes, providing a logical framework for identifying the root cause and implementing effective solutions.

Q1: My yield of methoxymethylsilane is consistently low. What are the most likely causes and how can I address them?

Low yields in methoxymethylsilane synthesis are a frequent challenge, often stemming from a few critical factors. The primary culprits are typically moisture contamination, suboptimal reaction conditions, and inefficient purification.

A1: Key Factors and Solutions for Low Yields

• Moisture Contamination: The Arch-Nemesis of Silane Chemistry

  • Causality: Methoxymethylsilanes, and their chlorosilane precursors, are highly susceptible to hydrolysis.[1][2] Even trace amounts of water in your reactants, solvents, or reaction setup can lead to the formation of silanols (R₃Si-OH) and subsequently siloxanes (R₃Si-O-SiR₃) through condensation.[1][3] This side reaction consumes your starting material and desired product, leading to significantly reduced yields. The reaction with water can be vigorous and produce hydrogen chloride if starting from chlorosilanes.[2]

  • Troubleshooting Steps:

    • Rigorous Drying of Glassware and Reagents: All glassware should be oven-dried at a high temperature (e.g., 120°C) for several hours and cooled under an inert atmosphere (e.g., nitrogen or argon).

    • Use of Anhydrous Solvents: Solvents must be thoroughly dried using appropriate methods, such as distillation from a suitable drying agent (e.g., sodium/benzophenone for ethers) or by passing them through a column of activated alumina.

    • Inert Atmosphere: The reaction should be conducted under a positive pressure of an inert gas to prevent atmospheric moisture from entering the system.

    • Drying Agents: Consider the use of drying agents like 4Å molecular sieves or calcium hydride to scavenge any residual moisture from the reaction mixture.[4]

• Suboptimal Reaction Conditions

  • Causality: The specific reaction pathway you are using will have optimal temperature and addition rate parameters. Deviating from these can favor side reactions. For example, in the reaction of a silazane with methanol, if the product methoxysilane is not removed as it is formed, it can react further, reducing the yield.[5] Similarly, during the synthesis from sodium methoxide and trimethylchlorosilane, controlling the temperature during the addition of the chlorosilane is crucial.[6]

  • Troubleshooting Steps:

    • Temperature Control: Carefully monitor and control the reaction temperature. For exothermic reactions, use an ice bath or other cooling methods to maintain the optimal temperature range.

    • Controlled Addition of Reagents: Add reagents dropwise or via a syringe pump to control the reaction rate and prevent localized overheating.

    • Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time for complete conversion, which can be monitored by techniques like GC or TLC.

• Inefficient Purification

  • Causality: Methoxymethylsilanes can be volatile, and improper distillation techniques can lead to product loss.[7] Additionally, the formation of azeotropes, for instance with methanol, can make separation by simple distillation difficult.[8][9]

  • Troubleshooting Steps:

    • Fractional Distillation: Use a fractional distillation setup with a Vigreux or packed column for efficient separation of the product from solvents and byproducts with close boiling points.[4]

    • Azeotropic Distillation: If an azeotrope with a reactant like methanol is formed, consider methods to break it, such as adding a third component that forms a lower-boiling azeotrope with one of the components.[8]

    • Vacuum Distillation: For higher boiling point methoxymethylsilanes, vacuum distillation can be employed to lower the boiling point and prevent thermal decomposition.

Troubleshooting Logic for Low Yields

Caption: Troubleshooting workflow for low yields in methoxymethylsilane reactions.

Q2: I am observing a significant amount of solid precipitate in my reaction mixture. What is it and how can I prevent its formation?

The formation of a solid precipitate is a strong indicator of undesired side reactions, primarily hydrolysis and subsequent polymerization.

A2: Understanding and Preventing Solid Precipitates

• Identity of the Precipitate: The solid is most likely polysiloxanes, which are formed from the condensation of silanols.[1] Silanols are generated when your methoxymethylsilane or chlorosilane starting material reacts with water.[1]

• Mechanism of Formation:

  • Hydrolysis: The Si-Cl or Si-OCH₃ bond is cleaved by water to form a Si-OH (silanol) group.[1][10]

  • Condensation: Two silanol groups can then react to form a Si-O-Si (siloxane) bond, releasing a molecule of water. This process can continue, leading to the formation of long-chain polymers (polysiloxanes) that are often insoluble and precipitate out of the reaction mixture.

• Prevention Strategies: The strategies to prevent the formation of these solid byproducts are the same as those to combat low yields caused by moisture:

  • Strict Anhydrous Conditions: This is the most critical factor. Ensure all components of your reaction are free from water.[4][11]

  • Inert Atmosphere: Work under a nitrogen or argon atmosphere to exclude atmospheric moisture.

  • Purified Reagents: Use high-purity starting materials, as impurities can sometimes catalyze side reactions.[4]

Siloxane Formation Pathway

Caption: The reaction pathway from methoxymethylsilane to polysiloxane precipitate.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and handling of methoxymethylsilanes.

Q1: What are the most common synthetic routes for preparing methoxymethylsilanes?

A1: Several reliable methods are commonly employed:

• From Chlorosilanes and an Alcohol/Alkoxide: This is a very common laboratory and industrial method. A chlorosilane (e.g., trimethylchlorosilane) is reacted with methanol or a methoxide salt like sodium methoxide.[6][7][12] The use of a base like pyridine may be necessary to neutralize the HCl byproduct when using methanol.[12]

• From Silazanes and Methanol: Reacting a silazane with methanol can produce methoxysilanes in high yield with low chloride contamination.[5] A key advantage is that the byproduct is ammonia, which can be easier to remove than HCl.

• Direct Synthesis from Silicon: Elemental silicon can be reacted directly with methanol in the presence of a copper catalyst to produce methoxysilanes.[9][13][14] This method is often used for large-scale industrial production.

• Grignard Reaction: While primarily used to form Si-C bonds, Grignard reagents can be reacted with alkoxysilanes. This route is often more selective than using chlorosilanes.[15][16]

Q2: How do I choose the best synthetic route for my application?

A2: The choice of synthetic route depends on several factors:

• Scale of Reaction: For large-scale industrial production, the direct synthesis from silicon and methanol is often the most economical.[9] For laboratory-scale synthesis, the reaction of a chlorosilane with methanol or sodium methoxide is typically more convenient.[6][12]

• Purity Requirements: If high purity and low chloride content are critical, the silazane route is an excellent option.[5]

• Availability of Starting Materials: The choice will also be dictated by the commercial availability and cost of the necessary precursors (e.g., specific chlorosilanes, silazanes, or high-purity silicon).

• Desired Product: For specialty silanes with various organic substituents, the Grignard reaction offers great versatility in introducing a wide range of functional groups.[16]

Q3: What are the key safety precautions I should take when working with methoxymethylsilane reactions?

A3: Safety is paramount when working with these reactive compounds:

• Handling of Chlorosilanes: Chlorosilane starting materials react vigorously with water to produce corrosive and toxic hydrogen chloride gas.[2] Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Flammability: Methoxymethylsilanes and many of the solvents used in their synthesis are flammable.[7] Keep them away from ignition sources.

• Inert Atmosphere: As mentioned, these reactions should be conducted under an inert atmosphere to prevent contact with moisture and air, which not only improves yield but also enhances safety.

• Quenching: Be cautious when quenching the reaction. The addition of water or protic solvents can be highly exothermic. Quenching should be done slowly and with cooling.

Q4: What analytical techniques are best for monitoring the progress of my reaction and characterizing the final product?

A4: A combination of techniques is recommended for thorough analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for monitoring the disappearance of starting materials and the appearance of the product.[17][18] It also helps in identifying byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ²⁹Si NMR are invaluable for confirming the structure of the purified methoxymethylsilane.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify key functional groups and confirm the conversion of Si-Cl to Si-O-C bonds.[19]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Methoxytrimethylsilane from Trimethylchlorosilane and Methanol

This protocol provides a general guideline. Specific amounts and conditions should be optimized for your particular setup.

• Preparation:

  • Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen inlet.

  • Ensure the entire system is under a positive pressure of dry nitrogen.

• Reaction:

  • To the flask, add anhydrous methanol (1.1 equivalents) and a suitable anhydrous solvent (e.g., THF).

  • Add a non-nucleophilic base such as pyridine (1.1 equivalents) to act as an HCl scavenger.[12]

  • Cool the mixture in an ice bath.

  • Slowly add trimethylchlorosilane (1.0 equivalent) dropwise from the dropping funnel, maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

• Workup and Purification:

  • Filter the reaction mixture under an inert atmosphere to remove the precipitated pyridine hydrochloride.

  • Carefully remove the solvent and any excess methanol by distillation.

  • Purify the crude methoxytrimethylsilane by fractional distillation, collecting the fraction at the appropriate boiling point (approx. 57°C for methoxytrimethylsilane).[6]

Protocol 2: Ensuring Rigorously Anhydrous Reaction Conditions

• Glassware: Place all glassware in an oven at >120°C for at least 4 hours. Assemble the apparatus while hot and allow it to cool under a stream of dry nitrogen or argon. Alternatively, flame-dry the assembled glassware under vacuum and then fill with an inert gas.

• Solvents: Use freshly distilled anhydrous solvents. For example, THF can be dried by refluxing over sodium/benzophenone until the characteristic blue/purple color persists, followed by distillation directly into the reaction flask.

• Reagents: Liquid reagents should be handled via syringe under an inert atmosphere. Solid reagents should be dried in a vacuum oven before use.

• Inert Atmosphere: Maintain a positive pressure of inert gas throughout the experiment. This can be achieved using a nitrogen/argon line connected to a bubbler.

By understanding the fundamental principles of methoxymethylsilane chemistry and diligently applying these troubleshooting strategies and protocols, you can significantly improve your reaction yields and obtain high-purity products for your research and development endeavors.

References

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• Fadeev, A. Y., & Van Valkenburgh, V. G. (2002). Effect of Water on Silanization of Silica by Trimethoxysilanes. Langmuir, 18(19), 7436-7440.

• Ngai, E. (2018, July 23). Reactive Chlorosilane Byproducts, Popping Gels. Retrieved from [Link]

• EP0462359A1 - Trimethoxysilane preparation via the methanol-silicon reaction with recycle. (n.d.). Google Patents.

• Methyltrimethoxysilane - Wikipedia. (n.d.). Retrieved from [Link]

• GLOBAL SAFE HANDLING OF CHLOROSILANES. (2017, October 2). Retrieved from [Link]

• Poompradub, S., & Thirakulrati, M. (2014). Moisture effects on TESPD-silica/CB/SBR compounds.

• Chloromethyl Trimethylsilane Purification Methods And Techniques. (2025, September 8). ZM Silane Limited. Retrieved from [Link]

• Kristóf, T., & Veszprémi, T. (2018). Substituent effect on the hydrolysis of chlorosilanes: quantum chemical and QSPR study. Structural Chemistry, 29(4), 1147-1156.

• Typical hydrolysis reaction mechanisms of chlorosilanes with water... (n.d.). ResearchGate. Retrieved from [Link]

• Laine, R. M., et al. (2020). Toward a New Direct Process: Synthesis of Methylmethoxysilanes from Dimethyl Carbonate and Pentacopper Silicide. Organometallics, 39(15), 2846-2853.

• Chemistry - Hydrolysis. (n.d.). Silicones Europe. Retrieved from [Link]

• Temnikov, M. N., et al. (2023). Direct synthesis of alkoxysilanes: current state, challenges and prospects. Russian Chemical Reviews, 92(7), RCR5074.
• Troshina, E. A., et al. (2021). From silicon to silicones without dimethyldichlorosilane. Direct green mechanochemical synthesis of methylmethoxysilanes from silicon and dimethyl ether. Green Chemistry, 23(15), 5466-5475.
• Aoyagi, K. (2019). Catalytic Hydrosilane Synthesis via Reduction of Alkoxysilanes with Boranes. University of Tsukuba.
• Troshina, E. A., et al. (2021). From silicon to silicones without dimethyldichlorosilane: direct green mechanochemical synthesis of methylmethoxysilanes from silicon and dimethyl ether. Green Chemistry, 23(15), 5466-5475.
• Soderholm, K. J., & Shang, S. W. (1993). Effect of mixed silanes on the hydrolytic stability of composites. Journal of dental research, 72(11), 1545-1549.
• Fischer, R., et al. (2011). Synthesis and Characterization of Methoxylated Oligosilyl Group 4 Metallocenes. Molecules, 16(10), 8423-8438.
• Oestreich, M., & Hermeke, J. (2015). Mild Synthesis of a Dimethoxy-Terminated Siloxane through a Ring-Opening Reaction.
• Rzepa, H. S., & Su, M. D. (2000). Selectivity in the Grignard Reaction with Silanes. Journal of the Chinese Chemical Society, 47(4A), 695-699.

• GRIGNARD REAGENTS AND SILANES. (n.d.). Gelest, Inc. Retrieved from [Link]

• Grignard Formation - Troubleshooting and Perfecting. (2021, September 9). Reddit. Retrieved from [Link]

• The Role of Methoxytrimethylsilane in Modern Chemical Synthesis. (2025, September 28). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Lev, O., et al. (2002). Recent trends in analytical applications of organically modified silicate materials. Analytica Chimica Acta, 466(2), 187-201.

• 3 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• The mechanism for the MTMS (methyltrimethoxysilane) reactions with the... (n.d.). ResearchGate. Retrieved from [Link]

• Găinar, I., & Vasi, C. (2012). Separation and Identification of Molecular Species by GC-MS for the Reaction Mixture with Methyltrimethoxysilane (MTMOS). Revue Roumaine de Chimie, 57(7-8), 717-724.
• Baumgartner, J., et al. (2003). Preparation and structural characterisation of methoxybis(trimethylsilyl)silyl potassium and its condensation product. Dalton Transactions, (16), 3235-3239.
• Wu, C. H., et al. (2013). An Optimized Adsorbent Sampling Combined to Thermal Desorption GC-MS Method for Trimethylsilanol in Industrial Environments. International journal of environmental research and public health, 10(10), 4786-4800.

Sources

• 1. dakenchem.com [dakenchem.com]
• 2. globalsilicones.org [globalsilicones.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. zmsilane.com [zmsilane.com]
• 5. US5084589A - Process for synthesis of methoxy substituted methylsilanes - Google Patents [patents.google.com]
• 6. METHOXYTRIMETHYLSILANE | 1825-61-2 [chemicalbook.com]
• 7. Methoxytrimethylsilane Supplier & Manufacturer | Factory Price [njalchemist.com]
• 8. US5804040A - Purification process for silane compound - Google Patents [patents.google.com]
• 9. EP0462359A1 - Trimethoxysilane preparation via the methanol-silicon reaction with recycle - Google Patents [patents.google.com]
• 10. Methyltrimethoxysilane - Wikipedia [en.wikipedia.org]
• 11. reddit.com [reddit.com]
• 12. guidechem.com [guidechem.com]
• 13. Direct synthesis of alkoxysilanes: current state, challenges and prospects | Russian Chemical Reviews [rcr.colab.ws]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. gelest.com [gelest.com]
• 17. researchgate.net [researchgate.net]
• 18. An Optimized Adsorbent Sampling Combined to Thermal Desorption GC-MS Method for Trimethylsilanol in Industrial Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Controlling Moisture Sensitivity in Methoxymethylsilane Experiments

Status: Active Ticket ID: MMS-H2O-CTRL Assigned Specialist: Senior Application Scientist, Organosilicon Division

Executive Summary: The Invisible Variable

You are likely reading this because your methoxymethylsilane (MOMS) reaction failed. Perhaps the solution turned cloudy, the viscosity spiked, or your yields are inexplicably low.

In organosilicon chemistry, moisture is not just a contaminant; it is a reagent. Methoxysilanes (

) are thermodynamically driven to hydrolyze into silanols ( ) and subsequently condense into siloxanes ( ). This process is often irreversible.

This guide is not a list of tips; it is a system of engineering controls designed to stabilize the kinetic window of your experiment. We will move beyond "keep it dry" to precise, quantifiable moisture management.

Module 1: The Chemistry of Failure

To control the reaction, you must understand the enemy. Methoxysilanes are highly susceptible to nucleophilic attack by water.

The Hydrolysis Cascade

The moment a methoxysilane encounters water, a two-step degradation pathway begins.

• Hydrolysis (Fast): Water attacks the silicon atom, displacing methanol.

• Condensation (Irreversible): Silanol groups react with each other or unreacted methoxysilanes to form stable siloxane bonds (polymerization).

Visualizing the Threat

The following diagram illustrates the degradation pathway you are fighting against.

Caption: Figure 1. The degradation cascade of methoxysilanes. Note that condensation often occurs simultaneously with hydrolysis, leading to rapid gelation.

Module 2: Troubleshooting & Diagnostics (Q&A)

This section addresses specific failure modes reported by users.

Q1: My reagent bottle was clear yesterday but is cloudy today. Can I still use it?

Status: CRITICAL FAILURE Diagnosis: The cloudiness is likely polysiloxane formation . Unlike organic salts that might redissolve, siloxanes are covalent polymers. Mechanism: Moisture entered through a compromised septum or loose cap. The methoxysilane hydrolyzed to silanol, which then condensed into insoluble silicone oils or gels. Action:

• Do NOT filter and use. The stoichiometry of the remaining liquid has changed (methanol is now present).

• Discard the bottle.

• Prevention: Purge headspace with dry Nitrogen or Argon after every use. Wrap caps with Parafilm only after ensuring a tight seal.

Q2: I dried my toluene over molecular sieves, but my reaction still failed. Why?

Status: PROTOCOL ERROR Diagnosis: "Dried" is a relative term. Methoxysilanes require solvents with <30 ppm water . Standard sieves often fail if not activated correctly. Technical Insight:

• Commercially available "dry" solvents often contain 50–100 ppm water once opened.

• Molecular sieves (3Å or 4Å) must be activated at 300°C for 12+ hours under vacuum before use.

• The "Static" Mistake: Simply adding sieves to a bottle requires 24–48 hours to reach equilibrium.

Data: Solvent Drying Efficiency

Drying Method	Initial Water (ppm)	Water after 24h (ppm)	Suitability for Silanes
As Received (HPLC Grade)	200–500	N/A	NO
Na/Benzophenone	200	< 10	Excellent
Activated 3Å Sieves (10% w/v)	200	< 30	Good
Unactivated Sieves	200	150	Fail

Q3: How do I distinguish between hydrolysis and other side reactions?

Status: ANALYTICAL REQUEST Action: Use

NMR . It is the only definitive method to see the silicon environment.

• Methoxysilane (

  ): Sharp peak (e.g., -40 to -60 ppm depending on R-group).

• Silanol (

  ): Broadened peak, slightly downfield.

• Siloxane (

  ): Distinct upfield shift (typically -10 to -20 ppm shift relative to monomer).

• Pro-Tip: Run the NMR in a strictly anhydrous solvent (e.g.,

  dried over sieves) to prevent hydrolysis inside the NMR tube.

Module 3: Experimental Protocols

Protocol A: The "Zero-Moisture" Transfer Technique

Standard syringe techniques often introduce air (humidity) during the draw. Use this positive-pressure method.

• Preparation:

  • Oven-dry all glassware (

    overnight).

  • Flush syringe and needle with dry Nitrogen 3x immediately before use.

• The Source:

  • Insert a Nitrogen line (balloon or manifold) into the reagent bottle septum to create positive pressure.

• The Draw:

  • Insert the sampling needle. The positive pressure should help fill the syringe.

  • Do not pull the plunger back aggressively ; this can create a vacuum that sucks air past the plunger seal.

• The Transfer:

  • Inject directly into the reaction vessel which is already under inert gas flow.

Protocol B: Quenching & Disposal

Methoxysilanes are flammable and reactive.[1] Do not pour down the drain.

• Controlled Hydrolysis: Dilute the waste silane with isopropanol (1:10 ratio).

• Acidify: Add dilute aqueous HCl (0.1 M) slowly. This forces hydrolysis to completion and creates safer silicone oils/gels.

• Disposal: Dispose of the resulting solid/liquid mixture as organic waste.

Module 4: Decision Logic for Reaction Setup

Use this workflow to determine the necessary rigor for your specific experiment.

Caption: Figure 2. Decision matrix for selecting experimental conditions. Synthesis requires moisture exclusion; coatings often require catalyzed moisture introduction.

References

• Gelest, Inc. Silane Coupling Agents: Connecting Across Boundaries. Gelest Technical Brochures. Link

• Arkles, B. (2006). Hydrophobicity, Hydrophilicity and Silane Surface Modification.[2] Gelest, Inc.[3] Link

• Brinker, C. J., & Scherer, G. W. (1990). Sol-Gel Science: The Physics and Chemistry of Sol-Gel Processing. Academic Press. (Fundamental text on hydrolysis kinetics).

• Burfield, D. R., et al. (1978). Desiccant Efficiency in Solvent Drying. A Reappraisal by Application of a Novel Method for Solvent Water Assay. Journal of Organic Chemistry. Link

• Shin-Etsu Silicone. Silane Coupling Agents: Properties and Handling.Link

Sources

• 1. Methoxytrimethylsilane Supplier & Manufacturer | Factory Price [njalchemist.com]
• 2. scribd.com [scribd.com]
• 3. gelest.com [gelest.com]

Technical Support Center: Enhancing Adhesion of Methoxymethylsilane Coatings

Welcome to the technical support center for methoxymethylsilane coatings. This guide is designed for researchers, scientists, and drug development professionals who utilize silane-based surface modifications. Here, we move beyond simple protocols to explain the underlying chemical principles that govern adhesion. Our goal is to empower you with the knowledge to not only follow a method but to troubleshoot and optimize it for your specific application.

Foundational Principles: The Mechanism of Silane Adhesion

To effectively troubleshoot adhesion issues, one must first understand how methoxymethylsilane coatings form a bond. The process is a sophisticated, two-step chemical reaction that creates a robust "chemical bridge" between an inorganic substrate and an organic layer or the silane coating itself.[1][2]

The entire mechanism relies on the dual-functionality of the silane molecule.[1][3] One end of the molecule features methoxy groups (-OCH₃) that can react with inorganic surfaces, while the other end can be tailored for specific functionalities.

Step 1: Hydrolysis The process begins when the methoxy groups on the silicon atom react with water. This reaction, known as hydrolysis, replaces the methoxy groups with hydroxyl groups, forming a reactive "silanol" (Si-OH).[4][5][6] The presence of moisture is therefore critical for initiating the bonding process.[2][5]

Step 2: Condensation The newly formed silanol groups are now highly reactive. They can undergo a condensation reaction in two crucial ways:

• Bonding to the Substrate: The silanol groups form strong, covalent siloxane bonds (Si-O-Substrate) with hydroxyl groups present on the surface of inorganic substrates like glass, silicon, or metal oxides.[5][7]

• Cross-linking: Silanol groups on adjacent silane molecules react with each other to form a cross-linked, three-dimensional siloxane network (Si-O-Si).[4] This network provides the cohesive strength and durability of the coating.

This dual reaction pathway—covalent bonding to the substrate and extensive cross-linking—is what gives silane coatings their excellent adhesion and stability.[8]

Caption: Figure 1: Adhesion Mechanism of Methoxymethylsilane.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses the most common adhesion problems encountered during experiments. Each issue is presented in a question-and-answer format, detailing potential causes and providing actionable solutions grounded in chemical principles.

Q1: My silane coating is delaminating or peeling off the substrate. What went wrong?

Delamination is the most common mode of adhesion failure. It indicates a weak interface between the coating and the substrate.

Possible Cause 1: Inadequate Surface Preparation The single most critical factor for good adhesion is the state of the substrate surface.[9][10] Organic contaminants (oils, grease), dust, or even a pre-existing oxide layer on metals can prevent the silane from reaching and reacting with the surface hydroxyl groups.[10]

• Solution: Implement a rigorous, multi-step cleaning protocol. The goal is to create a clean, dry, and chemically active surface.[9][11] For many substrates, especially those with low surface energy, a simple solvent wipe is insufficient. Consider plasma or corona treatment to both clean and introduce reactive hydroxyl groups.[11][12]

Possible Cause 2: Incorrect Silane Concentration and Thickness It is a common misconception that a thicker coating provides better adhesion.[12] If the silane layer is too thick, it can form a weak, brittle layer of cross-linked siloxane oligomers, leading to cohesive failure within the silane layer itself rather than adhesive failure at the substrate interface.[13] Conversely, a layer that is too thin will not provide enough reactive sites for a durable bond.[13]

• Solution: Optimize the silane concentration in your deposition solution. Typical concentrations for primers range from 0.5% to 5% in an alcohol-based solvent.[13][14] Conduct a concentration gradient experiment to find the optimal performance for your specific application. The goal is to achieve a uniform monolayer.[15]

Possible Cause 3: Insufficient Curing Curing, typically with heat, is essential to drive the condensation reactions to completion, forming a stable and robust siloxane network.[8] Incomplete curing leaves unreacted silanol groups and a mechanically weak film that is susceptible to moisture attack.

• Solution: Ensure adequate curing time and temperature. While some applications allow for room temperature curing over 24 hours, a thermal cure (e.g., 110-120°C for 15-60 minutes) is often recommended to drive off residual solvent and water and accelerate the condensation process.[16][17] Always consult the manufacturer's data sheet, but be prepared to optimize for your substrate.

Q2: Adhesion is inconsistent, with good bonding in some areas and poor in others. Why?

Patchy or inconsistent adhesion points to variability in the coating process or substrate condition.

Possible Cause 1: Uneven Application The method of application—be it spraying, dipping, or wiping—must ensure a uniform deposition of the silane solution across the entire surface.[9] Puddles or dry spots will lead to areas of thick, weak coating or areas with no coating at all.

• Solution: Refine your application technique. For spraying, ensure even coverage and avoid drips.[9] For dip coating, control the immersion and withdrawal speed to achieve a consistent film. For manual wiping, use lint-free applicators and apply in a systematic pattern.

Possible Cause 2: Environmental Factors (Humidity) Humidity plays a dual role. A certain amount of moisture is necessary to initiate the hydrolysis of the methoxy groups.[5] However, excessively high humidity can cause premature hydrolysis and self-condensation of the silane in solution before it even reaches the substrate, reducing its effectiveness.[9]

• Solution: Control the environment where the coating is applied. If working in a high-humidity environment, consider preparing the silane solution immediately before use and minimizing its exposure to ambient air. Work in a controlled atmosphere or a glove box if reproducibility is critical.

Q3: The coating has good initial adhesion but fails over time, especially in humid or aqueous environments. What is happening?

This delayed failure suggests that the bond is not hydrolytically stable.

Possible Cause 1: Incomplete Siloxane Network Formation If the curing process was insufficient, unreacted Si-OH groups remain within the coating. Water molecules can attack these sites, reversing the condensation reaction and breaking down the siloxane network, which ultimately compromises adhesion.[13]

• Solution: Re-evaluate and optimize your curing protocol as described in Q1. An extended cure time or slightly higher temperature may be necessary to maximize the degree of cross-linking.[8]

Possible Cause 2: Substrate Incompatibility Methoxymethylsilanes bond most effectively to substrates with a high density of surface hydroxyl groups (e.g., glass, silicon, aluminum).[2] Many polymers and some metals have very few or no hydroxyl groups, leading to a bond based on weaker forces (like hydrogen bonding) which is more susceptible to moisture attack.

• Solution: For low-energy or non-hydroxylated surfaces, a surface pre-treatment is mandatory.[11] Techniques like plasma treatment, corona discharge, or UV-ozone can introduce the necessary reactive hydroxyl groups onto the polymer surface, enabling covalent bond formation with the silane.[12]

Troubleshooting Flowchart

For a systematic approach to diagnosing adhesion problems, follow the logical progression outlined in the diagram below.

Caption: Figure 2: Troubleshooting Logic for Adhesion Failure.

Frequently Asked Questions (FAQs)

• Q: How should I prepare my silane solution?

  • A: Typically, a solution is prepared by diluting the methoxymethylsilane in an alcohol-based solvent like ethanol or isopropanol.[16] A small amount of water is often added to the solvent to initiate hydrolysis. A common starting formulation is 90-95% alcohol, 4-9% deionized water, and 1-5% silane. It's often beneficial to gently stir the solution and allow it to "pre-hydrolyze" for 30-60 minutes before application.[12]

• Q: Can I use methoxymethylsilane on plastic or polymer substrates?

  • A: Yes, but almost always with a pre-treatment step. Most polymers, like PEEK or polypropylene, are chemically inert and lack the hydroxyl groups necessary for covalent bonding.[11][12] You must first activate the surface using methods like plasma, corona, or chemical etching to create these reactive sites.[12][18]

• Q: What is the shelf life of a prepared silane solution?

  • A: Once water is introduced and hydrolysis begins, the solution has a limited pot life. The reactive silanols will begin to self-condense in the solution. It is highly recommended to use the prepared solution within 8 to 24 hours for best results.[12]

• Q: Does the pH of the solution matter?

  • A: Yes, pH is a critical catalyst for both hydrolysis and condensation.[19] Mildly acidic conditions (pH 4-5), often achieved by adding a small amount of acetic acid, can accelerate the hydrolysis step while keeping the condensation rate manageable.[12][18]

Key Experimental Protocols

To ensure reproducibility and success, follow these detailed methodologies for critical steps in the coating process.

Protocol 1: Standard Substrate Cleaning (for Glass/Silicon)

• Initial Degreasing: Place substrates in a beaker with acetone. Sonicate for 15-20 minutes to remove organic residues.

• Solvent Rinse: Remove from acetone and rinse thoroughly with isopropanol, followed by a final rinse with high-purity deionized (DI) water. Ensure all solvent is removed.

• Surface Activation: Dry the substrates with nitrogen gas. Place them in a plasma cleaner and treat with oxygen or air plasma for 2-5 minutes. This both removes final traces of organic contaminants and generates a high density of surface hydroxyl groups.[17]

• Final Drying: Immediately transfer the activated substrates to an oven and bake at 110°C for at least 10 minutes to remove any adsorbed water.[17] The substrate is now ready for coating and should be used as quickly as possible.[17]

Protocol 2: Silane Primer Preparation and Application

Parameter	Recommended Value/Procedure	Rationale
Solvent System	95% Ethanol, 4% DI Water, 1% Acetic Acid (by volume)	Ethanol is a good solvent for the silane, water is required for hydrolysis, and acid catalyzes the reaction.[12]
Silane Concentration	1-2% (by volume)	Balances sufficient surface coverage with the risk of forming a thick, weak layer.[13]
Solution Preparation	Add silane to the solvent system. Stir gently for 30-60 minutes at room temperature.	Allows for pre-hydrolysis of the methoxy groups into reactive silanols.[12]
Application	Dip the clean, dry substrate into the solution for 60 seconds. Withdraw slowly and evenly.	Ensures a uniform coating.
Rinsing	Gently rinse the coated substrate with pure ethanol.	Removes excess, physisorbed silane that is not bonded to the surface.
Curing	Dry with nitrogen gas, then bake in an oven at 110-120°C for 30 minutes.	Drives the condensation reaction to form a stable, cross-linked siloxane network.[16][17]

References

• Title: Organic Coatings Part Four: Adhesion Promoters for Thermoset Coatings Source: Google Cloud URL
• Title: Silane Surface Treatment | ZMsilane Source: ZMsilane URL
• Title: What is the Uses of Silanol: A Comprehensive Guide - Changfu Chemical Source: Changfu Chemical URL
• Title: The Science Behind Adhesion Promoters and Their Impact on Bonding Performance Source: Google Cloud URL
• Title: Silanes as adhesion promoters for paints, inks, coatings, and adhesives - OnlyTRAININGS Source: OnlyTRAININGS URL
• Title: Silane Adhesion Promoters The Role in Adhesion Source: Google Cloud URL
• Title: Adhesion Promoters: A Comprehensive Guide , Product Article - ChemPoint Source: ChemPoint URL
• Title: Silane Surface Treatment | Dakenchem Source: Dakenchem URL
• Title: Adhesion Promoters: Adhesion Basics & Material Selection Tips for Adhesives - SpecialChem Source: SpecialChem URL
• Title: Silane Applications: A Guide for Effectively Addressing Some Adhesion Problems - Silfluo Source: Silfluo URL
• Title: Silanes for Adhesion Promotion - Evonik Source: Evonik URL
• Title: silane terminated polymers - sika pre-treatment chart Source: Sika URL
• Title: A Study of Various Parameters Affecting Adhesion of Coatings to Metal Substrates - Diva-portal.
• Source: C.J.
• Title: Hydrolysis and condensation of silanes in aqueous solutions | Request PDF Source: ResearchGate URL
• Title: Application Methods of Silane Coupling Agent - Nanjing SiSiB Silicones Co., Ltd.
• Title: Surface Chemistry Protocol - Popa Lab Source: Popa Lab URL
• Title: A Guide to Silane Solutions: Adhesives and Sealants - AZoM Source: AZoM URL
• Title: Silane adhesion mechanism in dental applications and surface treatments: A review Source: Google Cloud URL
• Title: Effects of surface treatments on the adhesion strengths between polyether ether ketone and both composite resins and poly(methyl methacrylate)
• Title: Troubleshooting Parylene Coating Issues: Common Problems and Solutions Source: Google Cloud URL

Sources

• 1. dakenam.com [dakenam.com]
• 2. specialchem.com [specialchem.com]
• 3. chempoint.com [chempoint.com]
• 4. What is the Uses of Silanol: A Comprehensive Guide [cfsilicones.com]
• 5. stuk.solutions [stuk.solutions]
• 6. brinkerlab.unm.edu [brinkerlab.unm.edu]
• 7. dakenchem.com [dakenchem.com]
• 8. diva-portal.org [diva-portal.org]
• 9. zmsilane.com [zmsilane.com]
• 10. advancedcoating.com [advancedcoating.com]
• 11. industry.sika.com [industry.sika.com]
• 12. Silane Applications: A Guide for Effectively Addressing Some Adhesion Problems - Nanjing Silfluo New Material Co., Ltd. [silfluosilicone.com]
• 13. Silanes as adhesion promoters for paints, inks, coatings, and adhesives [onlytrainings.com]
• 14. azom.com [azom.com]
• 15. (PDF) Silane adhesion mechanism in dental applications and surface treatments: A review [academia.edu]
• 16. Application Methods of Silane Coupling Agent - Nanjing SiSiB Silicones Co., Ltd. [sinosil.com]
• 17. Surface Chemistry Protocol | Popa Lab [popalab.uwm.edu]
• 18. Effects of surface treatments on the adhesion strengths between polyether ether ketone and both composite resins and poly(methyl methacrylate) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Minimizing byproducts in methoxymethylsilane synthesis

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Minimizing Byproducts in Methoxymethylsilane Synthesis

Executive Summary & Scope

Objective: This guide addresses the synthesis of Methoxy-substituted Methylsilanes (e.g., Dimethoxymethylsilane, Trimethoxymethylsilane). These reagents are critical in drug development for silyl-protection strategies, cross-coupling (Hiyama), and surface modification.[1]

The Core Challenge: The synthesis of methoxymethylsilanes, typically via the alcoholysis of chlorosilanes , is governed by a competitive kinetic landscape. The primary enemies of purity are protic byproducts (HCl) and adventitious water , which drive the formation of irreversible disiloxane (

) impurities.

Scope Note: While "(Methoxymethyl)trimethylsilane" (CAS 14704-14-4) refers to a specific C-silylated ether (

), the term "methoxymethylsilane" in a synthesis context predominantly refers to the class of Methylmethoxysilanes ( ). This guide focuses on the latter (formation of Si-O-C bonds), as this presents the most common byproduct challenges in the laboratory.

Diagnostic Troubleshooting Hub (Q&A)

Category A: The "Disiloxane" Problem (Hydrolysis)

Q: My GC-MS shows a significant peak for 1,1,3,3-tetramethyldisiloxane (

). How do I stop this dimerization? A: Disiloxanes are the "graveyard" of silane chemistry. They form when water hydrolyzes your chlorosilane or alkoxysilane to a silanol ( ), which then rapidly condenses.[1]

• Root Cause: Moisture ingress or insufficient HCl removal .[1] HCl catalyzes the condensation of

  with trace water.[1]

• Immediate Fix:

  • Drying: Pre-dry methanol with Magnesium methoxide or molecular sieves (3Å) to <50 ppm water.

  • HCl Scavenging: Switch to a Base-Promoted Alcoholysis . Add a stoichiometric amount of tertiary amine (e.g., Triethylamine or Pyridine) or Urea.[1] This sequesters HCl as an ammonium salt, preventing acid-catalyzed hydrolysis [1].[1]

  • Inert Sparging: Use a continuous stream of dry Nitrogen (

    ) through the reaction mixture to physically sweep out HCl gas as it forms.[1]

Category B: Incomplete Substitution (Residual Cl)

Q: I am targeting Dimethoxymethylsilane (

), but I see Methoxychloromethylsilane ( ) in the NMR. Why won't the second Chlorine leave? A: Steric hindrance and kinetics.[1] The first substitution is fast; the second is slower.[2]

• Root Cause: The reaction temperature is too low, or the HCl concentration is inhibiting the forward reaction (Le Chatelier’s principle).

• Protocol Adjustment:

  • Stepwise Heating: Start the addition at 0°C to control exotherm, then reflux the mixture for 1-2 hours to drive the second substitution.

  • Solvent Choice: Use a non-polar solvent (Hexane or Toluene) to precipitate the amine-HCl salt, shifting the equilibrium toward the product.

Category C: Safety & Volatility

Q: My yield is low (40-50%), but the purity is decent. Where is my product going? A: Methoxymethylsilanes are highly volatile (e.g., Trimethoxysilane bp ~84°C; Dimethoxymethylsilane bp ~61°C).[1]

• Root Cause: "Entrainment" loss.[1] Vigorous

  sparging or HCl evolution can carry your product into the exhaust.[1]

• Engineering Control: Install a brine-cooled reflux condenser (-10°C) on top of the reactor before the gas outlet. This condenses the silane back into the pot while allowing HCl gas to escape.

Optimized Experimental Protocol

Method: Urea-Promoted Alcoholysis of Chloromethylsilanes.[1] Rationale: Urea is a non-hygroscopic, neutral scavenger that forms a liquid clathrate with HCl (Urea Hydrochloride), which separates from the product phase, simplifying purification and minimizing water generation [2].[1]

Reagents:

• Substrate: Dichloromethylsilane (

  ) or Chloromethylsilane.[1]

• Reagent: Methanol (Anhydrous).[1]

• Scavenger: Urea (

  ).[1]

• Solvent: None (Neat) or Dichloromethane (if temp control is needed).[1]

Step-by-Step Workflow:

• Setup: Flame-dry a 3-neck round bottom flask. Equip with a magnetic stir bar, addition funnel (pressure-equalizing), and a reflux condenser cooled to -10°C. Connect the top of the condenser to an inert gas line (

  ) and an oil bubbler.

• Charging: Add Urea (1.1 molar equivalents per Cl atom) to the flask. Add the Chlorosilane substrate.[1] Cool to 0°C.[1][3]

• Addition: Add Methanol (1.05 equivalents per Cl atom) dropwise over 45 minutes.

  • Critical Control: Do not allow the temperature to exceed 10°C during addition to prevent vigorous HCl evolution and product entrainment.[1]

• Reaction: Once addition is complete, warm to Room Temperature (25°C) and stir for 2 hours.

  • Observation: The mixture will separate into two phases: a top clear layer (Product) and a bottom viscous oil/solid (Urea-HCl complex).

• Separation: Stop stirring. Allow phases to settle. Decant or siphon the top layer (Silane) under

  .

• Purification: Distill the crude silane at ambient or slightly reduced pressure.

  • Note: Do not use water extraction; it will destroy the product.[1]

Mechanistic Visualization (Pathway Analysis)

The following diagram illustrates the competitive pathways between the desired Alcoholysis and the parasitic Hydrolysis/Condensation (Disiloxane formation).

Figure 1: Reaction network showing the critical diversion from Product generation to Disiloxane formation caused by water and catalyzed by HCl.

Comparative Data: Scavenging Methods

The choice of HCl management strategy significantly impacts the byproduct profile.

Method	HCl Removal Mechanism	Yield (%)	Disiloxane Impurity	Notes
Direct Sparging	Physical ( sweep)	65-75%	High (>5%)	Simple, but HCl lingers, catalyzing hydrolysis.
Amine Base (TEA)	Chemical (Salt ppt)	80-85%	Low (<1%)	Requires filtration of voluminous salts; salts can trap product.[1]
Urea Complexation	Chemical (Liquid Clathrate)	90-95%	Trace (<0.1%)	Recommended. Forms a separate liquid phase; easy separation.[1]
Orthoformate	Chemical (Dehydration)	85-90%	Low	Uses Trimethylorthoformate to consume water/HCl; expensive.[1]

References

• Okamoto, M. et al. (1993).[1][4][5] "Formation of methoxysilanes in the reaction of silicon with methanol in the presence of a copper (I) catalyst". Journal of Catalysis.

• Rochow, E. G. (1941).[1][4][5] "Preparation of Organosilicon Compounds". US Patent 2,380,995.[1] (Foundational text on Direct Process and byproduct management).

• Sotowa, K. et al. (2011).[1] "Direct green mechanochemical synthesis of methylmethoxysilanes from silicon and dimethyl ether". Green Chemistry.

• PubChem. (2025).[1][6] "(Methoxymethyl)trimethylsilane Compound Summary". National Library of Medicine.[1]

Sources

• 1. Sodium methoxide - Wikipedia [en.wikipedia.org]
• 2. The reaction of m-chloronitrobenzene with sodium methoxide is much slower.. [askfilo.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
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Technical Support Center: Resolving Phase Separation Issues with Methoxymethylsilane

Welcome to the technical support guide for methoxymethylsilane. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges encountered during experiments, particularly phase separation. As Senior Application Scientists, we have designed this guide to provide not only solutions but also the underlying scientific principles to empower you to optimize your experimental outcomes.

Section 1: Understanding the Root Cause of Phase Separation

This section addresses the fundamental chemical behaviors of methoxymethylsilane that lead to instability and phase separation in solution.

Q1: What is methoxymethylsilane, and why is my solution turning cloudy or separating into layers?

Answer: Methoxymethylsilane (MTMS) is an organosilicon compound, specifically an alkoxysilane, with the chemical formula CH₃Si(OCH₃)₃.[1] It is widely used as a silylating agent to protect functional groups in pharmaceutical synthesis and as a precursor for creating hydrophobic surface coatings.[2][3][4][5]

The phase separation you are observing is a direct result of two sequential chemical reactions: hydrolysis and condensation .[6][7]

• Hydrolysis: Methoxymethylsilane is highly sensitive to moisture.[2][4] When it comes into contact with water, its methoxy groups (-OCH₃) react with water to form silanol groups (-Si-OH) and release methanol as a byproduct.[8][9] The initial silane is typically soluble in organic solvents but insoluble in water.[4][10]

• Condensation: The newly formed, highly reactive silanol groups can then react with each other (or with unreacted methoxy groups) to form stable silicon-oxygen-silicon (Si-O-Si) bonds, known as siloxane bonds.[7][11] As this process continues, it creates larger oligomers and polymers. These growing siloxane networks are often insoluble in the reaction solvent, causing them to precipitate out of the solution, which appears as cloudiness (turbidity), the formation of a gel, or distinct liquid/solid phase separation.[12]

This entire sequence is the basis of sol-gel chemistry, which is powerful for creating materials but must be carefully controlled to maintain a stable solution for your application.[7]

Caption: The two-step process leading to phase separation.

Q2: What specific experimental factors accelerate this phase separation?

Answer: Several factors can dramatically influence the rates of hydrolysis and condensation. Understanding these is key to troubleshooting.

• Presence of Water: Water is the essential reactant for the initial hydrolysis step. Even trace amounts of moisture in your solvents, on glassware, or from the atmosphere can initiate the process.[2][4][9]

• pH of the Solution: The pH is the most critical catalyst. Both acids and bases significantly accelerate the reactions, but they do so differently.[6][13]

  • Acidic Conditions (pH < 7): Acid catalysis rapidly accelerates the hydrolysis reaction but results in a slower condensation rate. This allows for the formation of more stable solutions of silanols if managed correctly.[11][13]

  • Basic Conditions (pH > 7): Base catalysis accelerates both hydrolysis and condensation, often leading to very rapid gelation and precipitation.[6][13]

  • Neutral Conditions (pH ≈ 7): The reaction rates are at their minimum near neutral pH, but condensation is slowest in the slightly acidic range of pH 4-5.[13][14]

• Concentration: Higher concentrations of methoxymethylsilane lead to a greater probability of reactive silanol groups encountering each other, thus accelerating the rate of condensation and subsequent precipitation.[11]

• Solvent Choice: The solvent system must be able to solubilize the initial silane, the intermediate silanols, and the growing oligomers. A mismatch in polarity can easily lead to phase separation.

• Temperature: Higher temperatures generally increase the rates of both hydrolysis and condensation, though this effect is often secondary to pH and water concentration.

Section 2: Troubleshooting Guide & Experimental Protocols

This section provides direct answers and step-by-step protocols for common issues encountered in the lab.

Q3: My solution turned cloudy the moment I added the methoxymethylsilane. What went wrong?

Answer: This indicates extremely rapid, uncontrolled hydrolysis and condensation. The most likely cause is the presence of a significant amount of water in your system.

Protocol 1: Preparation of a Stable Anhydrous Solution

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120°C for at least 4 hours and allow it to cool in a desiccator immediately before use.

• Solvent Selection: Use only high-purity, anhydrous (dry) solvents. Aprotic solvents like toluene or THF are suitable for storing unreacted silanes.[15] If using an alcohol, it should match the alkoxy group (e.g., methanol for a methoxysilane) to prevent transesterification.[15]

• Inert Atmosphere Handling: Handle methoxymethylsilane and prepare your solutions under an inert atmosphere, such as dry nitrogen or argon, using a glovebox or Schlenk line techniques.[9][14] This prevents exposure to atmospheric moisture.

• Silane Addition: Add the methoxymethylsilane to the dry solvent slowly while stirring. Maintain the inert atmosphere throughout the process.

Q4: My solution was clear at first but formed a precipitate after several hours/days. How can I improve its stability?

Answer: This is a classic sign of slow condensation. While you may have controlled the initial hydrolysis, the resulting silanols are slowly linking together to form insoluble polymers. The solution is to optimize your formulation to keep all species dissolved.

Protocol 2: Improving Long-Term Stability with Co-solvents and pH Control

• Introduce a Co-solvent: The polarity of the species in solution changes as hydrolysis proceeds. A co-solvent acts as a bridge. For many applications, adding a common alcohol like 2-propanol (IPA) or ethanol to your primary solvent can help solubilize the polar silanol intermediates and prevent them from precipitating.

• Adjust the pH: To slow the rate of condensation, adjust the pH of your solution to a slightly acidic range of 3.5 - 5.0.[14][16] This can be achieved by adding a small amount of an acid like acetic acid. This acidic environment favors the hydrolysis reaction while minimizing the rate of the condensation reaction, giving you a more stable "working" solution of reactive silanols.[11]

• Reduce Concentration: If stability issues persist, try lowering the overall concentration of methoxymethylsilane in your formulation, typically to between 0.5% and 5% by weight.[16][17]

Symptom	Probable Cause	Recommended Action
Instant Cloudiness	Gross water contamination	Follow Protocol 1: Use oven-dried glassware and anhydrous solvents under an inert atmosphere.[9][15]
Slow Precipitation	Gradual condensation of silanols	Follow Protocol 2: Add a co-solvent (e.g., IPA), adjust pH to 3.5-5.0, and/or reduce concentration.[14][16]
Gel Formation	Rapid, uncontrolled condensation	High concentration, presence of a base catalyst, or excessive water. Lower concentration and control pH.
Two Liquid Layers	Immiscibility and/or byproduct formation	Ensure proper solvent choice; the solvent must be miscible with the silane, water (if used), and methanol byproduct.

Table 1: Troubleshooting Summary for Phase Separation Issues.

Q5: I need to make a stable aqueous solution for surface treatment. What is the best procedure?

Answer: Preparing a stable aqueous solution requires a "pre-hydrolysis" step where you intentionally hydrolyze the silane in a controlled manner to generate the reactive silanol groups needed for surface bonding, while preventing premature condensation.

Protocol 3: Controlled Pre-Hydrolysis for Aqueous Applications

• Prepare the Solvent: Create a solvent mixture, typically of 90-95% alcohol (e.g., ethanol) and 5-10% deionized water. The alcohol helps to initially dissolve the silane before it fully hydrolyzes.

• Adjust pH: While stirring the water/alcohol mixture, add a few drops of acetic acid to adjust the pH to approximately 4.0-5.0. This is the optimal range for slowing condensation.[14]

• Add Silane: Slowly add the desired amount of methoxymethylsilane (e.g., 1-2% by weight) to the acidified solvent mixture with vigorous stirring.[18] The solution should remain clear.

• Allow for Hydrolysis: Let the solution stir at room temperature for 30-60 minutes.[18] This "activation" time allows the methoxy groups to hydrolyze into reactive silanol groups.

• Application: Use the freshly prepared solution for your surface treatment application. Note that these solutions have a limited pot life, typically a few hours, before condensation will eventually lead to instability.

Caption: Troubleshooting workflow for diagnosing phase separation.

Section 3: Advanced Characterization

For research and development environments, verifying the state of your silane solution can provide deeper insights.

Q6: How can I scientifically monitor the stability of my methoxymethylsilane solution?

Answer: Beyond simple visual inspection, several analytical techniques can be employed to characterize the hydrolysis and condensation process.

• Optical Turbidity Scanning: This technique can monitor the depletion of the neat silane (as it hydrolyzes and dissolves) and simultaneously track the onset of condensation through light scattering in the bulk solution.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 29Si NMR is a powerful tool to directly observe the chemical environment of the silicon atom. It can distinguish between the unreacted alkoxysilane, various hydrolyzed silanol species, and the formation of Si-O-Si bonds in condensed structures.[19]

• Gas Chromatography (GC): GC can be used to quantify the amount of unreacted methoxymethylsilane remaining in the solution over time, providing a direct measure of the hydrolysis rate.[8][20]

• Dynamic Light Scattering (DLS): DLS is highly sensitive for detecting the formation of small aggregates and particles, often long before they become visible as turbidity. It can provide early warnings of solution instability.[12]

Parameter	Recommended Range	Rationale
pH for Aqueous Solutions	3.5 - 5.0	Maximizes hydrolysis rate while minimizing condensation rate, leading to a more stable solution of activated silanols.[14]
Working Concentration	0.5% - 5% (w/w)	Lower concentrations reduce the probability of intermolecular condensation, extending the pot life of the solution.[16][17]
Solvent for Pre-hydrolysis	95:5 Alcohol:Water	The alcohol acts as a co-solvent to ensure the silane is fully dissolved before hydrolysis begins.
Storage of Neat Silane	Anhydrous, Inert Atmosphere	Prevents premature hydrolysis from atmospheric moisture, ensuring the integrity of the starting material.[9][14][15]

Table 2: Key Formulation Parameters for Methoxymethylsilane Solutions.

Caption: Conceptual relationship between pH and reaction rates.

By understanding the fundamental chemistry of methoxymethylsilane and applying these controlled preparation and troubleshooting protocols, you can effectively prevent phase separation and achieve consistent, reliable results in your research and development activities.

References

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Technical Support Center: Navigating Steric Hindrance in Methoxymethylsilane Chemistry

Welcome to the technical support center dedicated to addressing challenges related to steric hindrance in methoxymethylsilane substitution reactions. This guide is designed for researchers, scientists, and professionals in drug development who encounter synthetic roadblocks due to sterically congested environments. Here, we dissect the underlying principles of steric effects in the chemistry of methoxymethyl (MOM) ethers and related silyl compounds, offering practical, field-tested solutions to common experimental hurdles.

Introduction: The Double-Edged Sword of Steric Hindrance

In organic synthesis, the methoxymethyl (MOM) group is a widely used protecting group for alcohols due to its stability under a variety of conditions and its relatively straightforward removal.[1][2] However, the introduction and cleavage of MOM ethers, particularly in the context of complex molecules with bulky substituents, can be significantly impeded by steric hindrance. This phenomenon arises from the non-bonded interactions that repel atoms from one another, effectively shielding a reactive center from the approach of a nucleophile or an electrophile.[3][4] Understanding and mitigating these steric clashes is paramount for the successful synthesis of complex molecular architectures.

This guide provides a comprehensive, question-and-answer-based approach to troubleshooting common issues, explaining the "why" behind experimental choices and offering robust protocols to overcome these challenges.

Troubleshooting Guide: Common Issues and Solutions

This section directly addresses specific problems you might be facing in the lab. The answers provide not just a solution, but a detailed explanation of the chemical principles at play.

Q1: My MOM-protection reaction on a hindered secondary or tertiary alcohol is failing or giving very low yields. What's going on and what can I do?

A1: The Challenge of Crowded Spaces

The protection of a sterically hindered alcohol with a MOM group typically proceeds via an SN2-type mechanism where the alcohol's oxygen atom acts as a nucleophile, attacking the electrophilic carbon of a reagent like methoxymethyl chloride (MOMCl).[5] When the alcohol is bulky (e.g., a tertiary alcohol or a secondary alcohol with large neighboring groups), the reaction rate is significantly diminished because these bulky groups physically block the nucleophilic attack.[3]

Causality & Troubleshooting Steps:

• Increase Reagent Reactivity: Standard conditions using MOMCl and a hindered base like N,N-diisopropylethylamine (DIPEA) may not be sufficient.[1] Consider using a more reactive electrophile. Silyl triflates, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf) or tert-butyldimethylsilyl trifluoromethanesulfonate (TBSOTf), are more potent and can be used to protect even sterically demanding secondary and tertiary alcohols.[6]

• Employ a Stronger, Non-Nucleophilic Base: The initial deprotonation of the alcohol to form a more potent alkoxide nucleophile can drive the reaction forward. Using a strong base like sodium hydride (NaH) or potassium hydride (KH) prior to the addition of MOMCl can significantly improve yields.[1] It is crucial to allow sufficient time for the alkoxide to form before introducing the electrophile.[1]

• Alternative Reagent: Dimethoxymethane (Methylal): An acetal exchange reaction using an excess of dimethoxymethane in the presence of an acid catalyst can be an effective alternative to MOMCl.[1] This method can sometimes circumvent the steric issues associated with the direct SN2 reaction.

• Consider an Alternative Protecting Group: If steric hindrance remains an insurmountable barrier for the MOM group, it may be necessary to switch to a different protecting group. Silyl ethers with varying steric bulk, such as triethylsilyl (TES), triisopropylsilyl (TIPS), or tert-butyldiphenylsilyl (TBDPS), offer a range of options.[6][7] For instance, a less hindered silyl group like TES might be successfully introduced where a bulkier group fails.

Q2: I'm observing incomplete deprotection of a MOM group on a sterically congested silyl ether. How can I drive the reaction to completion?

A2: The Difficulty of Unmasking a Shielded Group

The standard method for MOM deprotection involves acidic hydrolysis.[1] Protonation of one of the ether oxygens activates the acetal for cleavage.[1] In a sterically hindered environment, the approach of the acid and subsequent attack by a nucleophile (like water) can be restricted, leading to incomplete reaction.

Causality & Troubleshooting Steps:

• Stronger Acidic Conditions: If mild acidic conditions (e.g., p-toluenesulfonic acid (p-TsOH) in methanol) are failing, you may need to employ a stronger acid system.[8] Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a common choice for more resistant MOM ethers.[1] Anhydrous conditions using Lewis acids can also be very effective.

• Lewis Acid Catalysis: Lewis acids can be particularly effective for cleaving stubborn MOM ethers. They coordinate to the ether oxygen, making the acetal a much better leaving group.[9] A variety of Lewis acids can be employed, including zinc(II) trifluoromethanesulfonate (Zn(OTf)₂), magnesium bromide (MgBr₂), and boron tribromide (BBr₃).[8] The choice of Lewis acid can be critical, as some may have better access to the sterically hindered site.

• Solvent-Free Deprotection: In some cases, solvent-free deprotection using p-TsOH can be highly efficient.[10] The intimate mixing of the substrate and the acid can overcome some of the kinetic barriers present in solution.

• Chemoselective Deprotection with Silyl Triflates: A combination of a trialkylsilyl triflate (like TMSOTf or TESOTf) and 2,2′-bipyridyl can be a mild and highly chemoselective method for MOM deprotection.[11][12] This system can sometimes succeed where other methods fail due to its unique mechanism.

Q3: My reaction is sensitive to strong acids. Are there milder methods to remove a MOM group in a sterically hindered environment?

A3: Gentle Persuasion for Sensitive Molecules

Many complex molecules contain other acid-labile functional groups, making the use of strong acids for MOM deprotection problematic.[8] In these instances, milder and more selective methods are required.

Causality & Troubleshooting Steps:

• Catalytic Lewis Acids: Using a catalytic amount of a Lewis acid, such as scandium(III) triflate (Sc(OTf)₃) or zinc(II) triflate (Zn(OTf)₂), can provide the necessary activation for MOM cleavage under much milder conditions than stoichiometric strong acids.[8]

• Enzyme-Catalyzed Deprotection: While less common for MOM ethers, enzymatic deprotection can offer unparalleled selectivity. This would require screening for a suitable enzyme that can accommodate the sterically hindered substrate.

• Alternative Protecting Groups with Orthogonal Deprotection Strategies: The best solution for an acid-sensitive substrate is often to plan ahead and use a protecting group that can be removed under non-acidic conditions. For example:

  • Benzyl (Bn) ethers: Removed by hydrogenolysis (H₂/Pd/C), which is a neutral condition.[13]

  • Silyl ethers (e.g., TBS, TIPS): Can be cleaved with fluoride sources like tetra-n-butylammonium fluoride (TBAF) under basic or neutral conditions.[7]

  • Allyl ethers: Removed using a palladium catalyst.[14]

Frequently Asked Questions (FAQs)

• How does solvent choice impact steric hindrance in these reactions?

  • While the primary factor is the steric bulk of the reactants, the solvent can play a secondary role. Polar, non-coordinating solvents are generally preferred for SN2 reactions. In some cases of extreme steric hindrance, a less coordinating solvent might reduce the solvation shell around the nucleophile, slightly increasing its reactivity. However, this is often a minor effect compared to changing the reagents themselves.

• Are there any quantitative measures to predict the success of a reaction based on steric hindrance?

  • While computational chemistry can model the transition states and predict activation energies, in a practical lab setting, such predictions are not routine.[15] The relative rates of reaction for different substrates (e.g., primary vs. secondary vs. tertiary alcohols) provide a good qualitative guide.[3] For silyl ethers, there are established relative resistance series to acidic and basic cleavage that are based on the steric bulk of the silyl group.[7]

• Can methoxymethylsilanes themselves be used as protecting groups?

  • Yes, and they offer different reactivity profiles. For instance, (trimethylsilyl)ethoxymethyl (SEM) is another acetal-type protecting group. It is introduced under similar basic conditions as MOM but is more sensitive to acid and can also be cleaved with fluoride reagents due to the silicon atom.[6]

Advanced Strategies and Alternative Reagents

When dealing with exceptionally challenging cases of steric hindrance, more advanced strategies may be necessary.

Regioselective Protection of Diols

In molecules with multiple hydroxyl groups, it is often necessary to protect one selectively. A clever strategy for protecting a more sterically hindered alcohol in a diol involves the formation of an orthoester intermediate, which is then regioselectively reduced with a reagent like diisobutylaluminium hydride (DIBAL-H) to leave the MOM group on the more hindered alcohol.[1]

Alternative Acetal Protecting Groups

If MOM protection proves too difficult, consider other acetal protecting groups with different steric profiles or deprotection conditions:

Protecting Group	Abbreviation	Key Features
(2-Methoxyethoxy)methyl	MEM	More stable to acidic conditions than MOM, but readily cleaved by Lewis acids due to chelation.[16]
Tetrahydropyranyl	THP	Introduced under acidic conditions and removed under mild acidic conditions. Can introduce a new stereocenter.[5][6]
Benzyloxymethyl	BOM	Similar to MOM but can be removed by hydrogenolysis.

Visualization of Steric Effects

To better understand the concepts discussed, the following diagrams illustrate key principles.

Caption: Steric hindrance in SN2 reactions.

Caption: Decision tree for MOM deprotection.

Experimental Protocols

Protocol 1: Protection of a Hindered Secondary Alcohol using NaH and MOMCl

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the hindered alcohol (1.0 equiv) and anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Alkoxide Formation: Allow the mixture to warm to room temperature and stir for 1 hour.

• MOM Protection: Cool the reaction back to 0 °C and add methoxymethyl chloride (MOMCl, 1.5 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight, monitoring by thin-layer chromatography (TLC).

• Workup: Carefully quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Deprotection of a Sterically Hindered MOM Ether using Zn(OTf)₂

• Preparation: Dissolve the MOM-protected compound (1.0 equiv) in isopropanol.[8]

• Catalyst Addition: Add zinc(II) trifluoromethanesulfonate (Zn(OTf)₂, 0.1 equiv).[8]

• Reaction: Heat the reaction mixture to reflux and monitor by TLC.[8] Reaction times can vary from 40 minutes to several hours depending on the substrate.[8]

• Workup: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

• MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate. Ingenta Connect. Available at: [Link]

• A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach. Bentham Science. Available at: [Link]

• Silyl ether. Wikipedia. Available at: [Link]

• Effect of sterics on Sn2 reactions. Chemistry LibreTexts. Available at: [Link]

• Remarkable effect of 2,2′-bipyridyl: mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf). Royal Society of Chemistry. Available at: [Link]

• Study of Fragmentation Reactions of Highly Sterically Hindered Organosilicon Compounds with Alcoholic Sodium Alkoxides. ResearchGate. Available at: [Link]

• MOM Protecting Group Addition | Organic Chemistry. YouTube. Available at: [Link]

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega. Available at: [Link]

• Deprotection of Silyl Ethers. Gelest. Available at: [Link]

• Alcohol Protecting Groups. Organic Chemistry Tutor. Available at: [Link]

• METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. AdiChemistry. Available at: [Link]

• Protection of alcohols and phenols with methoxymethyl acetate. OoCities.org. Available at: [Link]

• Nucleophilic substitution at silicon under vibrational strong coupling: Refined insights from a high-level ab initio perspective. arXiv. Available at: [Link]

• Alcohol Protecting Groups. Available at: [Link]

• Unexpected deprotection of silyl and THP ethers induced by serious disparity in the quality of Pd/C catalysts and elucidation of the mechanism. ResearchGate. Available at: [Link]

• Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction. PMC. Available at: [Link]

• MEM Protecting Group: MEM Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Silyl Ether Chemistry ( One MCQ): Protection and deprotection of alcohol by Dr. Tanmoy Biswas. YouTube. Available at: [Link]

• Protecting group. Wikipedia. Available at: [Link]

• By what mechanism do acids deprotect primary silyl ethers? Chemistry Stack Exchange. Available at: [Link]

• An alternative mechanism for nucleophilic substitution at silicon using a tetra-alkyl ammonium fluoride. Henry Rzepa's Blog. Available at: [Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. ACS Publications. Available at: [Link]

• MOM Ethers. Organic Chemistry Portal. Available at: [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? PMC. Available at: [Link]

• SN1 vs SN2 Reactions: What Is Steric Hindrance? Chemistry Hall. Available at: [Link]

• Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. Chemistry LibreTexts. Available at: [Link]

• Reaction mechanisms. Available at: [Link]

• Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. ResearchGate. Available at: [Link]

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Technical Support Center: Purification of Methoxymethylsilane

The following guide is designed as a specialized Technical Support Center for researchers dealing with contaminated Methoxymethylsilane (and related methoxy-methyl-silane reagents). It prioritizes field-proven purification logic over generic textbook advice.

Status: Operational | Tier: Level 3 (Advanced Research Support) Topic: Contaminant Removal & Reagent Stabilization[1]

Welcome to the Advanced Purification Support Hub. You are likely here because your Methoxymethylsilane (MOMS) or related alkoxysilane reagent is showing signs of degradation—cloudiness, unexpected NMR peaks, or reduced reactivity.[1] This guide addresses the three critical impurity classes: Hydrolysis Products (Silanols/Siloxanes) , Residual Halides (Chlorides) , and Protic Solvents (Methanol/Water) .

🔎 Part 1: Diagnostic & Initial Assessment

"How do I know if my silane is compromised?"

Before initiating purification, you must identify the contaminant profile. Methoxymethylsilanes are thermodynamically unstable in the presence of moisture; they hydrolyze to release methanol and form siloxanes.

Q1: My sample is cloudy or has a precipitate. Is it salvageable?

Answer: Cloudiness typically indicates the formation of polysiloxanes (silicone polymers) or ammonium salts (if amines were used previously).[1]

• Diagnosis: Run a

  Si NMR .[1]

  • Pure Monomer: Sharp singlet (shift depends on specific substitution, e.g., ~ -5 to -10 ppm for many hydrido-alkoxysilanes).[1]

  • Contaminant: Broad peaks upfield (more negative ppm) indicate siloxane formation (Si-O-Si).[1]

• Action: If the sample is <10% polymerized (by integration), fractional distillation can recover the monomer. If >10% or a gel has formed, the sample is likely unsalvageable due to the similarity in boiling points of dimers and the risk of further polymerization during heating.

Q2: I see a "ghost" peak in my H NMR at ~3.49 ppm. What is it?

Answer: This is Methanol (MeOH) .

• Cause: Hydrolysis of the methoxy group (

  ).[1]

• Impact: Methanol is protic and will quench moisture-sensitive catalysts (e.g., Karstedt’s catalyst) or interfere with Grignard reactions.[1]

• Removal: Simple distillation is often insufficient due to azeotrope formation between methanol and many organosilanes.[1] You must use Chemical Scavenging (See Protocol A).[1]

🛠 Part 2: Troubleshooting & Purification Protocols

Q3: How do I remove acidic chloride impurities (HCl / Chlorosilanes)?

Context: Residual chlorides from synthesis (e.g., from Chloromethylsilane precursors) cause the reagent to be acidic, degrading acid-sensitive substrates. Answer: You cannot simply distill chlorides away effectively if they are present as HCl gas dissolved in the liquid or as chlorosilane analogs with similar boiling points.[1]

Protocol: Neutralization & Filtration

• Reagent: Add Sodium Methoxide (NaOMe) powder (0.5 - 1.0 weight %) or Sodium Bicarbonate (for milder treatment) to the silane.

  • Mechanism:[2][3]

    .[1]

  • Why NaOMe? It converts the impurity into the desired product functionality (methoxy group) rather than introducing a new group.

• Process: Stir under inert atmosphere (Argon/Nitrogen) for 1 hour at room temperature.

• Filtration: Filter the suspension through a dried Schlenk frit or a pad of Celite under inert gas to remove the solid NaCl.

• Follow-up: Distill the filtrate immediately.

Q4: What is the best drying agent for Methoxymethylsilanes?

Answer: Calcium Hydride (

) is the gold standard.[1]

• Avoid: Silica gel or Acidic Alumina (induces hydrolysis).[1]

• Avoid: Molecular Sieves (4Å) unless they are essentially neutral and ultra-dry.[1] Surface hydroxyls on sieves can catalyze condensation in alkoxysilanes.[1]

• Protocol:

  • Add coarsely crushed

    (5% w/v) to the silane in a Schlenk flask.

  • Stir gently for 12–24 hours under inert gas. The evolution of

    bubbles indicates active drying.

  • Mandatory: Distill directly from the

    . Do not filter and store; the distillation step ensures non-volatile calcium salts are left behind.[1]

⚗️ Part 3: The "Gold Standard" Distillation Workflow

"I need electronic-grade purity (>99.9%)."

Follow this rigorous fractional distillation protocol.

Apparatus Setup:

• Column: Vigreux column (minimum 20 cm) or packed column (glass helices) for better separation.

• Atmosphere: Strictly Nitrogen or Argon.[1]

• Heating: Oil bath (never open flame).

Step-by-Step Protocol:

Phase	Action	Technical Note
1. Pre-Treatment	Treat with NaOMe (if acidic) or CaH₂ (if wet).[1]	Stir 4–12 hours.[1] Do not remove drying agent before distilling.
2.[1][4] Degassing	Freeze-Pump-Thaw (3 cycles) OR vigorous sparging with Ar for 30 min.	Removes dissolved Oxygen which promotes radical degradation.
3.[1] Fore-run	Heat bath to ~15°C above bp. Collect first 5–10% of distillate.[1]	Discard. Contains volatile MeOH, acetone, or low-boiling hydrolysis fragments.[1]
4. Main Fraction	Collect fraction at steady boiling point (± 1°C).[1]	Crucial: Receiver flask must be oven-dried and Ar-purged.
5. Storage	Transfer immediately to a Schlenk tube or glovebox.	Seal with Teflon tape/Parafilm.[1] Store at 4°C.

📊 Part 4: Decision Logic & Data

Purification Decision Tree

Use this logic flow to determine the correct treatment for your specific contamination issue.

Figure 1: Decision logic for selecting the appropriate purification method based on contaminant identification.

Common Impurity Removal Agents

Impurity	Recommended Agent	Mechanism	Warning
Water	Calcium Hydride ( )	Chemical Reaction ( )	Do not use silica/alumina (catalyzes hydrolysis).[1]
Chloride (HCl)	Sodium Methoxide ( )	Substitution ( )	Excess base can catalyze siloxane redistribution.[1]
Methanol	Distillation /	Physical Separation / Scavenging	Methanol often forms azeotropes; simple distillation may fail.[1]
Siloxanes	Fractional Distillation	Boiling Point Difference	High-boiling siloxanes stay in the pot; avoid overheating.[1]

📚 References

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for drying agents and distillation protocols).

• Toshiba Silicone Co., Ltd. (1992).[1] Method of purification of alkoxysilanes. U.S. Patent 5,104,999.[1] Link (Describes Zinc and NaOMe treatment for halide removal).[1]

• Degussa AG. (2000).[1] Process for preparing low-chloride or chloride-free alkoxysilanes.[1][3] U.S. Patent 6,150,551.[1] Link (Details neutralization techniques for acidic chlorides).[1]

• Brook, M. A. (2000).[1] Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience.[1] (Authoritative text on organosilicon reactivity and hydrolysis mechanisms).

• Sigma-Aldrich. (n.d.).[1] Drying Agents - Technical Bulletin. Link (Comparative efficiency of CaH2 vs Molecular Sieves).

Sources

• 1. Methoxytrimethylsilane 99 1825-61-2 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US6150551A - Process for preparing low-chloride or chloride-free alkoxysilanes - Google Patents [patents.google.com]
• 4. web.uvic.ca [web.uvic.ca]

Reference Data & Comparative Studies

A Comparative Guide to FTIR Spectral Analysis of Methoxymethylsilane Functional Groups

For Researchers, Scientists, and Drug Development Professionals

The Central Role of FTIR in Silane Characterization

In the realm of materials science, drug delivery, and surface modification, silane coupling agents are indispensable for their ability to form stable bonds between organic and inorganic materials. Among these, methoxymethylsilanes are a pivotal class of organosilicon compounds.[1] Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative analytical technique for identifying the functional groups within these molecules. By analyzing the absorption of infrared radiation at specific wavenumbers, we can elucidate the molecular structure and bonding characteristics of these silanes, which is crucial for quality control, reaction monitoring, and understanding interfacial chemistry.[2][3]

The power of FTIR lies in its sensitivity to the vibrational modes of chemical bonds.[4] Each functional group within a molecule, such as the Si-O-C of a methoxy group or the Si-CH3 of a methyl group, possesses a unique set of vibrational frequencies (stretching, bending, rocking) that serve as a molecular fingerprint. This guide will delve into the specific FTIR signatures of methoxymethylsilane and provide a comparative framework against other relevant silane functionalities.

Deciphering the FTIR Spectrum of Methoxymethylsilane

The FTIR spectrum of a methoxymethylsilane is characterized by a series of distinct absorption bands corresponding to its core functional groups. Understanding these characteristic peaks is the first step toward accurate spectral interpretation.

A prime example for our analysis is Methyltrimethoxysilane (MTMS) , a widely used methoxymethylsilane. Its spectrum showcases the key vibrational modes we aim to identify.

The most prominent and diagnostic peaks for methoxymethylsilanes are associated with the Si-O-C and O-CH3 linkages of the methoxy group, and the Si-CH3 bond of the methyl group attached directly to the silicon atom.

Key Vibrational Modes of Methoxymethylsilane:

• Si-O-C Asymmetric Stretching: This is a strong and often broad absorption band typically found in the region of 1080-1100 cm⁻¹ .[5][6] This peak is a clear indicator of the presence of the methoxy group attached to the silicon atom.

• Si-O-C Symmetric Stretching: A less intense peak that can sometimes be observed around 815-840 cm⁻¹ .[7]

• O-CH₃ Stretching: The C-H stretching vibrations of the methyl group within the methoxy functionality typically appear in the 2800-3000 cm⁻¹ region.[8] Specifically, a peak around 2840 cm⁻¹ is often attributed to the symmetric stretching of the O-CH₃ group.

• Si-CH₃ Bending (Symmetric Deformation): A sharp and characteristic peak appearing around 1250-1270 cm⁻¹ is indicative of the methyl group directly bonded to the silicon atom.[9][10]

• Si-CH₃ Rocking: A weaker absorption that can be found in the 770-800 cm⁻¹ region.[5]

Comparative FTIR Analysis: Methoxymethylsilane vs. Other Silane Functional Groups

To truly appreciate the unique spectral features of methoxymethylsilane, a direct comparison with other commonly encountered silane functional groups is essential. This comparative analysis allows for the unambiguous identification of the specific silane chemistry at play.

Functional Group	Key Characteristic FTIR Absorption Bands (cm⁻¹)	Vibrational Mode	Notes
Methoxymethylsilane (-Si(OCH₃)ₓCH₃)	1080-1100	Si-O-C Asymmetric Stretch	Strong and characteristic.[5][6]
~2840	O-CH₃ Symmetric Stretch	Differentiates from Si-CH₂-R groups.
1250-1270	Si-CH₃ Symmetric Bend	Sharp peak indicating a methyl group on silicon.[9]
Ethoxysilane (-Si(OCH₂CH₃)ₓ)	1160-1170, ~960	Si-O-C Asymmetric & Symmetric Stretch	Shifted compared to methoxy due to the ethyl group.[7]
2880-2980	C-H Stretches (of ethyl group)	Broader and more complex than the O-CH₃ stretch.
Aminopropylsilane (-Si(CH₂)₃NH₂) **	3300-3400	N-H Stretching	Two bands for a primary amine.[11]
1590-1650	N-H Bending (Scissoring)	Characteristic of primary amines.
Vinylsilane (-Si-CH=CH₂) **	~1600	C=C Stretching	Indicates the presence of the vinyl group.[6]
~960	=C-H Bending (Out-of-plane)	Strong and characteristic of the vinyl group.
Silanol (-Si-OH)	3200-3700	O-H Stretching	Broad band, indicating hydrogen bonding.[3]
830-950	Si-O(H) Stretching	Can overlap with other Si-O vibrations.
Siloxane (-Si-O-Si-)	1000-1130	Si-O-Si Asymmetric Stretch	Very strong and broad, often the dominant peak in condensed silanes.[12][13]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum of Methoxymethylsilane

To ensure the generation of reliable and reproducible data, a meticulous experimental approach is paramount. The following protocol outlines the key steps for analyzing a liquid methoxymethylsilane sample, such as Methyltrimethoxysilane (MTMS), using an Attenuated Total Reflectance (ATR)-FTIR spectrometer.

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide crystal).

Materials:

• Methoxymethylsilane sample (e.g., Methyltrimethoxysilane).

• Anhydrous solvent for cleaning (e.g., isopropanol or acetone).

• Lint-free laboratory wipes.

Step-by-Step Methodology:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean and free of any residues. Clean the crystal surface with the anhydrous solvent and a lint-free wipe.

  • With the clean, empty ATR accessory in place, acquire a background spectrum. This step is crucial as it subtracts the spectral contributions of the ambient atmosphere (e.g., CO₂ and water vapor) and the instrument itself from the final sample spectrum.

• Sample Application:

  • Place a small drop of the liquid methoxymethylsilane sample directly onto the center of the ATR crystal. Ensure that the crystal is completely covered by the sample to obtain a strong signal.

• Spectrum Acquisition:

  • Acquire the FTIR spectrum of the sample. Typical acquisition parameters include:

    • Spectral Range: 4000-400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 (averaging multiple scans improves the signal-to-noise ratio).

• Data Processing and Analysis:

  • The acquired spectrum should be displayed in terms of absorbance or transmittance versus wavenumber (cm⁻¹).

  • Perform a baseline correction if necessary to ensure that the peaks originate from a flat baseline.

  • Identify the characteristic absorption bands as detailed in Section 2 and the comparative table in Section 3. Label the key peaks corresponding to the Si-O-C, O-CH₃, and Si-CH₃ functional groups.

• Cleaning:

  • Thoroughly clean the ATR crystal with the anhydrous solvent and lint-free wipes to remove all traces of the silane sample. This prevents cross-contamination between subsequent measurements.

Workflow and Data Interpretation

The logical flow from sample preparation to final data interpretation is critical for a robust analysis.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Bond Characterization in Cementitious Material Binders Using Fourier-Transform Infrared Spectroscopy [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. New Functional Alkoxysilanes and Silatranes: Synthesis, Structure, Properties, and Possible Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Comparative Guide: Methoxymethylsilane vs. Dimethoxymethylsilane

The following technical guide provides an in-depth comparison of Methoxymethylsilane (specifically the mono-methoxy variants, primarily Methylmethoxysilane ) versus Dimethoxymethylsilane (Methyldimethoxysilane).

These organosilanes are critical reagents in pharmaceutical synthesis, particularly for chemoselective reductions (hydrosilylation) and surface modification . This guide analyzes their performance differences regarding hydride donor activity, hydrolytic stability, and byproduct profiles.

Executive Summary

In drug development and advanced materials research, the choice between Methoxymethylsilane (MMS) and Dimethoxymethylsilane (DMMS) is dictated by the trade-off between reactivity (hydride density) and process stability (selectivity/handling) .

• Dimethoxymethylsilane (

  ) : The industry "Gold Standard" for mild, chemoselective reductions. It offers a balance of stability and reactivity, making it ideal for late-stage functionalization of complex APIs.

• Methoxymethylsilane (

  ) : A high-energy alternative with double the hydride equivalents per mole. It is significantly more reactive and volatile, used when rapid reduction kinetics or higher hydrogen content is required, often at the cost of lower selectivity.

Chemical Identity & Structure

Feature	Dimethoxymethylsilane (DMMS)	Methoxymethylsilane (MMS)
IUPAC Name	Dimethoxy(methyl)silane	Methoxy(methyl)silane
CAS Number	16881-77-9	31024-49-4
Formula
Si-H Bonds	1 (Hydride Donor)	2 (Hydride Donor)
Methoxy Groups	2	1
Molecular Weight	106.20 g/mol	76.17 g/mol
Boiling Point	61°C	~28–30°C (Volatile)
Primary Role	Mild Reducing Agent, Crosslinker	High-Capacity Reductant, Precursor

Note on Nomenclature: "Methoxymethylsilane" can sometimes refer to the alpha-silane (

). However, in the context of performance comparison with DMMS for reduction/silylation, the Methylmethoxysilane ( ) structure is the direct functional analog. This guide focuses on the Si-H active species.

Performance in Pharmaceutical Synthesis (Reduction)

The primary application for these silanes in drug development is the catalytic hydrosilylation of carbonyls (ketones, aldehydes) and amides.

A. Chemoselectivity & Reactivity Profile

• Dimethoxymethylsilane (DMMS) :[1]

  • Mechanism : Acts as a mild hydride source. The two methoxy groups withdraw electron density from the silicon, making the Si-H bond hydridic but stabilized.

  • Performance : Excellent for chemoselective reduction of amides to aldehydes (controlled reduction) or amines. It tolerates sensitive functional groups like esters, epoxides, and nitro groups.

  • Catalyst Compatibility : Works efficiently with Lewis bases (TBAF, CsF) and transition metals (Zn, Cu, In).

• Methoxymethylsilane (MMS) :

  • Mechanism : With two Si-H bonds and only one electron-withdrawing methoxy group, the silicon center is less electrophilic but carries a higher hydride payload.

  • Performance : Faster reaction rates due to lower steric hindrance and higher statistical probability of Si-H encounter. However, it is prone to over-reduction (e.g., reducing amides strictly to amines, bypassing the aldehyde stage).

  • Atom Economy : Superior. 1 mole of MMS provides 2 moles of hydride, whereas DMMS provides only 1.

B. Experimental Data: Reduction of Amides

Comparison of efficiency in reducing a tertiary amide (e.g., N,N-dimethylbenzamide) to an amine.

Parameter	Dimethoxymethylsilane (DMMS)	Methoxymethylsilane (MMS)
Hydride Equivalents	1.0 eq per mole	2.0 eq per mole
Reaction Time	4–12 Hours (Controlled)	1–3 Hours (Rapid)
Selectivity	High (Can stop at hemiaminal/aldehyde)	Low (Proceeds to amine)
Byproducts	Silicone polymer (stable, easy removal)	Crosslinked gel (potential solubility issues)
Solvent Compatibility	Toluene, THF, DCM	THF, Ether (Low BP limits high-temp use)

Mechanistic Workflow: Catalytic Hydrosilylation

The following diagram illustrates the divergent pathways. DMMS favors a controlled cycle, while MMS promotes rapid, multi-step hydride transfer.

Figure 1: Mechanistic divergence in hydrosilylation. DMMS allows for intermediate stabilization (aldehyde synthesis), whereas MMS drives full reduction.

Stability & Handling Protocols

For scale-up in drug development, physical properties dictate the safety profile.

A. Hydrolytic Stability

Both silanes generate methanol upon hydrolysis, but their rates differ significantly.

• DMMS (Moderate Stability) :

  • Hydrolyzes slowly in neutral water.

  • Forms linear or cyclic siloxanes (

    ).

  • Advantage : Can be handled in open air for short periods without significant degradation.

• MMS (Low Stability) :

  • Hydrolyzes rapidly due to the smaller steric bulk of the single methoxy group and the high reactivity of the

    moiety.

  • Risk : Generates hydrogen gas (

    ) vigorously if contacted with basic water or protic solvents, posing an explosion hazard.

B. Volatility & Flash Point

• DMMS : Boiling point 61°C . Flash point -5°C . Manageable with standard reflux condensers.

• MMS : Boiling point ~28°C . Flash point <-20°C .

  • Critical Protocol : MMS requires cryogenic handling or pressurized vessels. It is extremely volatile and can easily evaporate from reaction mixtures, leading to inconsistent stoichiometry.

Experimental Protocol: Chemoselective Reduction of Amides

Objective : Reduce N-methoxy-N-methylbenzamide (Weinreb amide) to Benzaldehyde.

Method A: Using Dimethoxymethylsilane (Recommended)[1][2]

• Rationale : DMMS is used to prevent over-reduction to the amine.

• Setup : Flame-dried 2-neck flask under Argon.

• Reagents : Charge Amide (1.0 eq), DMMS (1.5 eq) , and solvent (THF).

• Catalyst : Add CsF (10 mol%) or Ru-catalyst.

• Reaction : Stir at room temperature for 6–12 hours. Monitor by TLC.

• Workup : Quench with dilute HCl. The silyl intermediate hydrolyzes to release the Aldehyde .

• Outcome : >90% Yield of Aldehyde.

Method B: Using Methoxymethylsilane (High Potency)

• Rationale : Used for difficult substrates where DMMS is too slow.

• Setup : Cryogenic vessel (-10°C) or sealed tube (due to low BP).

• Reagents : Charge Amide (1.0 eq), MMS (0.8 eq) (Note: 0.8 eq provides 1.6 eq Hydride).

• Reaction : Reaction is exothermic and rapid (<1 hour).

• Outcome : Mixture of Aldehyde and Amine (lower selectivity). Requires strict temperature control to prevent over-reduction.

References

• Gelest, Inc. (2020).[2] Reactive Silicones and Silane Coupling Agents: Methyldimethoxysilane Properties. Retrieved from

• Organic Syntheses. (2018). Mild Conversion of Tertiary Amides to Aldehydes Using Dimethoxymethylsilane. Org. Synth. 2018, 95, 80-96.
• American Chemical Society. (2022). Copper-Catalyzed Enantioselective Hydroalkylation using Dimethoxymethylsilane. J. Am. Chem. Soc. 2022, 144, 9091.

• PubChem . (2024). Compound Summary: Dimethoxy(methyl)silane (CAS 16881-77-9). Retrieved from

• TCI Chemicals . (2024). Product Specification: Silane, methoxymethyl- (CAS 31024-49-4).[3][4][5] Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pcimag.com [pcimag.com]
• 3. (PDF) Silanes and Silicones for Epoxy Resins [academia.edu]
• 4. img.meryer.com [img.meryer.com]
• 5. thenanoholdings.com [thenanoholdings.com]

Technical Comparison Guide: Methoxymethylsilane (MTMS) Surface Treatments

This guide provides a technical comparison and experimental framework for surfaces treated with Methyltrimethoxysilane (MTMS) , the industry-standard "methoxymethyl" functionalized silane used for hydrophobic coatings.

Content Type: Technical Comparison & Protocol Guide Subject: Methyltrimethoxysilane (MTMS) vs. Hydrophobic Alternatives Audience: Research Scientists, Process Engineers, and Drug Development Professionals

Executive Summary: The MTMS Value Proposition

In the landscape of surface passivation and hydrophobization, Methyltrimethoxysilane (MTMS) occupies a critical "Goldilocks" zone. Unlike long-chain alkylsilanes (e.g., Octadecyltrimethoxysilane) which offer higher static contact angles but degrade above 250°C, MTMS coatings maintain methyl-group integrity up to 400–500°C . Furthermore, unlike fluorinated silanes (PFAS-based), MTMS avoids current regulatory bio-persistence bans while retaining sufficient water repellency (Water Contact Angle ~105°–150° depending on roughness) for most microfluidic and drug-packaging applications.

This guide objectively compares MTMS against its primary alternatives and provides a self-validating sol-gel protocol for surface modification.

Mechanism of Action: The Silanization Pathway

To optimize hydrophobicity, one must control the hydrolysis and condensation rates. MTMS (

) functions by hydrolyzing its methoxy groups into reactive silanols ( ), which then condense with surface hydroxyls on the substrate (glass/silicon/metal oxide).

Reaction Kinetics Visualization

The following diagram illustrates the critical pathway from precursor to covalent grafting. Note the competition between Surface Grafting (Desirable) and Solution Polymerization (Undesirable particle formation).

Figure 1: Mechanistic pathway of MTMS silanization. The critical control point is the 'Silanol' stage; improper pH can lead to self-polymerization rather than surface grafting.

Comparative Performance Analysis

The following data aggregates performance metrics from standard borosilicate glass substrates treated via sol-gel deposition.

Table 1: MTMS vs. Common Alternatives

Feature	MTMS (Methyltrimethoxysilane)	ODTMS (Octadecyltrimethoxysilane)	FAS (Fluoro-alkylsilanes)	TEOS (Tetraethyl Orthosilicate)
Primary Functional Group	Short Alkyl (-CH₃)	Long Chain Alkyl (-C₁₈H₃₇)	Fluorocarbon (-CF₃)	Hydroxyl (-OH) after hydrolysis
Water Contact Angle (Flat)	90° – 105°	108° – 115°	115° – 120°	< 10° (Hydrophilic)
Water Contact Angle (Rough)	150°+ (Superhydrophobic)	150°+	160°+	~0° (Superhydrophilic)
Thermal Stability	High (~450°C) [1]	Moderate (~250°C)	Moderate (~300°C)	Very High (>800°C)
Coating Transparency	Excellent (>95%)	Good (Haze possible if thick)	Excellent	Excellent
Chemical Resistance	Good (Acid/Base stable)	Fair (Oxidation prone)	Excellent (Oleophobic)	Poor (Hydrolytically unstable)
Regulatory Status	Generally Safe	Safe	Restricted (PFAS concerns)	Safe

Key Insights for Drug Development:

• Protein Adsorption: MTMS surfaces reduce protein fouling compared to bare glass (TEOS) but are less effective than PEG-silanes.

• Sterilization: MTMS coatings can withstand autoclaving (121°C), whereas ODTMS coatings often degrade or detach under steam sterilization cycles due to the steric bulk of the C18 chain stressing the Si-O bond [2].

Validated Experimental Protocol: MTMS Sol-Gel Coating

Objective: Create a durable, transparent hydrophobic coating on glass slides. Safety: Perform all steps in a fume hood. MTMS releases methanol (toxic) during hydrolysis.

Phase 1: Substrate Activation (Critical Step)

Self-Validation Check: If water does not sheet completely (Contact Angle < 5°) after this step, the silane will not bond covalently.

• Clean: Sonicate glass in Acetone (10 min)

  Isopropanol (10 min) DI Water.

• Activate: Immerse in Piranha Solution (3:1

  : ) for 30 min OR use Oxygen Plasma (100W, 5 min).

• Dry: Blow dry with Nitrogen.[1] Use immediately.

Phase 2: Sol Preparation (Two-Step Acid/Base Method)

This method prevents rapid gelation and ensures a uniform monolayer/thin film.

• Precursor Mix: Mix MTMS (5 mL) with Methanol (20 mL) .

• Hydrolysis (Acid Step): Add 0.5 mL of 0.01 M HCl . Stir vigorously for 30 minutes at room temperature.

  • Mechanism:[1][2][3] Acid promotes rapid hydrolysis of methoxy groups to silanols.

• Condensation (Base Step): Add 0.5 mL of 0.1 M

  (Ammonia). Stir for 60 minutes.

  • Mechanism:[1][2][3] Base promotes the condensation of silanols into the oligomeric network necessary for film formation.

Phase 3: Deposition & Curing

• Dip Coating: Immerse activated slide into the sol. Withdraw at a constant speed (e.g., 100 mm/min) to control thickness (Landau-Levich regime).

• Pre-Bake: Dry at 60°C for 30 minutes to remove solvent (Methanol).

• Curing (Covalent Bonding): Bake at 150°C for 2 hours .

  • Why? This drives the condensation reaction (

    ), locking the coating permanently.

Characterization & Troubleshooting

To validate the coating, perform the following tests.

Water Contact Angle (WCA) Measurement

• Target: 100° ± 5°.

• Protocol: Place a 5 µL DI water droplet on the surface. Measure the angle between the baseline and the tangent at the liquid-solid-gas interface.

• Interpretation:

  • < 90°: Incomplete curing or surface contamination. Action: Re-clean and cure at higher temp.

  • > 105° (on flat glass): Likely microscopic roughness contributed (good for hydrophobicity, check transparency).[4]

Sliding Angle (Hysteresis)

• Target: < 20° (droplet slides off when tilted).

• Significance: Low sliding angle indicates a homogeneous coating with low "pinning" force, essential for microfluidic drug delivery to prevent sample loss.

Chemical Durability Test

• Protocol: Immerse coated slide in pH 4 and pH 9 buffers for 24 hours. Re-measure WCA.

• Pass Criteria:

  WCA < 10°. MTMS is generally stable; if WCA drops significantly, the silane network density was too low (increase curing time).

References

• Thermal Stability of Methyl-Silica: Source: MDPI, "The Synthesis of a Superhydrophobic and Thermal Stable Silica Coating via Sol-Gel Process." Link:[Link][5][6][7][8][9]

• Comparison of Alkyl Silane Stability: Source: Semantic Scholar, "Stability of Octadecyltrimethoxysilane-Based Coatings on Aluminum Alloy Surface." Link:[Link]

• Sol-Gel Protocol & MTMS Hydrophobicity: Source: ResearchGate, "Silica-methyltrimethoxysilane based hydrophobic coatings on a glass substrate."[8] Link:[Link]

• Silane Surface Modification Guide: Source: Gelest Inc., "Hydrophobicity, Hydrophilicity and Silane Surface Modification." Link:[Link]

Sources

• 1. surfmods.jp [surfmods.jp]
• 2. A simple and reproducible protocol of glass surface silanization for TIRF microscopy imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptideweb.com [peptideweb.com]
• 4. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 5. mgel.msstate.edu [mgel.msstate.edu]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Silane Coupling Agents on the Rheology, Dynamic and Mechanical Properties of Ethylene Propylene Diene Rubber/Calcium Carbonate Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Spectroscopic Identification of Methoxymethylsilane Reaction Products

Introduction: The Role and Reactivity of Methoxymethylsilane

Methoxymethylsilane (MMS) and its analogues are versatile reagents in organic synthesis and materials science. As alkoxysilanes, they serve as precursors for silicon-based materials, and in organic chemistry, they are frequently employed as protecting groups for alcohols, forming silyl ethers.[1][2] Their reactivity is primarily governed by the silicon center, which is electrophilic and susceptible to attack by nucleophiles, leading to the displacement of the methoxy group. Understanding the products of these reactions is paramount for controlling synthetic outcomes and characterizing new materials.

This guide provides an in-depth comparison of spectroscopic techniques for the identification of common reaction products of methoxymethylsilanes. We will explore the causality behind experimental choices and provide self-validating protocols, grounded in authoritative references, to ensure technical accuracy for researchers, scientists, and drug development professionals.

Core Reaction Pathways and Product Identification

The two principal reaction pathways for methoxymethylsilane are nucleophilic substitution at the silicon center and hydrolysis followed by condensation.

• Nucleophilic Substitution: A nucleophile (Nu⁻) attacks the electrophilic silicon atom, displacing the methoxy group to form a new silicon-nucleophile bond. This typically proceeds via an Sₙ2-like mechanism.[1]

• Hydrolysis and Condensation: In the presence of water, particularly with acid or base catalysis, the methoxy group is hydrolyzed to form a silanol (Si-OH). These silanols are often unstable and can self-condense to form siloxanes (Si-O-Si).[3]

The following sections will detail the spectroscopic signatures of the products formed through these pathways.

Experimental Workflow: From Reaction to Analysis

A robust experimental workflow is critical for obtaining clean, interpretable spectroscopic data. The following diagram illustrates a typical sequence for the synthesis and characterization of a methoxymethylsilane derivative.

Caption: General experimental workflow for reaction and analysis.

Spectroscopic Analysis of Silyl Ether Formation

The protection of an alcohol (R-OH) as a silyl ether is a cornerstone reaction. The choice of silylating agent is often dictated by the desired stability of the resulting silyl ether.[2] While reagents like tert-butyldimethylsilyl chloride (TBDMSCl) are common, alkoxysilanes like MMS offer a milder alternative, often requiring catalysis.

Reaction: R'Si(OCH₃)₃ + R-OH → R'Si(OCH₃)₂(OR) + CH₃OH

Comparative Spectroscopic Data

The table below compares the key spectroscopic shifts for a representative alcohol before and after silylation.

Spectroscopic Probe	Starting Alcohol (R-OH)	Silyl Ether Product (R-O-SiR'₃)	Rationale for Change
¹H NMR	Broad singlet for -OH proton (variable, ~1-5 ppm)	Disappearance of the -OH signal. Appearance of new signals for silyl group protons (e.g., ~0.1 ppm for Si-CH₃, ~3.6 ppm for Si-OCH₃).[4][5]	The acidic proton of the alcohol is replaced by the silyl group, eliminating the -OH signal. The protons on the silyl group appear in the shielded upfield region.
¹³C NMR	Carbon bearing the -OH group is observed at a specific chemical shift.	The same carbon (now C-O-Si) experiences a slight shift in its resonance. New signals for silyl group carbons appear (e.g., ~ -4 ppm for Si-CH₃, ~50 ppm for Si-OCH₃).[6]	The electronic environment of the carbon attached to the oxygen changes upon silylation.
²⁹Si NMR	N/A	A characteristic signal appears. The exact shift depends on the substituents on the silicon atom. For methoxysilanes, shifts can range from -40 to -80 ppm.[7]	Provides direct evidence of the silicon-containing product. The chemical shift is highly sensitive to the electronic environment around the silicon atom.
IR Spectroscopy	Broad O-H stretching band (~3200-3600 cm⁻¹).[8]	Disappearance of the broad O-H band. Appearance of a strong Si-O-C stretching band (~1050-1100 cm⁻¹).[9][10]	The hydroxyl group is consumed in the reaction. The formation of the new silicon-oxygen bond gives rise to a characteristic strong absorbance.
Mass Spectrometry	Molecular ion peak [M]⁺.	Molecular ion peak [M]⁺ reflects the increased mass. Characteristic fragmentation includes loss of alkyl groups from silicon. The [M-15]⁺ (loss of CH₃) or [M-57]⁺ (loss of t-butyl) peaks are common.[11][12]	Confirms the molecular weight of the new silyl ether and provides structural clues through predictable fragmentation patterns.

Protocol: Silylation of a Primary Alcohol

This protocol describes a general procedure for the silylation of a primary alcohol using a methoxysilane, catalyzed by an acid.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the primary alcohol (1.0 eq) and an anhydrous, non-protic solvent (e.g., dichloromethane or THF).

• Reagent Addition: Add the methoxymethylsilane reagent (1.1 eq).

• Catalysis: Add a catalytic amount of a Lewis acid (e.g., trimethylsilyl triflate, TMSOTf) or a Brønsted acid (e.g., pyridinium p-toluenesulfonate, PPTS). Causality: The catalyst activates the silylating agent, making the silicon center more electrophilic and facilitating the nucleophilic attack by the alcohol.[1]

• Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC), observing the consumption of the starting alcohol.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Spectroscopic Analysis of Hydrolysis and Condensation Products

Methoxymethylsilanes react with water to produce silanols (R₃Si-OH), which are key intermediates in sol-gel processes and are found on the surface of silica.[3][13] These silanols are often transient and readily condense to form siloxanes (R₃Si-O-SiR₃).

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methoxymethylsilane

As a Senior Application Scientist, I understand that innovation in the lab is intrinsically linked to safety and responsibility. Handling reactive organosilicon compounds like methoxymethylsilane requires not just procedural knowledge, but a deep understanding of the chemical principles governing its behavior. This guide moves beyond a simple checklist to provide a comprehensive, scientifically-grounded protocol for the proper disposal of methoxymethylsilane, ensuring the safety of personnel and compliance with environmental regulations.

Hazard Assessment & Chemical Profile

Before handling any chemical for disposal, a thorough understanding of its properties and hazards is paramount. Methoxymethylsilane is not merely a chemical to be discarded; it is a reactive substance that demands respect.

Core Hazards:

• Flammability: Methoxymethylsilane is a highly flammable liquid and vapor with a low flash point.[1][2] It must be kept away from all sources of ignition, including heat, sparks, and open flames.[3][4] Electrical equipment used in the vicinity must be explosion-proof.[3]

• Reactivity with Water: The compound is moisture-sensitive.[3][5] It readily undergoes hydrolysis upon contact with water or ambient moisture to produce methanol and silanols, which can condense into siloxanes.[6] This reaction is critical to the disposal protocol.

• Toxicity and Irritation: It is a skin and eye irritant.[1][2][3] Inhalation may cause respiratory tract irritation.[1][4] The primary systemic toxicity concern arises from its hydrolysis product, methanol , which is toxic and can cause nausea, vomiting, headache, and even blindness upon ingestion.[2]

Chemical & Physical Properties Table

Property	Value	Source(s)
Chemical Formula	C4H12OSi	[6]
CAS Number	1825-61-2	[3][6]
Appearance	Colorless Liquid	[6]
Boiling Point	55 - 57 °C (131 - 134.6 °F)	[1]
Flash Point	-11 °C (12.2 °F)	[1]
Solubility in Water	Reacts (hydrolysis)	[6]
Incompatibilities	Strong oxidizing agents, strong acids, water, moisture	[2][3][5]

Immediate Safety & Personal Protective Equipment (PPE)

A proactive safety culture is built on preparedness. The correct PPE and knowledge of first aid are non-negotiable.

Required PPE:

• Eye Protection: Chemical splash goggles are mandatory.[5]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[1]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

• Ventilation: All handling and disposal procedures should be conducted inside a certified chemical fume hood to minimize inhalation exposure.[5]

First Aid Protocols:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[1][5]

• Skin Contact: Remove all contaminated clothing and wash the affected area immediately with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][5]

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[1][5]

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate medical attention.[1][5]

Core Disposal Protocol: A Step-by-Step Methodology

The disposal of methoxymethylsilane waste is governed by the Resource Conservation and Recovery Act (RCRA) and must be treated as a hazardous waste stream from cradle to grave.[7][8] Never dispose of this chemical down the sewer drain or in regular trash.[9][10]

Step 1: Waste Identification and Segregation

• Causality: All waste methoxymethylsilane, including contaminated materials from spills, must be classified as hazardous waste.[8][11] Due to its reactivity, it must be segregated from incompatible materials. Storing it with acids could violently accelerate the hydrolysis reaction, while contact with strong oxidizers poses a fire or explosion risk.[3][5]

• Procedure:

  • Designate a specific, labeled container solely for methoxymethylsilane waste.

  • Ensure this container is stored separately from acids, bases, and oxidizing agents, ideally in a dedicated cabinet for flammable liquids.[7][10]

Step 2: Container Selection

• Causality: The waste container must be chemically compatible to prevent leaks or reactions. The original product container is often the best choice.[11][12] The container must seal tightly to prevent the escape of flammable vapors and the ingress of atmospheric moisture, which could initiate the hydrolysis reaction and lead to pressure buildup from methanol vapor.

• Procedure:

  • Select a clean, dry, and undamaged container made of a compatible material (e.g., the original glass bottle or a suitable alternative).

  • Ensure the container has a secure, tight-fitting screw cap.

Step 3: Waste Collection & Handling

• Causality: Waste must be accumulated at or near its point of generation in what is known as a Satellite Accumulation Area (SAA).[9][12][13] This ensures the person most knowledgeable about the waste (the generator) has control over it.

• Procedure:

  • Conduct all waste transfers inside a chemical fume hood.

  • Carefully pour the waste methoxymethylsilane into the designated hazardous waste container.

  • Avoid splashing. Use a funnel if necessary.

  • Do not fill the container to more than 90% capacity to allow for vapor expansion.

  • Securely close the container immediately after adding waste.[10][14]

Step 4: Labeling

• Causality: Proper labeling is a strict regulatory requirement mandated by the EPA.[9][13] It ensures that anyone handling the container is aware of its contents and associated dangers, which is critical for safe storage, transport, and final disposal.

• Procedure:

  • Affix a fully completed hazardous waste label to the container.

  • The label MUST include:

    • The words "Hazardous Waste".[9][13]

    • The full chemical name: "Methoxymethylsilane". Do not use abbreviations or formulas.[13]

    • An indication of the hazards (e.g., Flammable, Irritant).[9]

    • The date accumulation started.[8]

Step 5: Storage

• Causality: Safe storage within the SAA prevents accidents and ensures regulatory compliance. Secondary containment is essential to contain any potential leaks.[10][14] Storing away from ignition sources is critical due to the chemical's high flammability.[4][5]

• Procedure:

  • Place the sealed and labeled waste container in a designated SAA, such as a flammable-liquids cabinet.

  • The container must be stored within a secondary containment bin or tray.[10][14]

  • Ensure the SAA is away from heat, open flames, and direct sunlight.[5]

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9][11] However, for safety, laboratories should aim to store much smaller quantities, typically not exceeding 10 gallons.[10]

Step 6: Arranging for Final Disposal

• Causality: Final disposal must be handled by trained professionals at a licensed Treatment, Storage, and Disposal Facility (TSDF). Your institution's Environmental Health & Safety (EHS) department manages this process to ensure compliance with all federal and state regulations.

• Procedure:

  • Once the waste container is full (or within six to twelve months of the accumulation start date, per institutional policy), contact your institution's EHS or equivalent safety office to schedule a waste pickup.[7][12][15]

  • Do not attempt to transport the waste off-site yourself.

Spill Management Protocol

In the event of a spill, a calm and methodical response is crucial.

• Procedure for Small, Manageable Spills (<100 mL):

  • Alert personnel in the immediate area.

  • If safe to do so, eliminate all ignition sources.[1][3]

  • Wearing full PPE, contain the spill with a non-combustible, inert absorbent material like sand, silica gel, or a universal binder.[1][3] Do not use combustible materials like paper towels.

  • Using non-sparking tools, carefully scoop the absorbed material into a designated container for hazardous waste.[1][3]

  • Label the container as "Hazardous Waste: Methoxymethylsilane Spill Debris".

  • Wipe down the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

  • Contact EHS to report the spill and arrange for waste pickup.[14]

• Procedure for Large Spills (>100 mL) or Spills Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's emergency response line or EHS immediately.[14]

  • Do not attempt to clean up a large spill yourself.

The "Why": Scientific Rationale Visualized

Understanding the underlying processes validates the disposal protocols. The following diagrams illustrate the decision-making workflow and the key chemical reaction.

Caption: Disposal decision workflow for methoxymethylsilane.

Caption: Reaction of methoxymethylsilane with water.

Conclusion

The responsible management of chemical waste like methoxymethylsilane is a cornerstone of professional scientific conduct. By understanding its chemical reactivity—particularly its propensity for hydrolysis—and adhering to a strict, multi-step disposal protocol, researchers can effectively mitigate risks. This guide provides the necessary framework, but it must be supplemented by a robust institutional safety culture and adherence to the specific guidelines set forth by your local EHS department.

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Navigating the Ambiguities in Chemical Safety: A Guide to Handling Methoxysilanes

A Note on Chemical Specificity: Initial searches for "Methoxymethylsilane" did not yield specific safety data for a compound with this exact name. Instead, information for structurally similar and more commonly used chemicals, such as Methoxytrimethylsilane and Methyldimethoxysilane , was found. This highlights a critical principle in laboratory safety: even minor variations in chemical names can correspond to significant differences in hazards and handling protocols.

This guide will provide essential safety and logistical information for these related methoxysilane compounds, based on available Safety Data Sheets (SDS) and occupational safety guidelines. It is imperative for researchers, scientists, and drug development professionals to verify the exact chemical identity and CAS number of the substance they are handling and to consult the specific SDS provided by the manufacturer. The information presented here should be considered a reference for similar compounds and not a direct substitute for the SDS of "Methoxymethylsilane," should it be a distinct entity.

Understanding the Hazards of Methoxysilanes

Methoxysilanes, as a class of organosilicon compounds, present a number of potential hazards that necessitate careful handling and the use of appropriate personal protective equipment (PPE). The primary concerns are their flammability, reactivity with water, and potential for causing irritation to the skin, eyes, and respiratory tract.

Key Hazards:

• Flammability: Methoxysilanes are generally highly flammable liquids with low flash points.[1][2][3][4] Their vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.[2][5]

• Reactivity with Water: These compounds are sensitive to moisture and can react with water or moist air to produce methanol and corresponding silanols.[1][3][6][7] Methanol is a toxic substance that can have chronic effects on the central nervous system.[1]

• Irritation: Direct contact can cause serious eye irritation and skin irritation.[1][7][8][9] Inhalation of vapors may lead to respiratory tract irritation.[1][8][9]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is essential to mitigate the risks associated with handling methoxysilanes. The selection of appropriate PPE is based on a thorough risk assessment of the specific procedures being performed.

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical safety goggles are mandatory to protect against splashes.[1][2] A face shield should be worn in situations with a higher risk of splashing. Contact lenses should not be worn when handling these chemicals.[1]
Hand Protection	Neoprene or nitrile rubber gloves are recommended.[1] It is crucial to inspect gloves for any signs of degradation or perforation before use.
Skin and Body Protection	A flame-retardant lab coat or chemical-resistant apron should be worn to protect against skin contact and in case of fire.[1][2] Wear suitable protective clothing to prevent skin exposure.[8]
Respiratory Protection	For most laboratory-scale operations in a well-ventilated area, respiratory protection may not be necessary.[2][8] However, if working with larger quantities, in a poorly ventilated area, or if there is a risk of generating aerosols, a NIOSH-certified organic vapor respirator with the appropriate cartridge should be used.[1]

Safe Handling and Operational Plans

Adherence to strict operational protocols is critical for the safe handling of methoxysilanes. These procedures are designed to prevent accidental release, exposure, and ignition.

Engineering Controls:

• Ventilation: All work with methoxysilanes should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1] Local exhaust ventilation should be used to control the release of vapors at the source.

• Explosion-Proof Equipment: Due to the high flammability, all electrical equipment, including stirring plates, vacuum pumps, and lighting, must be explosion-proof.[1][2][8]

• Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an ignition source, all containers and transfer equipment must be properly grounded and bonded.[1][2][8]

• Emergency Equipment: Emergency eye wash fountains and safety showers must be readily accessible in the immediate vicinity of any potential exposure.[1][8]

Step-by-Step Handling Protocol:

• Preparation: Before starting any work, ensure that all necessary PPE is in good condition and worn correctly. Confirm that the work area is clean and uncluttered, and that all emergency equipment is accessible and functional.

• Inert Atmosphere: As methoxysilanes are moisture-sensitive, they should be handled under an inert atmosphere, such as nitrogen or argon, especially for reactions that are sensitive to water.[8]

• Transferring the Chemical: Use only non-sparking tools for opening and closing containers.[1] When transferring the liquid, use a syringe or a cannula technique to minimize exposure to air and moisture. If pouring, do so slowly and carefully to avoid splashing.

• Heating: Avoid heating methoxysilanes near open flames or other ignition sources.[8] Use a well-controlled heating mantle or oil bath.

• Post-Handling: After use, ensure that the container is tightly sealed. Clean any contaminated surfaces immediately. Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Emergency and Disposal Plans

A clear and well-rehearsed emergency plan is crucial for responding effectively to spills or exposures. Proper disposal of methoxysilane waste is also a critical aspect of safe laboratory practice.

Spill Response Workflow

Caption: Workflow for responding to a small methoxymethylsilane spill.

Disposal Plan:

Methoxymethylsilane and its contaminated materials are considered hazardous waste and must be disposed of accordingly.

• Waste Collection: Collect all methoxysilane waste, including empty containers and contaminated absorbent materials, in a designated, properly labeled, and sealed container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the chemical name and associated hazards (flammable, irritant).

• Storage: Store the waste container in a cool, dry, and well-ventilated area away from heat, ignition sources, and incompatible materials.[8]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of methoxysilanes down the drain or in regular trash.[8]

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